(R,S,R)-ML334

Core Science & Biosynthesis

An In-depth Technical Guide to (R,S,R)-ML334: An Inactive Stereoisomer for Keap1-Nrf2 Pathway Investigation

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R,S,R)-ML334 is a specific stereoisomer of the potent Keap1-Nrf2 protein-protein interaction inhibitor, ML334. In scientific research, (R,S,R)-ML334 serves as an essential experimental control.[1][2][3][4] While its parent compound, ML334 (the S,R,S-stereoisomer), actively disrupts the Keap1-Nrf2 interaction, leading to the activation of the Nrf2 signaling pathway, (R,S,R)-ML334 is characterized by its inactivity.[1][5] This lack of biological activity makes it an ideal negative control for in vitro and in vivo studies, allowing researchers to confirm that the observed effects of ML334 are due to specific binding to Keap1 and not off-target or non-specific effects of the chemical scaffold. The Keap1-binding activity of ML334 is at least 100 times more potent than its other stereoisomers.[1][5]

The Keap1-Nrf2 Signaling Pathway

The Keap1-Nrf2 signaling pathway is a critical cellular defense mechanism against oxidative and electrophilic stress.[1][5] Under basal conditions, the transcription factor Nuclear factor erythroid 2-related factor 2 (Nrf2) is sequestered in the cytoplasm by its negative regulator, Kelch-like ECH-associated protein 1 (Keap1). Keap1 facilitates the ubiquitination and subsequent proteasomal degradation of Nrf2, keeping its levels low.[5]

When cells are exposed to oxidative stress or electrophiles, or to a direct inhibitor like ML334, the interaction between Keap1 and Nrf2 is disrupted. This prevents Nrf2 degradation, allowing it to translocate to the nucleus. In the nucleus, Nrf2 heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter regions of a wide array of cytoprotective genes.[2][5] This leads to the transcription of genes encoding for antioxidant enzymes (e.g., heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1)), detoxification enzymes, and other protective proteins.[1][5]

Fig. 1: The Keap1-Nrf2 signaling pathway and the differential effects of ML334 and (R,S,R)-ML334.

Quantitative Data

Due to its role as an inactive control, there is a lack of quantitative binding and activity data for (R,S,R)-ML334. The following table summarizes the reported data for the active stereoisomer, ML334 ((S,R,S)-isomer), which highlights the potency that (R,S,R)-ML334 lacks.

Parameter	Value (ML334)	Assay Type	Description
Kd	1.0 µM	Surface Plasmon Resonance (SPR)	Equilibrium dissociation constant for binding to the Keap1 Kelch domain.[2][6][7][8][9]
IC50	1.6 µM	Fluorescence Polarization (FP)	Concentration required to inhibit 50% of the binding of a fluorescently labeled Nrf2 peptide to Keap1.[6]
EC50	13 µM	Nrf2 Nuclear Translocation Assay	Concentration for 50% effective response in promoting Nrf2 nuclear translocation.[6]
EC50	18 µM	ARE Reporter Gene Assay	Concentration for 50% effective response in activating the Antioxidant Response Element (ARE).[6]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the activity of ML334. In these assays, (R,S,R)-ML334 would be expected to show no significant activity.

Fluorescence Polarization (FP) Assay for Keap1-Nrf2 Interaction

This assay quantitatively measures the disruption of the Keap1-Nrf2 protein-protein interaction in a biochemical format.

Methodology:

• Reagents:

  • Recombinant human Keap1 Kelch domain.

  • A fluorescently labeled peptide derived from the Nrf2 Neh2 domain (e.g., FAM-labeled 16-mer peptide).

  • Assay Buffer: Phosphate-buffered saline (PBS), pH 7.4.

  • Test compounds (ML334 and (R,S,R)-ML334) dissolved in DMSO.

• Procedure:

  • A mixture of the Keap1 Kelch domain and the fluorescently labeled Nrf2 peptide is pre-incubated to allow for binding, resulting in a high fluorescence polarization signal.

  • Serial dilutions of the test compounds are added to the mixture in a microplate.

  • The plate is incubated to allow the binding to reach equilibrium.

  • The fluorescence polarization is measured using a suitable plate reader.

• Data Analysis:

  • The decrease in fluorescence polarization indicates the displacement of the fluorescent peptide from Keap1 by the test compound.

  • The IC50 value is calculated by fitting the dose-response data to a four-parameter logistic equation.

Nrf2 Nuclear Translocation Assay (Cell-Based)

This assay determines the ability of a compound to induce the translocation of Nrf2 from the cytoplasm to the nucleus in living cells.

Methodology:

• Cell Line:

  • A suitable human cell line, such as HEK293, is used.[6]

  • The assay often utilizes an enzyme fragment complementation (EFC) system where Nrf2 is fused to a small fragment of β-galactosidase, and a larger fragment is anchored in the nucleus.[6]

• Procedure:

  • Cells are seeded in a microplate and incubated.

  • The cells are then treated with serial dilutions of the test compounds (ML334 and (R,S,R)-ML334).

  • After an incubation period (e.g., 15 hours), the cells are lysed, and the substrate for β-galactosidase is added.[6]

• Data Analysis:

  • Nrf2 translocation into the nucleus leads to the complementation of the β-galactosidase fragments, resulting in a functional enzyme that converts the substrate, producing a chemiluminescent signal.

  • The EC50 value is determined from the dose-response curve of the luminescent signal.

Antioxidant Response Element (ARE) Reporter Gene Assay (Cell-Based)

This assay measures the transcriptional activity of Nrf2 by quantifying the expression of a reporter gene under the control of an ARE promoter.

Methodology:

• Cell Line:

  • A cell line (e.g., HepG2) stably transfected with a reporter construct containing the ARE sequence upstream of a reporter gene (e.g., luciferase or β-lactamase).[6]

• Procedure:

  • The cells are plated in a microplate.

  • The cells are treated with various concentrations of the test compounds.

  • Following an incubation period, the cells are lysed, and the appropriate substrate for the reporter enzyme is added.

• Data Analysis:

  • The resulting signal (luminescence or fluorescence) is proportional to the level of reporter gene expression and, therefore, Nrf2 transcriptional activity.

  • The EC50 is calculated from the dose-response curve.

Fig. 2: A generalized workflow for the biochemical and cellular characterization of ML334 and its inactive control, (R,S,R)-ML334.

Conclusion

(R,S,R)-ML334 is a fundamentally important tool for the study of the Keap1-Nrf2 signaling pathway. Its defined inactivity provides a rigorous negative control, ensuring that the biological effects observed with its active counterpart, ML334, are specifically due to the inhibition of the Keap1-Nrf2 protein-protein interaction. This technical guide provides researchers with the necessary background, comparative data, and experimental context to effectively utilize (R,S,R)-ML334 in their studies to validate the mechanism of novel Nrf2 activators.

References

• 1. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. glpbio.cn [glpbio.cn]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. ML 334 | Nrf2 | Tocris Bioscience [tocris.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. rndsystems.com [rndsystems.com]

An In-depth Technical Guide to (R,S,R)-ML334: Structure, Properties, and Role as a Negative Control in Nrf2 Pathway Inhibition

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of (R,S,R)-ML334, a stereoisomer of the potent Nrf2 pathway activator, ML334. While ML334 is a well-characterized inhibitor of the Keap1-Nrf2 protein-protein interaction, (R,S,R)-ML334 is predominantly utilized as a negative control in experimental settings. This document details the chemical structure and properties of (R,S,R)-ML334, summarizes the biological activity of its active counterpart ML334, and provides detailed experimental protocols for assays in which (R,S,R)-ML334 serves as a crucial comparator. Furthermore, this guide presents visualizations of the Nrf2 signaling pathway and a typical experimental workflow for identifying and characterizing Keap1-Nrf2 interaction inhibitors.

Chemical Structure and Properties

(R,S,R)-ML334 is a specific stereoisomer of the parent compound ML334. The stereochemistry of these molecules is critical to their biological activity, with the (S,R,S) configuration (ML334) being the active form.

Table 1: Chemical and Physical Properties of (R,S,R)-ML334 and ML334

Property	Value	Reference
IUPAC Name	(1R,2S)-2-[[(1R)-1-[(1,3-dioxoisoindol-2-yl)methyl]-3,4-dihydro-1H-isoquinoline-2-carbonyl]cyclohexane-1-carboxylic acid	[1]
Synonyms	(R,S,R)-LH601A	[2]
Molecular Formula	C₂₆H₂₆N₂O₅	[1]
Molecular Weight	446.5 g/mol	[1]
CAS Number	1432065-33-2	[2]
Appearance	Cream-colored powder
Solubility	Soluble in DMSO (≥ 100 mg/mL)
Purity	≥98% (HPLC)
Storage	Store at -20°C

Biological Activity and Mechanism of Action of the Active Isomer, ML334

(R,S,R)-ML334 is considered biologically inactive and primarily serves as a negative control to demonstrate the stereospecificity of the active isomer, ML334.[2] ML334 is a potent, cell-permeable activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[3]

The Keap1-Nrf2-ARE system is a critical signaling pathway that regulates the transcription of a wide array of cytoprotective genes.[1] Under normal conditions, Keap1 sequesters Nrf2 in the cytoplasm, leading to its ubiquitination and subsequent degradation.[1] ML334 acts as a direct, non-covalent inhibitor of the Keap1-Nrf2 protein-protein interaction.[1][3] It binds to the Kelch domain of Keap1, preventing the binding of Nrf2.[3] This disruption allows Nrf2 to translocate to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of target genes, initiating their transcription.[1][3]

Table 2: Quantitative Biological Data for ML334

Parameter	Value	Assay	Reference
Binding Affinity (Kd)	1 µM	Keap1 Kelch domain binding	[3]
IC₅₀	1.6 - 2.3 µM	Fluorescence Polarization (FP) Assay	[4]
EC₅₀ (Nrf2 Nuclear Translocation)	13 µM	Beta-galactosidase fragment complementation	[5]
EC₅₀ (ARE Reporter Gene Activation)	18 µM	ARE-luciferase reporter assay	[5]

Experimental Protocols

The following protocols describe key in vitro assays used to characterize inhibitors of the Keap1-Nrf2 interaction, such as ML334. In these experiments, (R,S,R)-ML334 would be used as a negative control to confirm that the observed effects are specific to the active stereoisomer.

Keap1-Nrf2 Fluorescence Polarization (FP) Assay

This assay is used to measure the inhibition of the Keap1-Nrf2 interaction in a high-throughput format.

Materials:

• Recombinant human Keap1 Kelch domain protein

• Fluorescently labeled Nrf2 peptide (e.g., FITC-LDEETGEFL-NH₂)

• Assay Buffer: 10 mM HEPES, pH 7.4

• Test compounds (ML334 and (R,S,R)-ML334) dissolved in DMSO

• Black, low-volume 384-well microplates

• Plate reader capable of measuring fluorescence polarization

Procedure:

• Prepare a working solution of Keap1 protein in Assay Buffer. The optimal concentration should be empirically determined but is typically near the Kd of the fluorescent peptide.

• Prepare a working solution of the fluorescently labeled Nrf2 peptide in Assay Buffer (e.g., 20 nM).

• Dispense test compounds and controls into the microplate wells.

• Add the Keap1 protein solution to the wells containing the test compounds and controls.

• Initiate the binding reaction by adding the fluorescent Nrf2 peptide solution to all wells.

• Incubate the plate at room temperature for 30-60 minutes, protected from light, to allow the binding to reach equilibrium.

• Measure the fluorescence polarization using a plate reader with appropriate excitation and emission filters (e.g., 485 nm excitation and 530 nm emission for FITC).

• Calculate the percentage of inhibition based on the polarization values of the control wells (with and without inhibitor).

Nrf2 Nuclear Translocation Assay

This cell-based assay determines the ability of a compound to induce the translocation of Nrf2 from the cytoplasm to the nucleus.

Materials:

• U2OS cell line stably expressing a Keap1-Nrf2 enzyme fragment complementation system (e.g., PathHunter®)

• Cell culture medium and supplements

• Test compounds (ML334 and (R,S,R)-ML334)

• Lysis buffer and substrate for the complementation system

• Luminometer

Procedure:

• Seed the U2OS cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds (ML334 and (R,S,R)-ML334) and controls.

• Incubate the cells for a specified period (e.g., 15 hours).[5]

• Lyse the cells according to the manufacturer's protocol.

• Add the detection reagent containing the substrate.

• Measure the luminescence using a luminometer. An increase in luminescence indicates Nrf2 nuclear translocation.

Antioxidant Response Element (ARE) Reporter Gene Assay

This assay measures the transcriptional activity of Nrf2 by quantifying the expression of a reporter gene (e.g., luciferase) under the control of an ARE promoter.

Materials:

• HepG2 cells stably transfected with an ARE-luciferase reporter construct.[6]

• Cell culture medium and supplements

• Test compounds (ML334 and (R,S,R)-ML334)

• Luciferase assay reagent

• Luminometer

Procedure:

• Seed the HepG2-ARE cells in a 96-well plate and allow them to attach overnight.

• Treat the cells with different concentrations of the test compounds (ML334 and (R,S,R)-ML334) and controls.

• Incubate the cells for an appropriate time (e.g., 16-24 hours).[7]

• Lyse the cells and add the luciferase assay reagent according to the manufacturer's instructions.

• Measure the luminescence using a luminometer. An increase in luciferase activity indicates the activation of the Nrf2 pathway.

Visualizations

Nrf2 Signaling Pathway

Caption: The Keap1-Nrf2 signaling pathway and the mechanism of action of ML334.

Experimental Workflow for Screening Keap1-Nrf2 Inhibitors

Caption: A typical experimental workflow for the discovery and characterization of Keap1-Nrf2 inhibitors.

Conclusion

(R,S,R)-ML334, as the inactive stereoisomer of ML334, plays a vital role in the rigorous scientific investigation of the Nrf2 pathway. Its use as a negative control is indispensable for validating the specific, on-target activity of ML334 and other potential Keap1-Nrf2 interaction inhibitors. This technical guide provides the necessary information for researchers to effectively utilize both (R,S,R)-ML334 and its active counterpart in their studies, thereby contributing to the advancement of drug discovery efforts targeting oxidative stress-related diseases. discovery efforts targeting oxidative stress-related diseases.

References

• 1. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Optimization of fluorescently labeled Nrf2 peptide probes and the development of a fluorescence polarization assay for the discovery of inhibitors of Keap1-Nrf2 interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

The Discovery and Synthesis of (R,S,R)-ML334: A Technical Guide to a Stereospecific Nrf2 Activator and its Inactive Isomer

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, synthesis, and biological characterization of the potent Nrf2 activator, ML334, with a specific focus on its (R,S,R) stereoisomer. ML334, identified as the (S,R,S) stereoisomer, is a first-in-class, non-covalent, and reversible inhibitor of the Keap1-Nrf2 protein-protein interaction.[1][2] Its discovery has provided a valuable chemical probe for elucidating the cytoprotective mechanisms of the Nrf2 signaling pathway. This document details the quantitative data comparing the active and inactive isomers, comprehensive experimental protocols, and visualizations of the relevant biological and experimental frameworks.

Discovery and Stereospecific Activity

ML334 was identified through a high-throughput screening (HTS) of the NIH Molecular Libraries Program Chemical Repository (MLPCN) using a fluorescence polarization (FP) assay designed to detect inhibitors of the Keap1-Nrf2 interaction.[1][2] The initial hit compound possessed three chiral centers, leading to the possibility of eight stereoisomers. Subsequent stereoselective synthesis and separation via flash and chiral chromatography revealed that the biological activity was predominantly associated with a single stereoisomer, (1S,2R)-2-[[(1S)-1-[(1,3-Dioxoisoindolin-2-yl)methyl]-3,4-dihydro-2(1H)-isoquinolinyl]carbonyl]cyclohexanecarboxylic acid, designated as ML334.[2] This active isomer has the (S,R,S) configuration.

Crucially, the other stereoisomers demonstrated significantly reduced or no activity. The enantiomer of ML334, (R,S,R)-ML334, was found to be at least 100 times less potent in binding to Keap1.[2] The diastereomers were reported to be inactive.[2][3] This pronounced stereospecificity underscores the highly defined nature of the binding interaction between ML334 and the Kelch domain of Keap1. (R,S,R)-ML334 now serves as an essential negative control in experiments investigating the biological effects of ML334.[4][5]

Quantitative Data Summary

The following tables summarize the key quantitative data for ML334 ((S,R,S) isomer) and its less active enantiomer, (R,S,R)-ML334.

Table 1: Keap1 Binding Affinity and a Biochemical Inhibition

Compound	Stereochemistry	Keap1 Binding Affinity (Kd)	Fluorescence Polarization IC50
ML334	(S,R,S)	1.0 µM[1][2]	1.6 µM[1]
(R,S,R)-ML334	(R,S,R)	100 µM[2][3]	Not Reported

Table 2: Cellular Activity

Compound	Stereochemistry	Nrf2 Nuclear Translocation EC50	ARE Reporter Gene Assay EC50	Cytotoxicity
ML334	(S,R,S)	13 µM[1]	18 µM[1][2]	No detectable cytotoxicity up to 26 µM in HEK293 and HepG2 cells[1]
(R,S,R)-ML334	(R,S,R)	Not Reported	>100 µM[2]	Not Reported

Synthesis and a Separation of Stereoisomers

The synthesis of ML334 and its stereoisomers commences with commercially available starting materials. The key steps involve the formation of an amine intermediate which is then reacted with cis-cyclohexane dicarboxylic anhydride. This reaction produces a mixture of diastereomers which can then be separated.

General Synthetic Scheme

The synthesis of the ML334 stereoisomers involves the following key transformations[1]:

• Protection and Reduction: Commercially available (S)-1,2,3,4-tetrahydro-1-isoquinoline carboxylic acid is first protected with a carbobenzyloxy group, followed by reduction of the carboxylic acid to an alcohol.

• Amine Formation: The resulting alcohol undergoes a Mitsunobu reaction with phthalimide, followed by deprotection to yield the primary amine.

• Amide Coupling and Isomer Formation: The amine is reacted with cis-cyclohexane dicarboxylic anhydride, which leads to the formation of a mixture of two diastereomers, including (S,R,S)-ML334.

• Separation of Diastereomers: The diastereomers are separated by silica (B1680970) gel chromatography, with ML334 being the less polar isomer.

• Separation of Enantiomers: To obtain the individual enantiomers, such as (R,S,R)-ML334, preparative normal phase chiral separation is performed on a chiral stationary phase column (e.g., Chiralcel OD).[3]

Experimental Protocols

Detailed methodologies for the key assays used in the characterization of ML334 and its isomers are provided below.

Fluorescence Polarization (FP) Assay for Keap1-Nrf2 Inhibition

This assay quantifies the ability of a test compound to disrupt the interaction between the Keap1 Kelch domain and a fluorescently labeled Nrf2 peptide.

• Reagents:

  • Keap1 Kelch domain protein

  • FITC-labeled Nrf2 peptide (e.g., 9-mer peptide containing the ETGE motif)

  • Assay Buffer (e.g., HEPES buffer)

  • Test compounds (ML334, (R,S,R)-ML334) dissolved in DMSO

• Procedure:

  • Prepare a solution of FITC-Nrf2 peptide and Keap1 Kelch domain protein in the assay buffer.

  • In a 384-well black plate, add the test compound at various concentrations.

  • Add the Keap1/FITC-Nrf2 peptide solution to the wells containing the test compound.

  • Incubate the plate at room temperature for 30 minutes, protected from light.

  • Measure fluorescence polarization using a plate reader with appropriate excitation and emission wavelengths (e.g., 485 nm excitation and 535 nm emission for FITC).

  • Calculate the percent inhibition based on the polarization values of control wells (no inhibitor) and wells with only the FITC-Nrf2 peptide (no Keap1).

  • Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Antioxidant Response Element (ARE) Reporter Gene Assay

This cell-based assay measures the activation of the Nrf2 pathway by quantifying the expression of a reporter gene (e.g., luciferase or β-lactamase) under the control of an ARE promoter.

• Cell Line: HepG2 cells stably transfected with an ARE-luciferase reporter construct.

• Reagents:

  • Complete cell culture medium

  • Test compounds (ML334, (R,S,R)-ML334) dissolved in DMSO

  • Positive control (e.g., tBHQ)

  • Luciferase assay reagent

• Procedure:

  • Plate the HepG2-ARE cells in a 96-well white, clear-bottom plate and incubate overnight.

  • Treat the cells with various concentrations of the test compounds, a positive control, and a vehicle control (DMSO).

  • Incubate the cells for a specified period (e.g., 12-24 hours).

  • Remove the cell culture medium and lyse the cells using a lysis buffer.

  • Add the luciferase substrate to the cell lysate.

  • Measure the luminescence using a plate reader.

  • Calculate the fold induction of luciferase activity relative to the vehicle control.

  • Determine the EC50 value by plotting the fold induction against the logarithm of the compound concentration.

Nrf2 Nuclear Translocation Assay

This assay determines the ability of a compound to induce the translocation of Nrf2 from the cytoplasm to the nucleus.

• Cell Line: HEK293 or similar cells.

• Reagents:

  • Complete cell culture medium

  • Test compounds (ML334, (R,S,R)-ML334)

  • Nuclear and cytoplasmic extraction kit

  • Antibodies for Western blotting (anti-Nrf2, anti-lamin B1 for nuclear fraction, anti-tubulin for cytoplasmic fraction)

• Procedure:

  • Plate cells and allow them to adhere overnight.

  • Treat cells with the test compounds for a specified time (e.g., 6-16 hours).

  • Harvest the cells and perform subcellular fractionation using a nuclear and cytoplasmic extraction kit according to the manufacturer's protocol.

  • Determine the protein concentration of the nuclear and cytoplasmic fractions.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Perform Western blotting using primary antibodies against Nrf2 and loading controls for the respective fractions.

  • Detect the protein bands using a chemiluminescence-based detection system.

  • Quantify the band intensities to determine the relative amount of Nrf2 in the nuclear and cytoplasmic fractions.

Visualizations

The following diagrams illustrate the key pathways and workflows related to the discovery and mechanism of action of ML334.

Caption: Keap1-Nrf2 signaling pathway and the mechanism of action of ML334.

Caption: Experimental workflow for the discovery and characterization of ML334.

Caption: Logical relationship of ML334 stereoisomers and their biological activity.

References

• 1. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]

biological activity of ML334 isomers

An In-depth Technical Guide to the Biological Activity of ML334 Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML334 has been identified as a first-in-class, potent, and cell-permeable non-covalent inhibitor of the Keap1-Nrf2 protein-protein interaction.[1][2] This interaction is a cornerstone of the cellular defense mechanism against oxidative and electrophilic stress. The Keap1-Nrf2-ARE signaling pathway regulates the transcription of a host of cytoprotective genes.[1][3] Under basal conditions, the sensor protein Keap1 targets the transcription factor Nrf2 for ubiquitination and subsequent proteasomal degradation.[4] By inhibiting the interaction between Keap1 and Nrf2, ML334 allows Nrf2 to accumulate, translocate to the nucleus, and activate the Antioxidant Response Element (ARE), leading to the expression of protective enzymes.[1][2]

The discovery of ML334 originated from a high-throughput screening of the NIH MLPCN library. The initial hit compound possessed three chiral centers, implying the existence of eight (2³) possible stereoisomers. Subsequent stereoselective synthesis and separation revealed that the biological activity is highly specific to a single stereoisomer, designated ML334.[1][5] This document provides a comprehensive overview of the synthesis, stereochemistry, and differential biological activities of ML334 isomers, along with detailed experimental protocols and pathway visualizations.

Synthesis and Stereochemistry of ML334 Isomers

The synthesis of ML334 begins with commercially available (S)-1,2,3,4-tetrahydro-1-isoquinoline carboxylic acid. The process involves protection, reduction, and displacement reactions, ultimately leading to a deprotected amine. This amine is then reacted with cis-cyclohexane dicarboxylic anhydride (B1165640), which results in the ring opening of the anhydride and the formation of two diastereomers. These isomers are separable by silica (B1680970) gel chromatography, with ML334 being the less polar of the two.[5]

The initial hit compound had three stereogenic centers. Through stereospecific synthesis and X-ray crystallography, the absolute stereochemistry of the most active isomer, ML334, was determined to be (S,R,S).[1] Crucially, only one of the eight possible stereoisomers demonstrated significant biological activity, highlighting a profound stereoselectivity in the interaction with the Keap1 protein.[1][5]

Comparative Biological Activity of ML334 Isomers

The biological activity of ML334 resides almost exclusively in the (S,R,S)-stereoisomer. This isomer is reported to be at least 100-fold more potent than the other seven stereoisomers in inhibiting the Keap1-Nrf2 interaction.[1][4] This stark difference underscores the highly specific nature of the binding event within the Kelch domain of Keap1.

Quantitative Data Summary

The following tables summarize the quantitative data for the active ML334 isomer. Data for the inactive isomers is limited, with their activity being below the threshold of significant inhibition in the assays performed.

Table 1: Biochemical Activity of ML334

Parameter	Assay Type	Value (µM)	Target
Kd	Surface Plasmon Resonance (SPR)	1.0	Keap1 Kelch Domain
IC50	Fluorescence Polarization (FP)	1.6	Keap1-Nrf2 Interaction

Data sourced from multiple references.[1][5]

Table 2: Cellular Activity of ML334

Parameter	Assay Type	Cell Line	Value (µM)
EC50	Nrf2 Nuclear Translocation	U2OS	12
EC50	ARE Reporter Gene Assay	HepG2	18
Cytotoxicity	Cell Viability Assay	HEK293, HepG2	No cytotoxicity up to 26 µM

Data sourced from multiple references.[2][5][6]

Mechanism of Action

ML334 functions as a competitive, reversible inhibitor of the Keap1-Nrf2 protein-protein interaction.[5] It binds directly to the Kelch domain of Keap1, the same domain that recognizes the "ETGE" motif of Nrf2.[5] This non-covalent binding physically blocks the association of Nrf2 with Keap1. Consequently, Nrf2 is no longer targeted for ubiquitination and degradation. The stabilized Nrf2 is then free to translocate into the nucleus, where it heterodimerizes with small Maf proteins and binds to ARE sequences in the promoter regions of target genes. This binding initiates the transcription of numerous cytoprotective genes, such as NAD(P)H:quinone oxidoreductase 1 (NQO1), heme oxygenase 1 (HO-1), and thioredoxin reductase 1 (TXNRD1).

Caption: Keap1-Nrf2 signaling pathway and the inhibitory action of ML334.

Experimental Protocols

Detailed methodologies for the key experiments are crucial for the interpretation of the presented data.

Fluorescence Polarization (FP) Assay for Keap1-Nrf2 Inhibition

This biochemical assay quantifies the ability of a compound to disrupt the interaction between the Keap1 Kelch domain and a fluorescently labeled peptide derived from the Nrf2 ETGE motif.

• Reagents: Purified Keap1 Kelch domain protein, fluorescein-labeled 16-mer Nrf2 peptide, assay buffer.

• Procedure:

  • The test compound (e.g., ML334 isomers) is serially diluted in the assay buffer.

  • A fixed concentration of Keap1 protein is added to each dilution.

  • The fluorescently labeled Nrf2 peptide is added to the mixture.

  • The plate is incubated to allow the binding to reach equilibrium.

• Detection: A plate reader measures the fluorescence polarization. When the small fluorescent peptide is unbound, it tumbles rapidly, resulting in low polarization. When bound to the larger Keap1 protein, its tumbling slows, leading to high polarization.

• Analysis: An inhibitor will compete with the peptide for binding to Keap1, causing a decrease in polarization. The IC₅₀ is calculated from the dose-response curve.

Surface Plasmon Resonance (SPR) for Binding Affinity

SPR is used to measure the direct binding kinetics and affinity (Kd) of ML334 to the Keap1 protein.

• Setup: A sensor chip (e.g., CM5) is functionalized by immobilizing a biotinylated Nrf2 peptide via a streptavidin surface.[5]

• Procedure:

  • A solution containing the Keap1 Kelch domain protein is pre-incubated with various concentrations of the test compound.

  • This mixture is flowed over the sensor chip surface.[5]

  • The binding of Keap1 to the immobilized Nrf2 peptide is measured in real-time as a change in the refractive index, reported in response units (RU).

• Analysis: The competition by the test compound reduces the amount of Keap1 that can bind to the chip, thus lowering the RU signal. The Kd is derived by analyzing the binding competition at different compound concentrations.

Nrf2 Nuclear Translocation Assay

This cell-based assay measures the ability of a compound to induce the movement of Nrf2 from the cytoplasm to the nucleus.

• Method: An Enzyme Fragment Complementation (EFC) technology is utilized.[5]

• Principle: A small fragment of β-galactosidase is fused to Nrf2. The larger, complementing fragment of the enzyme is anchored in the nucleus. When Nrf2 translocates to the nucleus, the two fragments combine to form an active enzyme.[5]

• Procedure:

  • Cells (e.g., U2OS) engineered with this system are treated with a dose range of the test compound for a specified time (e.g., 15 hours).[5]

  • A substrate for β-galactosidase is added, and the resulting chemiluminescent or colorimetric signal is measured.

• Analysis: An increase in signal indicates Nrf2 nuclear translocation. The EC₅₀ is determined from the dose-response curve.

Antioxidant Response Element (ARE) Reporter Gene Assay

This assay quantifies the transcriptional activity of Nrf2 in cells.

• Method: A reporter gene (e.g., β-lactamase) is placed under the control of a promoter containing multiple ARE sequences.[5]

• Procedure:

  • A stable cell line (e.g., HepG2 ARE-bla) is treated with various concentrations of the test compound.

  • Following incubation, a FRET-based substrate for β-lactamase is added to the cells.

• Detection: Cleavage of the substrate by the expressed β-lactamase disrupts FRET, causing a detectable change in fluorescence.

• Analysis: The EC₅₀, representing the concentration for half-maximal activation of the ARE reporter, is calculated from the dose-response curve.

Caption: Workflow for the identification and characterization of ML334.

Summary and Conclusion

ML334 is a highly valuable chemical probe for studying the Keap1-Nrf2 signaling pathway. Its mechanism as a direct, non-covalent inhibitor distinguishes it from many other Nrf2 activators that function via electrophilic modification of Keap1. The biological activity of ML334 is characterized by a remarkable degree of stereoselectivity, with the (S,R,S)-isomer being at least two orders of magnitude more potent than its counterparts.[1][4] This high specificity provides strong evidence for a well-defined binding pocket on the Keap1 Kelch domain and makes ML334 an excellent lead compound for the development of novel therapeutics targeting diseases associated with oxidative stress, such as cancer, inflammation, and neurodegenerative disorders.[1][5] The detailed experimental protocols provided herein offer a framework for the continued investigation and characterization of this and other novel inhibitors of protein-protein interactions.

References

• 1. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Nrf2 activation through the inhibition of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. KEAP1‐NRF2 protein–protein interaction inhibitors: Design, pharmacological properties and therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]

An In-Depth Technical Guide to (R,S,R)-ML334 and its Biologically Active Isomer, ML334

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and biological activity of the potent Keap1-Nrf2 protein-protein interaction inhibitor, ML334, and its stereoisomer, (R,S,R)-ML334. This document details the compound's mechanism of action, key quantitative data, and detailed protocols for essential in vitro assays.

Introduction

ML334 is a cell-permeable, non-covalent inhibitor of the Keap1-Nrf2 interaction, a critical signaling pathway in the cellular response to oxidative stress. By disrupting the binding of the transcription factor Nrf2 (Nuclear factor erythroid 2-related factor 2) to its negative regulator Keap1 (Kelch-like ECH-associated protein 1), ML334 promotes the nuclear translocation of Nrf2 and the subsequent transcription of antioxidant response element (ARE)-dependent genes. This activity makes ML334 a valuable tool for studying the therapeutic potential of Nrf2 activation in various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The (R,S,R)-ML334 isomer serves as an important experimental control.

Chemical and Physical Properties

ML334 and (R,S,R)-ML334 are stereoisomers, meaning they have the same molecular formula and sequence of bonded atoms, but differ in the three-dimensional orientations of their atoms in space. While they share the same molecular weight, their distinct stereochemistry results in different biological activities, with ML334 being the active form.

Property	ML334 ((SRS)-LH601)	(R,S,R)-ML334 ((RSR)-LH601A)
CAS Number	1432500-66-7[1][2]	1432065-33-2[3]
Molecular Formula	C₂₆H₂₆N₂O₅[1][2]	C₂₆H₂₆N₂O₅[3]
Molecular Weight	446.50 g/mol [1][2]	446.5 g/mol
Synonyms	(1S,2R)-2-((S)-1-((1,3-dioxoisoindolin-2-yl)methyl)-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)cyclohexanecarboxylic acid, (SRS)-LH601, Nrf Activator VI[1]	(R,S,R)-LH601A[3][4]
Solubility	Soluble in DMSO (to 100 mM)[2]	No data available
Purity	≥98% (HPLC)[2]	No data available
Storage	Store at -20°C[2]	Store at -20°C (1 month), -80°C (6 months)[4]

Biological Activity and Mechanism of Action

ML334 exerts its biological effects by directly interfering with the protein-protein interaction between Keap1 and Nrf2.[5] Under basal conditions, Keap1 targets Nrf2 for ubiquitination and subsequent proteasomal degradation, thereby maintaining low intracellular levels of Nrf2. ML334 binds to the Kelch domain of Keap1, the same domain that recognizes Nrf2.[6] This competitive binding prevents the Keap1-mediated degradation of Nrf2, leading to its accumulation in the cytoplasm and subsequent translocation to the nucleus. Once in the nucleus, Nrf2 heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter regions of various cytoprotective genes, initiating their transcription.

The following table summarizes the key quantitative data for ML334's biological activity.

Parameter	Value	Assay
Kd	1 µM	Competitive Surface Plasmon Resonance (SPR)[5]
IC₅₀	1.6 - 2.3 µM	Fluorescence Polarization Assay (Keap1 Kelch domain/NRF2-ETGE peptide)[6]
EC₅₀ (Nrf2 Nuclear Translocation)	12 µM	U2OS Keap1-Nrf2 functional assay[1]
EC₅₀ (ARE-inducing activity)	18 µM	U2OS Keap1-Nrf2 functional assay[1]

Signaling Pathway

The Keap1-Nrf2 signaling pathway is a central regulator of cellular defense against oxidative and electrophilic stress. The diagram below illustrates the mechanism of action of ML334 within this pathway.

Keap1-Nrf2 Signaling Pathway and ML334's Mechanism of Action.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the activity of ML334.

Fluorescence Polarization (FP) Assay for Keap1-Nrf2 Interaction

This assay quantitatively measures the ability of a test compound to inhibit the interaction between the Keap1 Kelch domain and a fluorescently labeled Nrf2 peptide.

Fluorescence Polarization Assay Workflow.

Materials:

• Purified Keap1 Kelch domain protein

• FITC-labeled 9-mer Nrf2 peptide (e.g., FITC-LDEETGEFL-NH2)

• Assay Buffer: 10 mM HEPES (pH 7.4), 150 mM NaCl, 3.4 mM EDTA, 0.005% Tween-20

• Test compound (ML334) serially diluted in DMSO, then in Assay Buffer

• Black, non-binding 384-well plates

• Microplate reader capable of fluorescence polarization measurements

Procedure:

• Prepare serial dilutions of the test compound. The final DMSO concentration in the assay should be kept below 1%.

• In a 384-well plate, add 10 µL of 4 nM FITC-labeled Nrf2 peptide to each well.[7]

• Add 10 µL of 12 nM Keap1 Kelch domain protein to the wells designated for the test compound and positive control.[7] Add 10 µL of Assay Buffer to the "free probe" wells.[7]

• Add 10 µL of the test compound dilutions to the respective wells.[7]

• Add 10 µL of Assay Buffer to all wells.[7]

• Incubate the plate at room temperature for 30 minutes, protected from light.[7]

• Measure the fluorescence polarization using a plate reader with excitation at ~485 nm and emission at ~535 nm.[7]

• Calculate the percent inhibition for each concentration of the test compound and determine the IC₅₀ value by fitting the data to a dose-response curve.

ARE-Luciferase Reporter Assay

This cell-based assay measures the activation of the Nrf2 pathway by quantifying the expression of a luciferase reporter gene under the control of an ARE promoter.

Materials:

• HepG2 cells stably transfected with an ARE-luciferase reporter construct (e.g., HepG2-ARE-C8)

• Cell culture medium (e.g., MEM with 10% FBS)

• Test compound (ML334)

• Luciferase assay reagent (e.g., Promega Luciferase Assay System)

• White, clear-bottom 96-well plates

• Luminometer

Procedure:

• Seed HepG2-ARE-C8 cells in a 96-well plate at a density of 4 x 10⁴ cells per well and incubate overnight.

• Treat the cells with various concentrations of the test compound. Include a vehicle control (e.g., DMSO) and a positive control (e.g., tert-butylhydroquinone).

• Incubate the cells for 12-24 hours.

• Remove the medium and wash the cells with PBS.

• Lyse the cells using the luciferase cell culture lysis reagent.

• Transfer 20 µL of the cell lysate to a white-walled luminometer plate.

• Add 100 µL of luciferase assay reagent to each well.

• Measure the luminescence using a luminometer.

• Express the data as fold induction over the vehicle control.

Nrf2 Nuclear Translocation Assay by Immunofluorescence

This imaging-based assay visualizes and quantifies the movement of Nrf2 from the cytoplasm to the nucleus upon treatment with an activator.

Materials:

• Cells suitable for immunofluorescence (e.g., U2OS or HK-2 cells)

• Cell culture medium

• Test compound (ML334)

• 4% Paraformaldehyde (PFA) for fixation

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody against Nrf2

• Fluorescently-labeled secondary antibody

• DAPI for nuclear counterstaining

• Fluorescence microscope

Procedure:

• Seed cells on glass coverslips in a 24-well plate and allow them to adhere overnight.

• Treat the cells with the test compound for the desired time (e.g., 2-4 hours).

• Wash the cells with PBS and fix with 4% PFA for 20 minutes at room temperature.[8]

• Wash the cells three times with PBS.[8]

• Permeabilize the cells with permeabilization buffer for 5 minutes.[8]

• Wash the cells three times with PBS.[8]

• Block non-specific antibody binding with blocking buffer for 1 hour at 37°C.[8]

• Incubate the cells with the primary anti-Nrf2 antibody (diluted in blocking buffer) overnight at 4°C.[9]

• Wash the cells three times with PBS.

• Incubate the cells with the fluorescently-labeled secondary antibody (diluted in blocking buffer) for 1 hour at room temperature, protected from light.

• Wash the cells three times with PBS.

• Counterstain the nuclei with DAPI for 10 minutes.[8]

• Wash the cells three times with PBS.

• Mount the coverslips on microscope slides.

• Visualize the cells using a fluorescence microscope and quantify the nuclear Nrf2 fluorescence intensity.

Conclusion

ML334 is a well-characterized and potent inhibitor of the Keap1-Nrf2 protein-protein interaction. Its ability to activate the Nrf2 signaling pathway makes it an invaluable research tool for investigating the role of oxidative stress in health and disease. The detailed protocols provided in this guide will enable researchers to effectively utilize ML334 in their studies. The inactive isomer, (R,S,R)-ML334, should be used as a negative control to ensure the specificity of the observed effects.

References

• 1. Keap1-Nrf2 Interaction Probe, ML334 | 1432500-66-7 [sigmaaldrich.com]
• 2. rndsystems.com [rndsystems.com]
• 3. glpbio.cn [glpbio.cn]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. axonmedchem.com [axonmedchem.com]
• 7. rsc.org [rsc.org]
• 8. Co-immunofluorescence of MRPL12 and Nrf2 in HK2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Examining the Endogenous Antioxidant Response Through Immunofluorescent Analysis of Nrf2 in Tissue - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary Studies on (R,S,R)-ML334: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the preliminary studies concerning the stereoisomer (R,S,R)-ML334. It is primarily known as an inactive control molecule in the investigation of its potent, biologically active stereoisomer, ML334 (also designated as (SRS)-5 or LH601A). ML334 is a first-in-class, cell-permeable, non-covalent inhibitor of the Keap1-Nrf2 protein-protein interaction, which leads to the activation of the Nrf2 signaling pathway.[1][2] Understanding the inactivity of (R,S,R)-ML334 is crucial for validating the specific, stereoselective effects of ML334. This document summarizes the available data, details relevant experimental protocols, and visualizes the underlying biological pathways and experimental workflows.

Core Concepts: The Keap1-Nrf2 Signaling Pathway

The Keap1-Nrf2-ARE (Antioxidant Response Element) system is a critical signaling pathway that regulates the cellular defense against oxidative stress.[1] Under basal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by its inhibitor, Keap1, which facilitates its ubiquitination and subsequent proteasomal degradation.[3] The active compound, ML334, binds directly to the Kelch domain of Keap1, disrupting the Keap1-Nrf2 interaction. This prevents Nrf2 degradation, allowing it to translocate to the nucleus, bind to ARE sequences, and initiate the transcription of a suite of cytoprotective genes, including NAD(P)H:quinone oxidoreductase 1 (NQO1) and heme oxygenase-1 (HO-1).[1][2]

Caption: The Keap1-Nrf2 signaling pathway and the inhibitory action of ML334.

Data Presentation: (R,S,R)-ML334 in Context

While direct quantitative data for (R,S,R)-ML334 is scarce, its role as an inactive control is well-established. The activity of ML334 resides almost exclusively in the (SRS) stereoisomer, which is reported to be at least 100 times more potent than the other stereoisomers.[1] Consequently, the activity of (R,S,R)-ML334 is considered negligible. The following tables summarize the key quantitative data for the active ML334 isomer, which serves as the benchmark against which (R,S,R)-ML334's inactivity is measured.

Table 1: Biochemical Activity of ML334 ((SRS)-5)

Parameter	Value	Assay Method	Target
Kd	1.0 µM	Surface Plasmon Resonance (SPR)	Keap1 Kelch Domain
IC50	1.6 µM	Fluorescence Polarization (FP)	Keap1-Nrf2 Peptide Interaction

Data sourced from Probe Reports from the NIH Molecular Libraries Program.[4]

Table 2: Cellular Activity of ML334 ((SRS)-5)

Parameter	Value	Assay Method	Cell Line
EC50	13 µM	Nrf2 Nuclear Translocation Assay	U2OS
EC50	18 µM	ARE Reporter Gene Assay	-

Data sourced from Probe Reports from the NIH Molecular Libraries Program and a related study.[1][4] In these assays, other stereoisomers, including presumably (R,S,R)-ML334, showed minimal to no activity.[1]

Experimental Protocols

The characterization of ML334 and the confirmation of the inactivity of its stereoisomers involved several key experiments. (R,S,R)-ML334 would serve as a negative control in each of these protocols.

Fluorescence Polarization (FP) Assay for Keap1-Nrf2 Interaction

This biochemical assay quantifies the inhibition of the protein-protein interaction between the Keap1 Kelch domain and a fluorescently labeled peptide derived from the Nrf2 Neh2 domain.

• Principle: A small, fluorescently labeled Nrf2 peptide tumbles rapidly in solution, resulting in low fluorescence polarization. When bound to the much larger Keap1 protein, its tumbling is slowed, leading to a high polarization signal. A compound that disrupts this interaction will cause a decrease in polarization.

• Methodology:

  • Recombinant Keap1 Kelch domain protein is incubated with a fluorescein-labeled Nrf2 peptide (e.g., FAM-AFLDEETGEFL).

  • Serial dilutions of the test compound (e.g., (SRS)-ML334 or (R,S,R)-ML334) are added to the protein-peptide mixture in a microplate.

  • The plate is incubated to allow the binding to reach equilibrium.

  • Fluorescence polarization is measured using a suitable plate reader.

  • The IC50 value is calculated by plotting the percentage of inhibition against the compound concentration. For (R,S,R)-ML334, no significant inhibition is expected.

Nrf2 Nuclear Translocation Assay

This cell-based assay measures the ability of a compound to induce the movement of Nrf2 from the cytoplasm to the nucleus.

• Principle: An enzyme fragment complementation system (e.g., DiscoveRx PathHunter®) is used. Nrf2 is fused to a small enzyme fragment, and a larger, complementing enzyme fragment is localized to the nucleus. When Nrf2 translocates to the nucleus upon Keap1 inhibition, the fragments combine to form an active enzyme, generating a detectable signal (e.g., chemiluminescence).

• Methodology:

  • Engineered cells (e.g., U2OS Keap1-Nrf2) are seeded in a microplate.

  • Cells are treated with various concentrations of the test compound for a specified period (e.g., 15 hours).[4]

  • Detection reagents for the complemented enzyme are added according to the manufacturer's protocol.

  • The signal (e.g., luminescence) is measured.

  • The EC50 value is determined from the dose-response curve. (R,S,R)-ML334 is expected to produce a flat response curve.

Caption: Workflow for a Nrf2 Nuclear Translocation Assay.

Synthesis and Stereoisomer Separation

The synthesis of ML334 involves the reaction of a chiral amine with cis-cyclohexanedicarboxylic anhydride, which results in the formation of two diastereomers.[4] These isomers are then separated by silica (B1680970) gel chromatography. The original high-throughput screening hit was a mixture of stereoisomers, and subsequent synthesis and separation were crucial to identify (SRS)-5 (ML334) as the single, highly active isomer.[1][4] The stereochemistry was definitively assigned using X-ray crystallography and confirmed through stereospecific synthesis.[1]

Conclusion

The available preliminary data strongly indicate that (R,S,R)-ML334 is a stereochemically inactive isomer of the potent Keap1-Nrf2 inhibitor, ML334. Its primary utility in research is as a negative control to demonstrate the stereospecificity of the active (SRS)-ML334 compound. This ensures that the observed biological effects of ML334 are due to the specific, high-affinity interaction with the Keap1 protein and not to off-target or non-specific chemical properties. For drug development professionals, this highlights the critical importance of stereochemistry in the design of targeted inhibitors for the Keap1-Nrf2 pathway. Future studies investigating the Nrf2 pathway with ML334 should continue to employ (R,S,R)-ML334 to validate the specificity of the observed phenomena.

References

• 1. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. KEAP1‐NRF2 protein–protein interaction inhibitors: Design, pharmacological properties and therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Technical Guide on the Role of ML334 and its Stereoisomer (R,S,R)-ML334 in Nrf2 Pathway Research

Executive Summary: The Keap1-Nrf2 signaling pathway is a critical regulator of cellular defense against oxidative and electrophilic stress, making it a key target for therapeutic intervention in a host of diseases. Research in this area has been significantly advanced by the discovery of small molecule modulators. This technical guide focuses on ML334, a first-in-class, non-covalent inhibitor of the Keap1-Nrf2 protein-protein interaction (PPI). We will delve into the specific mechanism of the active stereoisomer, (SRS)-ML334, its quantitative effects on the Nrf2 pathway, and the indispensable role of its largely inactive stereoisomer, (R,S,R)-ML334, as a negative control for validating experimental specificity. This document provides researchers, scientists, and drug development professionals with the core data, detailed experimental protocols, and pathway visualizations necessary to effectively utilize these chemical probes in Nrf2 research.

The Keap1-Nrf2-ARE Signaling Pathway

The Keap1-Nrf2-ARE system is the primary signaling pathway that orchestrates the transcription of a wide array of cytoprotective genes.[1] Under normal, unstressed conditions, the transcription factor Nrf2 (Nuclear factor erythroid 2-related factor 2) is sequestered in the cytoplasm by its inhibitor, Keap1 (Kelch-like ECH-associated protein 1).[1] Keap1 functions as a substrate adaptor for a Cul3-based E3 ubiquitin ligase complex, which constantly targets Nrf2 for ubiquitination and subsequent degradation by the proteasome. This keeps Nrf2 levels low.

Upon exposure to oxidative or electrophilic stress, reactive cysteines within Keap1 are modified, inducing a conformational change that disrupts its ability to ubiquitinate Nrf2.[2] As a result, newly synthesized Nrf2 is stabilized, accumulates in the cytoplasm, and translocates to the nucleus.[1][3] In the nucleus, Nrf2 forms a heterodimer with small Maf proteins and binds to specific DNA sequences known as Antioxidant Response Elements (AREs) in the promoter regions of its target genes.[1][4] This binding initiates the transcription of numerous protective enzymes and proteins, including NAD(P)H:quinone oxidoreductase 1 (NQO1), heme oxygenase 1 (HO-1), and glutathione (B108866) S-transferases (GSTs).[1]

Figure 1: The Keap1-Nrf2-ARE signaling pathway under basal and stress conditions.

ML334: A Direct Inhibitor of the Keap1-Nrf2 Interaction

ML334 was identified through a high-throughput screening (HTS) of the NIH Molecular Libraries Program (MLPCN) library as a first-in-class, direct inhibitor of the Keap1-Nrf2 protein-protein interaction.[1] Unlike many earlier Nrf2 activators that are electrophiles and act by covalently modifying Keap1, ML334 is a non-covalent inhibitor.[1][2]

Stereochemistry and the Role of (R,S,R)-ML334

The original HTS hit possessed three chiral centers, meaning eight possible stereoisomers. Through stereospecific synthesis and separation, it was demonstrated that the biological activity resides almost exclusively in one stereoisomer: (1S,2R,1'S) , which is designated as ML334 (also known as LH601A).[1] This active isomer is at least 100 times more potent than the other stereoisomers.[1]

The user-specified compound, (R,S,R)-ML334 , is one of these other, much less active isomers.[5] Its critical importance in Nrf2 pathway research is as a negative experimental control .[5] By comparing the potent effects of ML334 with the lack of activity from (R,S,R)-ML334, researchers can rigorously demonstrate that the observed Nrf2 activation is due to a specific, stereoselective interaction with the Keap1 target, rather than non-specific effects of the chemical scaffold.

Mechanism of Action

ML334 functions by directly binding to the Kelch domain of Keap1, the same domain that recognizes and binds Nrf2.[1][6] This competitive, non-covalent binding physically obstructs the interaction between Keap1 and Nrf2.[1] This disruption prevents Keap1 from targeting Nrf2 for ubiquitination, leading to the stabilization and nuclear translocation of Nrf2, and subsequent activation of ARE-dependent gene expression.[1][7]

References

• 1. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activators and Inhibitors of NRF2: A Review of Their Potential for Clinical Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. bpsbioscience.com [bpsbioscience.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Keap1-Nrf2 Interaction Probe, ML334 | Sigma-Aldrich [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes and Protocols for (R,S,R)-ML334 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R,S,R)-ML334 is an isomer of the potent, cell-permeable NRF2 activator, ML334.[1] In cell culture experiments, (R,S,R)-ML334 serves as a crucial experimental control to distinguish the specific effects of ML334 from any off-target or non-specific cellular responses. ML334 activates the NRF2 signaling pathway by inhibiting the protein-protein interaction between Keap1 and NRF2.[2][3][4][5] This application note provides detailed protocols for the use of (R,S,R)-ML334 as a negative control alongside its active counterpart, ML334, in cell culture-based assays.

Mechanism of Action of the Active Isomer, ML334

Under basal conditions, the transcription factor NRF2 is sequestered in the cytoplasm by its inhibitor, Keap1, which facilitates its ubiquitination and subsequent degradation. The active isomer, ML334, is a non-covalent, direct inhibitor of the Keap1-Nrf2 interaction.[4] ML334 binds to the Kelch domain of Keap1, preventing the ubiquitination of NRF2.[4] This leads to the stabilization and nuclear translocation of NRF2, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of target genes. This binding initiates the transcription of a suite of cytoprotective genes, including NAD(P)H:quinone oxidoreductase 1 (NQO1), heme oxygenase 1 (HO-1), and thioredoxin 1 (TRX1).[3][4]

Caption: Signaling pathway of ML334 in NRF2 activation.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the active isomer, ML334. (R,S,R)-ML334 is expected to be inactive or significantly less potent in these assays.

Parameter	Value	Assay	Reference
Binding Affinity (Kd)	1.0 µM	Competitive Surface Plasmon Resonance (SPR) with Keap1	[2][5]
IC50	1.6 µM	Fluorescence Polarization (FP) assay with Nrf2 peptide	[2]
1.6 - 2.3 µM	Fluorescence Polarization (FP) assay with Keap1 Kelch domain/NRF2-ETGE peptide	[5]
EC50	13 µM	Nrf2 Nuclear Translocation Assay (β-galactosidase fragment complementation)	[2]
18 µM	ARE Reporter Gene Assay (β-lactamase)	[2]

Cell Line	Treatment Conditions	Effect	Reference
HEK293	50-100 µM; 6-16 hours	2- to 3-fold increase in NQO1 and TRX1 mRNA	[3]
50-100 µM; 6 hours	4- to 7-fold increase in HO-1 mRNA	[3]
50-100 µM; 16 hours	Induction of HO-1 and TRX1 proteins	[3]
HEK293 and HepG2	Up to 26 µM; 48 hours	No detectable cytotoxicity	[2]
LO2 (human normal liver)	10 µM; 8 hours	12% inhibition of Keap1-Nrf2 interaction	[3]

Experimental Protocols

Preparation of Stock Solutions

It is recommended to prepare a concentrated stock solution of (R,S,R)-ML334 and ML334 in a suitable solvent, such as DMSO.

• Reagent: (R,S,R)-ML334 or ML334 powder

• Solvent: Dimethyl sulfoxide (B87167) (DMSO)

• Procedure:

  • Briefly centrifuge the vial of the compound to ensure all powder is at the bottom.

  • Prepare a 10 mM stock solution by dissolving the appropriate amount of powder in DMSO. For example, for ML334 (MW: 446.5 g/mol ), dissolve 4.465 mg in 1 mL of DMSO.

  • Vortex thoroughly to ensure complete dissolution.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Storage: Store stock solutions at -20°C for up to 1 month or at -80°C for up to 6 months.[1]

General Cell Culture Treatment Protocol

Caption: General experimental workflow for cell-based assays.

• Materials:

  • Cultured cells of interest (e.g., HEK293, HepG2)

  • Complete cell culture medium

  • Sterile multi-well plates

  • (R,S,R)-ML334 and ML334 stock solutions

  • Vehicle control (e.g., DMSO)

• Procedure:

  • Seed cells in multi-well plates at a density that will ensure they are in the exponential growth phase at the time of treatment.

  • Allow cells to adhere and grow overnight.

  • On the day of treatment, prepare fresh working solutions of (R,S,R)-ML334 and ML334 by diluting the stock solution in complete cell culture medium to the desired final concentrations (e.g., 10 µM, 20 µM, 50 µM). Prepare a vehicle control with the same final concentration of DMSO.

  • Remove the old medium from the cells and replace it with the medium containing the vehicle, (R,S,R)-ML334, or ML334.

  • Incubate the cells for the desired period (e.g., 6, 16, 24, or 48 hours) at 37°C in a humidified incubator with 5% CO2.

  • Following incubation, proceed with the desired downstream analysis.

Western Blot for NRF2 Target Protein Expression

This protocol is to assess the protein levels of NRF2 downstream targets like HO-1 and TRX1.

• Procedure:

  • After treatment as described in Protocol 2, wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Quantify the protein concentration of the lysates using a BCA assay.

  • Denature equal amounts of protein by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against HO-1, TRX1, or NRF2 overnight at 4°C. Also, probe for a loading control like β-actin or GAPDH.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

  • Expected Outcome: Increased expression of HO-1 and TRX1 in ML334-treated cells compared to vehicle and (R,S,R)-ML334-treated cells.

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

This protocol is to measure the mRNA levels of NRF2 target genes.

• Procedure:

  • Following treatment, harvest the cells and extract total RNA using a suitable kit (e.g., TRIzol or column-based kits).

  • Assess the RNA quality and quantity.

  • Synthesize cDNA from an equal amount of RNA using a reverse transcription kit.

  • Perform qRT-PCR using SYBR Green or TaqMan probes with primers specific for HO-1, NQO1, TRX1, and a housekeeping gene (e.g., GAPDH, ACTB).

  • Analyze the data using the ΔΔCt method to determine the fold change in gene expression relative to the vehicle control.

  • Expected Outcome: A significant increase in the mRNA levels of NRF2 target genes in cells treated with ML334, while no significant change is expected with (R,S,R)-ML334.

NRF2 Nuclear Translocation Assay

This assay visualizes or quantifies the movement of NRF2 from the cytoplasm to the nucleus.

• Procedure (Immunofluorescence):

  • Seed cells on sterile glass coverslips in a multi-well plate.

  • Treat the cells with the compounds as described in Protocol 2.

  • Fix the cells with 4% paraformaldehyde, permeabilize with 0.1% Triton X-100 in PBS, and block with a suitable blocking buffer.

  • Incubate with a primary antibody against NRF2.

  • Wash and incubate with a fluorescently labeled secondary antibody.

  • Counterstain the nuclei with DAPI.

  • Mount the coverslips on microscope slides and visualize using a fluorescence microscope.

  • Expected Outcome: In ML334-treated cells, NRF2 staining will be predominantly localized in the nucleus, whereas in vehicle and (R,S,R)-ML334-treated cells, it will be mainly cytoplasmic.

Troubleshooting

• No effect observed with ML334:

  • Check the concentration and stability of the compound. Ensure fresh dilutions are made from a properly stored stock.

  • Verify the cell line is responsive to NRF2 activation.

  • Optimize the treatment duration and concentration.

• High background in Western blots:

  • Optimize antibody concentrations and blocking conditions.

  • Ensure adequate washing steps.

• Variability in qRT-PCR results:

  • Ensure high-quality, intact RNA is used.

  • Use validated primers.

  • Include multiple technical and biological replicates.

By using (R,S,R)-ML334 as a negative control in parallel with the active ML334 isomer, researchers can confidently attribute the observed activation of the NRF2 pathway and subsequent cellular effects to the specific inhibition of the Keap1-NRF2 interaction.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. axonmedchem.com [axonmedchem.com]

Application Notes and Protocols for Using (R,S,R)-ML334 as a Negative Control

Audience: Researchers, scientists, and drug development professionals.

Introduction

In pharmacological and biological research, the use of appropriate controls is fundamental to ensure the validity and reliability of experimental results.[1][2] A negative control is a condition or substance that is not expected to produce the phenomenon being studied, thereby serving as a baseline to confirm that any observed effect is due to the experimental treatment and not an unrelated variable.[2][3] When studying a stereospecific compound, the ideal negative control is an inactive stereoisomer.[4][5] (R,S,R)-ML334 is the inactive stereoisomer of ML334 and serves as an excellent negative control for experiments involving the active compound, (S,R,S)-ML334.[6][7][8] Because it shares the same physicochemical properties as the active isomer but lacks significant biological activity at the target, (R,S,R)-ML334 helps researchers differentiate specific, on-target effects from non-specific or off-target phenomena.[9]

Mechanism of Action of the Active Isomer: ML334

The active isomer, ML334 (also referred to as (S,R,S)-5 or LH601A), is a potent, cell-permeable activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[9][10][11] Under basal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent degradation by the proteasome.[9] ML334 is a first-in-class, non-covalent inhibitor of the Keap1-Nrf2 protein-protein interaction.[9][12] It binds directly to the Kelch domain of Keap1, disrupting the Keap1-Nrf2 complex.[6][10][12] This inhibition prevents Nrf2 degradation, allowing it to accumulate and translocate to the nucleus.[10][12][13] In the nucleus, Nrf2 heterodimerizes with small Maf proteins and binds to Antioxidant Response Elements (AREs) in the promoter regions of target genes, inducing the transcription of a suite of cytoprotective and antioxidant enzymes, such as NAD(P)H:quinone oxidoreductase 1 (NQO1), Heme oxygenase 1 (HO-1), and Thioredoxin 1 (TRX1).[9][10][13]

The biological activity is highly stereospecific. The (S,R,S) stereoisomer (ML334) is the predominantly active form, being at least 100 times more potent than other stereoisomers.[9] The (R,S,R) isomer is considered inactive and is therefore used as the negative control.[6][8]

Figure 1: The Keap1-Nrf2 signaling pathway and points of intervention.

Data Presentation: Comparison of ML334 Isomers

The following table summarizes the quantitative data for the active ML334 isomer. (R,S,R)-ML334 is expected to show no significant activity at concentrations where ML334 is active.

Parameter	ML334 (Active (S,R,S) Isomer)	(R,S,R)-ML334 (Negative Control)	Reference
Target	Keap1-Nrf2 Protein-Protein Interaction	Keap1-Nrf2 Protein-Protein Interaction	[6][9]
Binding Affinity (Kd) to Keap1	1.0 µM	Not active	[10][11][12]
IC50 (FP Assay)	1.6 - 2.3 µM	>100x less potent than active isomer	[9][12][13]
EC50 (Nrf2 Translocation Assay)	13 µM	Not active	[12]
Cellular Activity	Induces ARE reporter, Nrf2 translocation, and target gene expression	No significant induction	[10][12]

Application Notes

Purpose of (R,S,R)-ML334 as a Negative Control

Using (R,S,R)-ML334 alongside its active counterpart is crucial for:

• Confirming On-Target Activity: Demonstrates that the observed biological effect (e.g., Nrf2 activation) is a direct result of inhibiting the Keap1-Nrf2 interaction, as the inactive isomer should not produce the same effect.

• Identifying Off-Target Effects: If both ML334 and (R,S,R)-ML334 produce a similar result in an assay, it suggests the effect is unrelated to Keap1-Nrf2 inhibition and may be an "off-target" activity common to the shared chemical scaffold.

• Controlling for Compound-Specific Artifacts: Accounts for potential non-specific effects caused by the compound's chemical structure or its presence in the assay medium at a given concentration, independent of its intended biological activity.

• Validating Assay Specificity: Confirms that the assay is specifically detecting the intended biological event (e.g., Nrf2 pathway activation) and is not being artificially influenced by the compound itself.

Experimental Design Considerations

• Vehicle Control: Always include a vehicle control (e.g., DMSO, the solvent used to dissolve the compounds) to establish the baseline response of the system.[14]

• Concentration Matching: (R,S,R)-ML334 should be used at the exact same final concentrations as the active ML334 to ensure a direct comparison.

• Positive Control: Include a known activator of the Nrf2 pathway (e.g., tert-butylhydroquinone (B1681946) (tBHQ) or sulforaphane) as a positive control to confirm that the experimental system is responsive.[12]

Experimental Protocols

Protocol 1: ARE-Luciferase Reporter Assay in HEK293T Cells

This protocol measures the transcriptional activity of Nrf2 by quantifying the expression of a luciferase reporter gene under the control of an ARE promoter.

Figure 2: Workflow for an ARE-Luciferase Reporter Assay.

Materials:

• HEK293T cells stably expressing an ARE-luciferase reporter construct

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• 96-well white, clear-bottom cell culture plates

• ML334 (Active Isomer) stock solution (e.g., 10 mM in DMSO)

• (R,S,R)-ML334 (Negative Control) stock solution (e.g., 10 mM in DMSO)

• tBHQ (Positive Control) stock solution (e.g., 10 mM in DMSO)

• Vehicle (DMSO)

• Luciferase assay reagent kit

• Luminometer (plate reader)

Methodology:

• Cell Seeding: Seed 20,000 cells per well in a 96-well plate and incubate at 37°C, 5% CO₂ for 24 hours.

• Compound Preparation: Prepare serial dilutions of ML334, (R,S,R)-ML334, and tBHQ in culture medium. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%. Prepare a vehicle-only control with the same final DMSO concentration.

• Cell Treatment: Remove the old medium and add 100 µL of the prepared compound dilutions or controls to the respective wells. A typical concentration range for ML334 is 1-50 µM.

• Incubation: Incubate the plate for 16-24 hours at 37°C, 5% CO₂.

• Lysis and Luminescence Measurement:

  • Equilibrate the plate and luciferase assay reagent to room temperature.

  • Remove the medium from the wells.

  • Add 50 µL of lysis buffer to each well and incubate for 15 minutes with gentle shaking.

  • Add 50 µL of luciferase substrate to each well.

  • Immediately measure luminescence using a plate reader.

• Data Analysis:

  • Subtract the background reading (wells with no cells).

  • Normalize the luminescence signal of each treatment group to the average signal of the vehicle control group to determine the fold-change in ARE activity.

  • Expected Outcome: ML334 should show a dose-dependent increase in luminescence. (R,S,R)-ML334 and the vehicle control should show only baseline luminescence. tBHQ should show a strong increase in luminescence.

Protocol 2: Analysis of Nrf2 Target Gene Expression by RT-qPCR

This protocol measures changes in the mRNA levels of Nrf2 target genes (e.g., NQO1, HMOX1) following treatment.

Figure 3: Workflow for analyzing target gene expression via RT-qPCR.

Materials:

• HEK293 or other suitable cells

• 6-well cell culture plates

• ML334, (R,S,R)-ML334, and Vehicle (DMSO)

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green)

• Primers for target genes (NQO1, HMOX1) and a reference gene (GAPDH)

• qPCR instrument

Methodology:

• Cell Culture and Treatment: Seed cells in 6-well plates. Once they reach ~70-80% confluency, treat them with ML334 (e.g., 25 µM), (R,S,R)-ML334 (25 µM), or vehicle (DMSO) for a duration known to induce target gene expression (e.g., 6 to 16 hours).[10]

• RNA Extraction: Harvest the cells and extract total RNA using a commercial kit according to the manufacturer's instructions. Quantify RNA and assess its purity.

• cDNA Synthesis: Synthesize first-strand cDNA from 1 µg of total RNA using a cDNA synthesis kit.

• qPCR:

  • Prepare the qPCR reaction mix containing SYBR Green master mix, forward and reverse primers, and cDNA template.

  • Run the qPCR reaction using a standard thermal cycling protocol. Include a melt curve analysis to verify product specificity.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for each gene in each sample.

  • Normalize the Ct value of the target gene to the Ct value of the reference gene (ΔCt = Cttarget - Ctreference).

  • Calculate the relative change in expression compared to the vehicle control using the ΔΔCt method (ΔΔCt = ΔCttreated - ΔCtvehicle).

  • The fold change is calculated as 2-ΔΔCt.

  • Expected Outcome: Cells treated with ML334 should show a significant upregulation of NQO1 and HMOX1 mRNA levels.[10] Cells treated with (R,S,R)-ML334 should show mRNA levels similar to the vehicle-treated cells.

References

• 1. researchhub.com [researchhub.com]
• 2. scienceready.com.au [scienceready.com.au]
• 3. study.com [study.com]
• 4. Tackling Stereochemistry in Drug Molecules with Vibrational Optical Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. glpbio.cn [glpbio.cn]
• 9. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. rndsystems.com [rndsystems.com]
• 12. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. axonmedchem.com [axonmedchem.com]
• 14. benchchem.com [benchchem.com]

Application Notes: (R,S,R)-ML334 in ARE Reporter Gene Assays

For Researchers, Scientists, and Drug Development Professionals

(R,S,R)-ML334 , an isomer of the potent NRF2 activator ML334, serves as an essential negative control in studies involving the Keap1-Nrf2 signaling pathway.[1][2] While ML334 actively disrupts the Keap1-NRF2 protein-protein interaction, leading to the activation of the Antioxidant Response Element (ARE), (R,S,R)-ML334 exhibits significantly diminished activity.[2][3] This makes it an ideal tool for confirming the specificity of NRF2 activation by its more active counterpart and for identifying potential off-target effects in screening assays.

The Nuclear factor erythroid 2-related factor 2 (NRF2) is a critical transcription factor that orchestrates cellular defense against oxidative and electrophilic stress.[1] Under basal conditions, Kelch-like ECH-associated protein 1 (KEAP1) targets NRF2 for proteasomal degradation.[1] The active isomer, ML334, binds to the Kelch domain of Keap1 with a dissociation constant (Kd) of 1 μM, thereby inhibiting the Keap1-Nrf2 interaction.[2][4] This inhibition stabilizes NRF2, allowing it to translocate to the nucleus, bind to the ARE, and initiate the transcription of a suite of cytoprotective genes.[1][2] ARE reporter gene assays, typically employing luciferase or beta-lactamase, provide a quantitative measure of NRF2 activation.[3][5]

Quantitative Data Summary

The following tables summarize the comparative activity of ML334 and its isomer (R,S,R)-ML334 in various cell-based ARE reporter and Nrf2 translocation assays.

Compound	Cell Line	Assay Type	EC50 (µM)
ML334	HepG2	ARE-bla reporter	18[6]
(R,S,R)-ML334	HepG2	ARE-bla reporter	> 100[2]
ML334	U2OS	Nrf2 Nuclear Translocation	13[3]
(R,S,R)-ML334	U2OS	Nrf2 Nuclear Translocation	> 100[2]
ML334	U2OS	ARE-bla reporter	12[6]

Table 1: Comparative EC50 values of ML334 and (R,S,R)-ML334 in ARE reporter and Nrf2 translocation assays.

Signaling Pathway and Experimental Workflow

The diagrams below illustrate the Nrf2 signaling pathway and the general workflow of an ARE reporter gene assay.

Caption: Nrf2 signaling pathway and mechanism of ML334 action.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. axonmedchem.com [axonmedchem.com]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]

Application Notes: Nrf2 Nuclear Translocation Assay with (R,S,R)-ML334

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear factor erythroid 2-related factor 2 (Nrf2) is a critical transcription factor that regulates the cellular antioxidant response. Under basal conditions, Nrf2 is sequestered in the cytoplasm by its negative regulator, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation.[1] Upon exposure to oxidative or electrophilic stress, Nrf2 dissociates from Keap1 and translocates to the nucleus.[1] In the nucleus, Nrf2 heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter regions of a wide array of cytoprotective genes, initiating their transcription.[2] This signaling pathway is a key therapeutic target for diseases associated with oxidative stress, such as neurodegenerative diseases, cancer, and inflammatory conditions.

ML334 is a potent, cell-permeable activator of the Nrf2 pathway. It functions as a direct inhibitor of the Keap1-Nrf2 protein-protein interaction, thereby preventing Nrf2 degradation and promoting its nuclear accumulation.[3][4][5] ML334 is a chiral molecule, and its activity is stereospecific. The (S,R,S) enantiomer is the active form that potently induces Nrf2 activation. In contrast, the (R,S,R)-ML334 enantiomer is considered the inactive isomer and serves as an ideal negative control for in vitro studies to demonstrate the specificity of the active compound.[4][6]

These application notes provide a detailed protocol for an immunofluorescence-based Nrf2 nuclear translocation assay using (R,S,R)-ML334 as a negative control alongside the active (S,R,S)-ML334 isomer.

Principle of the Assay

This assay utilizes immunofluorescence microscopy to visualize the subcellular localization of endogenous Nrf2 in cultured cells. By treating cells with the active Nrf2 activator, (S,R,S)-ML334, a significant shift in Nrf2 localization from the cytoplasm to the nucleus is expected. Conversely, treatment with the inactive isomer, (R,S,R)-ML334, should not result in a significant change in Nrf2 localization compared to untreated or vehicle-treated cells. The nuclear translocation of Nrf2 is quantified by measuring the fluorescence intensity of Nrf2 staining in the nucleus and cytoplasm of individual cells. A significant increase in the ratio of nuclear to cytoplasmic fluorescence intensity indicates Nrf2 activation.

Data Presentation

The following tables summarize the expected quantitative data from experiments with ML334 isomers.

Table 1: In Vitro Activity of ML334 Isomers

Compound	Target	Assay Type	Cell Line	EC50	Reference
(S,R,S)-ML334	Keap1-Nrf2 Interaction	Nrf2 Nuclear Translocation	U2OS	12 µM	[6][7]
(S,R,S)-ML334	Keap1-Nrf2 Interaction	ARE-bla Reporter	HepG2	18 µM	[6][7]
(R,S,R)-ML334	Keap1-Nrf2 Interaction	ARE-bla Reporter	HepG2	>100 µM	[6]

Table 2: Recommended Antibody Details for Immunofluorescence

Antibody Type	Specificity	Host Species	Manufacturer	Catalog Number	Recommended Dilution
Primary	Nrf2	Rabbit	Abcam	ab62352	1:500
Primary	Nrf2	Rabbit	Thermo Fisher Scientific	PA5-27882	1:50 - 1:1000
Secondary	Rabbit IgG (H+L)	Goat	Thermo Fisher Scientific	A-11008	1:500 - 1:1000

Signaling Pathway and Experimental Workflow Diagrams

Nrf2 Signaling Pathway Diagram

Experimental Workflow Diagram

Experimental Protocols

Materials and Reagents

• Cell Line: Human Embryonic Kidney (HEK293) cells or Human Bone Osteosarcoma Epithelial (U2OS) cells.

• Compounds:

  • (S,R,S)-ML334 (Active isomer)

  • (R,S,R)-ML334 (Inactive control isomer)

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Reagents for Immunofluorescence:

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • Paraformaldehyde (PFA), 4% in PBS

  • Triton X-100, 0.25% in PBS

  • Bovine Serum Albumin (BSA), 1% in PBS

  • Primary Antibody: Rabbit anti-Nrf2 (e.g., Abcam ab62352 or Thermo Fisher PA5-27882)

  • Secondary Antibody: Goat anti-Rabbit IgG (H+L), Alexa Fluor 488 conjugate (e.g., Thermo Fisher A-11008)

  • DAPI (4',6-diamidino-2-phenylindole) solution

  • Antifade mounting medium

• Equipment:

  • 24-well tissue culture plates

  • Glass coverslips (sterile)

  • Fluorescence microscope with appropriate filters for DAPI (blue) and Alexa Fluor 488 (green)

  • Image analysis software (e.g., ImageJ/Fiji, CellProfiler)

Protocol for Nrf2 Nuclear Translocation Assay

Day 1: Cell Seeding

• Sterilize glass coverslips by immersing them in 70% ethanol (B145695) and allowing them to air dry in a sterile hood.

• Place one sterile coverslip into each well of a 24-well plate.

• Trypsinize and count HEK293 cells. Seed the cells at a density of 5 x 10⁴ cells per well in 500 µL of complete culture medium.

• Incubate the plate at 37°C in a 5% CO₂ incubator for 24 hours, or until cells reach 60-70% confluency.

Day 2: Compound Treatment

• Prepare stock solutions of (S,R,S)-ML334 and (R,S,R)-ML334 in DMSO.

• Prepare working solutions of the compounds in pre-warmed culture medium. A final concentration of 20 µM for each isomer is recommended as a starting point. Also, prepare a vehicle control containing the same final concentration of DMSO (e.g., 0.1%).

• Carefully aspirate the culture medium from the wells.

• Add 500 µL of the prepared media with compounds or vehicle to the respective wells.

• Incubate the plate at 37°C in a 5% CO₂ incubator for 3 hours. A time-course experiment (e.g., 1, 3, 6 hours) can be performed to determine the optimal incubation time.

Day 2: Immunofluorescence Staining

• Fixation: Aspirate the treatment media and wash the cells twice with 500 µL of PBS. Add 500 µL of 4% PFA to each well and incubate for 15 minutes at room temperature.

• Washing: Aspirate the PFA and wash the cells three times with PBS for 5 minutes each.

• Permeabilization: Add 500 µL of 0.25% Triton X-100 in PBS to each well and incubate for 10 minutes at room temperature.

• Washing: Aspirate the permeabilization buffer and wash the cells three times with PBS for 5 minutes each.

• Blocking: Add 500 µL of 1% BSA in PBS to each well and incubate for 1 hour at room temperature to block non-specific antibody binding.

• Primary Antibody Incubation: Dilute the primary anti-Nrf2 antibody in 1% BSA/PBS according to the manufacturer's recommendation (e.g., 1:500). Aspirate the blocking solution and add 200 µL of the diluted primary antibody to each well. Incubate overnight at 4°C in a humidified chamber.

• Washing: Aspirate the primary antibody solution and wash the cells three times with PBS for 5 minutes each.

• Secondary Antibody Incubation: Dilute the Alexa Fluor 488-conjugated secondary antibody in 1% BSA/PBS (e.g., 1:1000). Aspirate the wash buffer and add 200 µL of the diluted secondary antibody to each well. Incubate for 1 hour at room temperature, protected from light.

• Washing: Aspirate the secondary antibody solution and wash the cells three times with PBS for 5 minutes each, protected from light.

• Nuclei Staining: Add 200 µL of DAPI solution to each well and incubate for 5 minutes at room temperature, protected from light.

• Mounting: Aspirate the DAPI solution and wash the wells once with PBS. Using fine-tipped forceps, carefully remove the coverslips from the wells and mount them cell-side down onto a drop of antifade mounting medium on a microscope slide.

• Seal the edges of the coverslip with clear nail polish and allow it to dry. Store the slides at 4°C, protected from light, until imaging.

Image Acquisition and Analysis

• Image Acquisition:

  • Using a fluorescence microscope, visualize the cells under the DAPI (blue) and FITC/GFP (green for Alexa Fluor 488) channels.

  • For each experimental condition, capture multiple random images, ensuring that the exposure settings are kept constant across all samples to allow for accurate comparison.

• Quantitative Image Analysis (using ImageJ/Fiji):

  • Open a captured image.

  • Use the DAPI channel to define the nuclear region of interest (ROI) for each cell.

  • Use the freehand selection tool to draw an ROI around the entire cell, using the Nrf2 (green) channel to identify the cell boundary.

  • Create a cytoplasmic ROI by subtracting the nuclear ROI from the whole-cell ROI.

  • Measure the mean fluorescence intensity within the nuclear and cytoplasmic ROIs for the Nrf2 (green) channel.

  • Calculate the Nuclear to Cytoplasmic (N/C) fluorescence intensity ratio for each cell by dividing the mean nuclear intensity by the mean cytoplasmic intensity.

  • Repeat this process for a significant number of cells per condition (e.g., at least 50 cells) to obtain statistically meaningful data.

  • Compare the average N/C ratios between the different treatment groups. A significant increase in the N/C ratio in the (S,R,S)-ML334 treated group compared to the vehicle and (R,S,R)-ML334 groups indicates successful Nrf2 nuclear translocation.

Expected Results

• Vehicle Control: Nrf2 staining will be predominantly diffuse and localized in the cytoplasm, with a low N/C fluorescence ratio.

• (R,S,R)-ML334 (Inactive Control): Nrf2 localization will be similar to the vehicle control, showing no significant increase in the N/C ratio.

• (S,R,S)-ML334 (Active Compound): A marked increase in Nrf2 fluorescence intensity within the nucleus will be observed, resulting in a significantly higher N/C ratio compared to the control groups.

By following these detailed application notes and protocols, researchers can effectively utilize (R,S,R)-ML334 as a negative control to rigorously validate the specific activity of Nrf2-activating compounds in a quantitative cellular imaging assay.

References

• 1. Molecular Mechanisms of Nrf2-Mediated Antioxidant Response - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sustained Activation of Nuclear Erythroid 2-Related Factor 2/Antioxidant Response Element Signaling Promotes Reductive Stress in the Human Mutant Protein Aggregation Cardiomyopathy in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. rndsystems.com [rndsystems.com]
• 6. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anti-Nrf2 antibody [EP1808Y] KO tested (ab62352) | Abcam [abcam.com]

Application of (R,S,R)-ML334 in Oxidative Stress Studies: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R,S,R)-ML334 is the inactive diastereomer of ML334, a potent, cell-permeable small molecule activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. In the context of oxidative stress research, (R,S,R)-ML334 serves as an essential negative control to validate the specific effects of its active counterpart, ML334. ML334 functions by disrupting the protein-protein interaction between Nrf2 and its cytosolic repressor, Kelch-like ECH-associated protein 1 (Keap1).[1][2] This disruption allows Nrf2 to translocate to the nucleus, bind to the Antioxidant Response Element (ARE), and initiate the transcription of a suite of cytoprotective genes that combat oxidative stress.[1][3][4] Understanding the application of both the active and inactive isomers is crucial for robust experimental design in the study of oxidative stress modulation.

Mechanism of Action: Nrf2 Activation by ML334

Under basal conditions, Keap1 targets Nrf2 for ubiquitination and subsequent proteasomal degradation, thereby maintaining low intracellular levels of Nrf2.[5] Oxidative or electrophilic stress modifies cysteine residues on Keap1, leading to a conformational change that prevents Nrf2 degradation. ML334 mimics this effect by non-covalently binding to the Kelch domain of Keap1, the same domain that recognizes Nrf2.[1][3] This competitive inhibition prevents the Keap1-mediated degradation of Nrf2, leading to its accumulation, nuclear translocation, and the subsequent activation of ARE-dependent gene expression.[1][4] These downstream genes encode for a variety of antioxidant and detoxification enzymes, such as heme oxygenase-1 (HO-1) and NAD(P)H quinone oxidoreductase 1 (NQO1).[1][4]

(R,S,R)-ML334 as a Negative Control

The stereochemistry of ML334 is critical for its biological activity. (R,S,R)-ML334, being an inactive isomer, is not expected to bind to the Keap1 Kelch domain with high affinity and therefore should not activate the Nrf2 pathway.[2] Its use in experiments is vital to demonstrate that the observed antioxidant effects are due to the specific on-target activity of ML334 and not due to off-target effects or other confounding factors. Any significant biological activity observed with (R,S,R)-ML334 would suggest that the effects of ML334 may not be solely mediated by Nrf2 activation.

Quantitative Data for ML334

The following table summarizes key quantitative data for the active isomer, ML334, which is essential for designing experiments and interpreting results when using (R,S,R)-ML334 as a control.

Parameter	Value	Assay Condition	Reference
Binding Affinity (Kd)	1 µM	Competitive Surface Plasmon Resonance (SPR) with Keap1 protein	[1][3][6]
IC50	1.6 - 2.3 µM	Fluorescence Polarization assay with Keap1 Kelch domain and Nrf2 peptide	[4][6]
EC50 (Nrf2 Nuclear Translocation)	13 µM	Beta-galactosidase fragment complementation assay in cells	[6]
EC50 (Nrf2 Transactivation)	18 µM	ARE-luciferase reporter assay	[6]
mRNA Induction	2- to 7-fold increase	HEK293 cells treated with 50-100 µM ML334 for 6-16 hours (HO-1, NQO1, TRX1)	[1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the Nrf2 signaling pathway targeted by ML334 and a typical experimental workflow for studying its effects on oxidative stress, incorporating (R,S,R)-ML334 as a negative control.

Caption: Nrf2 Signaling and ML334 Action.

Caption: Oxidative Stress Study Workflow.

Detailed Experimental Protocols

The following are detailed protocols for key experiments to assess the impact of ML334 and (R,S,R)-ML334 on oxidative stress.

Measurement of Intracellular Reactive Oxygen Species (ROS) using DCFDA

This protocol is for a 96-well plate-based assay.

Materials:

• Cells of interest (e.g., HEK293, HepG2)

• 96-well black, clear-bottom plates

• 2',7'-dichlorodihydrofluorescein diacetate (DCFDA or H2DCFDA)

• ML334 and (R,S,R)-ML334

• Oxidative stress inducer (e.g., hydrogen peroxide, H₂O₂)

• Phosphate Buffered Saline (PBS)

• Assay buffer (e.g., Hanks' Balanced Salt Solution, HBSS)

• Fluorescence plate reader (Excitation/Emission ~485/535 nm)

Procedure:

• Cell Seeding: Seed cells in a 96-well black, clear-bottom plate at a density that will result in 80-90% confluency on the day of the experiment. Incubate overnight.

• Compound Pre-treatment: Remove the culture medium and wash the cells once with warm PBS. Add fresh medium containing the desired concentrations of ML334, (R,S,R)-ML334, or vehicle (DMSO). Incubate for the desired pre-treatment time (e.g., 6-16 hours).

• DCFDA Loading: Prepare a 20 µM working solution of DCFDA in pre-warmed assay buffer. Remove the medium containing the compounds and wash the cells once with warm PBS. Add 100 µL of the DCFDA working solution to each well and incubate for 30-45 minutes at 37°C in the dark.

• Induction of Oxidative Stress: Remove the DCFDA solution and wash the cells once with warm PBS. Add 100 µL of the oxidative stress inducer (e.g., H₂O₂ in assay buffer) to the appropriate wells.

• Fluorescence Measurement: Immediately measure the fluorescence intensity using a plate reader at an excitation of ~485 nm and an emission of ~535 nm. Kinetic readings can be taken every 5-10 minutes for 1-2 hours.

Nrf2 Nuclear Translocation by Immunofluorescence

Materials:

• Cells seeded on glass coverslips in a 24-well plate

• ML334 and (R,S,R)-ML334

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS (Permeabilization buffer)

• Blocking buffer (e.g., 5% goat serum in PBS)

• Primary antibody against Nrf2

• Fluorophore-conjugated secondary antibody

• DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

• Antifade mounting medium

• Fluorescence microscope

Procedure:

• Cell Treatment: Treat cells with ML334, (R,S,R)-ML334, or vehicle for the desired time (e.g., 6 hours).[7]

• Fixation: Wash the cells twice with PBS and fix with 4% PFA for 20 minutes at room temperature.[7]

• Permeabilization: Wash the cells three times with PBS and permeabilize with 0.1% Triton X-100 for 20 minutes.[7]

• Blocking: Wash the cells three times with PBS and block with blocking buffer for 1 hour at room temperature.[7]

• Primary Antibody Incubation: Incubate the cells with the primary anti-Nrf2 antibody (diluted in blocking buffer) overnight at 4°C.[7]

• Secondary Antibody Incubation: Wash the cells three times with PBS and incubate with the fluorophore-conjugated secondary antibody (diluted in blocking buffer) for 1-2 hours at room temperature in the dark.[7]

• Nuclear Staining: Wash the cells three times with PBS and stain with DAPI for 5 minutes.[7]

• Mounting and Imaging: Wash the cells twice with PBS and mount the coverslips onto glass slides using antifade mounting medium. Visualize and capture images using a fluorescence or confocal microscope.

Western Blot for HO-1 and NQO1 Expression

Materials:

• Cells cultured in 6-well plates

• ML334 and (R,S,R)-ML334

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies for HO-1, NQO1, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) detection reagent

• Imaging system

Procedure:

• Cell Lysis: Treat cells with ML334, (R,S,R)-ML334, or vehicle for 16-24 hours. Wash cells with cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Normalize protein samples and load 20-30 µg per lane on an SDS-PAGE gel. Separate the proteins by electrophoresis and transfer them to a PVDF membrane.[8]

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with primary antibodies overnight at 4°C.[8]

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[8]

• Signal Detection: Wash the membrane again and apply the ECL reagent. Capture the chemiluminescent signal using an imaging system.[8]

• Analysis: Perform densitometric analysis of the protein bands and normalize the expression of HO-1 and NQO1 to the loading control.

Antioxidant Response Element (ARE) Luciferase Reporter Assay

Materials:

• Cells (e.g., HepG2)

• ARE-luciferase reporter vector and a control vector (e.g., Renilla luciferase)

• Transfection reagent

• ML334 and (R,S,R)-ML334

• Dual-luciferase assay system

• Luminometer

Procedure:

• Transfection: Co-transfect the cells with the ARE-luciferase reporter vector and the control vector using a suitable transfection reagent. Seed the transfected cells into a 96-well white plate.

• Treatment: After 24 hours, treat the cells with various concentrations of ML334, (R,S,R)-ML334, or vehicle.

• Incubation: Incubate the cells for 16-24 hours.[9]

• Luciferase Assay: Perform the dual-luciferase assay according to the manufacturer's protocol. Briefly, lyse the cells and measure the firefly luciferase activity, followed by the Renilla luciferase activity in a luminometer.[9]

• Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to account for differences in transfection efficiency and cell number.

Conclusion

(R,S,R)-ML334 is an indispensable tool for researchers studying the Nrf2-mediated antioxidant response. By serving as a stringent negative control for its active isomer, ML334, it allows for the confident attribution of observed cytoprotective effects to the specific activation of the Nrf2 signaling pathway. The protocols outlined in this document provide a comprehensive framework for investigating the role of Nrf2 in oxidative stress and for the characterization of novel Nrf2 activators.

References

• 1. DCFDA / H2DCFDA - Cellular ROS Assay Kit Protocol [hellobio.com]
• 2. Flow-cytometric Detection of Low-level Reactive Oxygen Species in Cell Lines and Primary Immune Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Assay of cytosolic levels of reactive oxygen species using DCFDA-AM with internal calibration using H2O2 [help.imageanalyst.net]
• 4. Detection of Intracellular Reactive Oxygen Species (CM-H2DCFDA) [bio-protocol.org]
• 5. Nrf2 activation through the inhibition of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antioxidant response element (ARE) activity assays [bio-protocol.org]
• 7. Nrf2–ARE Signaling Acts as Master Pathway for the Cellular Antioxidant Activity of Fisetin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Application Notes and Protocols for (R,S,R)-ML334 in HepG2 and U2OS Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R,S,R)-ML334 is the inactive diastereomer of the potent NRF2 activator, ML334 ((S,R,S)-isomer). The activation of the NRF2 pathway is a critical cellular stress response, and identifying specific activators is a key area of research in various diseases, including cancer and inflammatory conditions. Due to its structural similarity to the active ML334 but lack of significant biological activity, (R,S,R)-ML334 serves as an ideal negative control for in vitro studies investigating the Keap1-Nrf2 signaling pathway.[1][2] Its use helps to ensure that the observed effects of the active compound are due to specific interactions with the target pathway and not off-target or non-specific effects.

This document provides detailed application notes and experimental protocols for the use of (R,S,R)-ML334 in two commonly used human cancer cell lines: HepG2 (hepatocellular carcinoma) and U2OS (osteosarcoma).

Mechanism of Action

The Keap1-Nrf2 signaling pathway is a primary regulator of cellular defense against oxidative and electrophilic stress. Under basal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by its negative regulator, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation. The active isomer, ML334, binds to the Kelch domain of Keap1, disrupting the Keap1-Nrf2 interaction. This inhibition of binding prevents Nrf2 degradation, allowing it to translocate to the nucleus, bind to the Antioxidant Response Element (ARE), and initiate the transcription of a suite of cytoprotective genes.

(R,S,R)-ML334, lacking the specific stereochemistry required for high-affinity binding to Keap1, does not significantly activate this pathway and thus shows minimal to no induction of ARE-mediated gene expression or Nrf2 nuclear translocation.[3]

Data Presentation

The following tables summarize the quantitative data regarding the activity of (R,S,R)-ML334 and its active counterpart, ML334, in HepG2 and U2OS cell lines.

Table 1: Activity of ML334 Isomers on Nrf2 Pathway Activation in HepG2 Cells

Compound	Assay	Cell Line	Parameter	Value	Reference
ML334 ((S,R,S)-isomer)	ARE-bla reporter assay	HepG2	EC50	18 µM	[4]
(R,S,R)-ML334	ARE-bla reporter assay	HepG2	EC50	> 100 µM

Table 2: Activity of ML334 Isomers on Nrf2 Nuclear Translocation in U2OS Cells

Compound	Assay	Cell Line	Parameter	Value	Reference
ML334 ((S,R,S)-isomer)	Nrf2 Nuclear Translocation	U2OS	EC50	12 µM	[3]
(R,S,R)-ML334	Nrf2 Nuclear Translocation	U2OS	Activity	Inactive	[3]

Table 3: Cytotoxicity of ML334 in HepG2 Cells

Compound	Assay	Cell Line	Incubation Time	Result	Reference
ML334	Cytotoxicity Assay	HepG2	48 hours	No detectable cytotoxicity up to 26 µM	[5]

Experimental Protocols

Cell Culture

HepG2 Cell Culture:

• Media: Eagle's Minimum Essential Medium (EMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C, 5% CO2 in a humidified incubator.

• Subculturing: Passage cells when they reach 80-90% confluency. Use TrypLE™ Express Enzyme for dissociation. HepG2 cells tend to grow in clusters, so ensure a single-cell suspension is achieved for accurate counting and plating.

U2OS Cell Culture:

• Media: McCoy's 5A Medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C, 5% CO2 in a humidified incubator.

• Subculturing: Passage cells at 80-90% confluency using standard trypsinization procedures.

Antioxidant Response Element (ARE) Luciferase Reporter Assay in HepG2 Cells

This assay measures the activation of the Nrf2 pathway by quantifying the expression of a luciferase reporter gene under the control of an ARE promoter.

• Materials:

  • ARE-luciferase reporter HepG2 stable cell line

  • White, clear-bottom 96-well plates

  • ML334 (positive control)

  • (R,S,R)-ML334 (negative control)

  • Luciferase assay reagent

  • Luminometer

• Protocol:

  • Seed ARE-luciferase HepG2 cells in a white, clear-bottom 96-well plate at a density of 4 x 10^4 cells/well in 100 µL of culture medium.

  • Incubate the plate overnight at 37°C, 5% CO2.

  • Prepare serial dilutions of ML334 (e.g., 0.1 to 100 µM) and (R,S,R)-ML334 (e.g., 100 µM) in culture medium. Include a vehicle control (DMSO, final concentration ≤ 0.5%).

  • Remove the culture medium from the wells and add 100 µL of the compound dilutions.

  • Incubate for 16-24 hours at 37°C, 5% CO2.

  • Equilibrate the plate to room temperature.

  • Add 100 µL of luciferase assay reagent to each well.

  • Incubate for 10 minutes at room temperature, protected from light.

  • Measure luminescence using a luminometer.

  • Data Analysis: Normalize the luciferase activity to the vehicle control to determine the fold induction.

Nrf2 Nuclear Translocation Assay in U2OS Cells

This assay quantifies the movement of Nrf2 from the cytoplasm to the nucleus upon pathway activation. A commercially available U2OS cell line engineered for this purpose (e.g., PathHunter® U2OS Keap1-NRF2 Nuclear Translocation Cell Line) is recommended. This assay often utilizes enzyme fragment complementation (EFC) technology.

• Materials:

  • PathHunter® U2OS Keap1-NRF2 Nuclear Translocation Cell Line

  • Assay-specific medium and reagents (as per the manufacturer's instructions)

  • White, solid-bottom 96-well or 384-well plates

  • ML334 (positive control)

  • (R,S,R)-ML334 (negative control)

  • Chemiluminescent detection reagent

  • Luminometer

• Protocol:

  • Seed the U2OS Nrf2 translocation reporter cells in a 384-well white plate at the density recommended by the manufacturer (typically 5,000-10,000 cells/well).

  • Incubate overnight at 37°C, 5% CO2.

  • Prepare serial dilutions of ML334 (e.g., 0.1 to 100 µM) and a high concentration of (R,S,R)-ML334 (e.g., 100 µM) in the assay medium. Include a vehicle control.

  • Add the compound dilutions to the cells.

  • Incubate for the time specified in the manufacturer's protocol (typically 4-6 hours) at 37°C, 5% CO2.

  • Add the detection reagent according to the manufacturer's instructions.

  • Incubate for 60 minutes at room temperature.

  • Measure the chemiluminescent signal using a luminometer.

  • Data Analysis: Calculate the fold change in signal relative to the vehicle control.

Cytotoxicity Assay (MTT) in HepG2 and U2OS Cells

This assay assesses the effect of the compound on cell viability and proliferation.

• Materials:

  • HepG2 or U2OS cells

  • Clear, flat-bottom 96-well plates

  • (R,S,R)-ML334

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • Microplate reader

• Protocol:

  • Seed HepG2 or U2OS cells in a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of culture medium.

  • Incubate for 24 hours at 37°C, 5% CO2.

  • Prepare serial dilutions of (R,S,R)-ML334 (e.g., up to 100 µM or higher) in culture medium. Include a vehicle control and a positive control for cytotoxicity (e.g., doxorubicin).

  • Remove the medium and add 100 µL of the compound dilutions to the cells.

  • Incubate for 24, 48, or 72 hours at 37°C, 5% CO2.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium containing MTT.

  • Add 150 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Visualizations

Caption: Keap1-Nrf2 signaling pathway and the action of ML334 isomers.

Caption: Workflow for the ARE-luciferase reporter assay.

Caption: General workflow for an MTT-based cytotoxicity assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. glpbio.cn [glpbio.cn]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for (R,S,R)-ML334

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R,S,R)-ML334 is the inactive isomer of ML334, a potent, cell-permeable activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1][2][3] ML334 acts as a direct inhibitor of the Kelch-like ECH-associated protein 1 (Keap1)-Nrf2 protein-protein interaction, leading to the stabilization and nuclear translocation of Nrf2.[1][4][5] In the nucleus, Nrf2 binds to the antioxidant response element (ARE) and initiates the transcription of a wide array of cytoprotective genes. Due to its inactivity, (R,S,R)-ML334 serves as an ideal negative control for experiments investigating the effects of ML334, allowing researchers to distinguish specific Nrf2-mediated effects from off-target phenomena.

This document provides detailed protocols for the preparation of stock solutions of (R,S,R)-ML334 and summarizes its key chemical and biological properties to facilitate its use in research and drug development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of (R,S,R)-ML334 is presented in the table below.

Property	Value	Reference
Molecular Formula	C₂₆H₂₆N₂O₅	[1][6]
Molecular Weight	446.50 g/mol	[1][6][7]
CAS Number	1432065-33-2	[1]
Appearance	White to off-white solid	[1]
Purity	≥98% (HPLC)	[7]
Storage (Powder)	-20°C for 3 years; 4°C for 2 years	[1]
Storage (In Solvent)	-80°C for 6 months; -20°C for 1 month	[1]

Biological Activity of the Active Isomer (ML334)

While (R,S,R)-ML334 is used as a control, understanding the activity of its active counterpart, ML334, is crucial for experimental design.

Parameter	Value	Cell Line/System	Reference
Keap1 Binding Affinity (Kd)	1 µM	In vitro	[1][4]
Nrf2 Nuclear Translocation (EC₅₀)	13 µM	U2OS cells	[6]
ARE Reporter Gene Induction (EC₅₀)	18 µM	U2OS cells	[6][8]
Cytotoxicity	No detectable cytotoxicity up to 26 µM	HEK293 and HepG2 cells	[6]

Experimental Protocols

Protocol 1: Preparation of High-Concentration Stock Solution in DMSO

Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing high-concentration stock solutions of (R,S,R)-ML334.

Materials:

• (R,S,R)-ML334 powder

• Anhydrous, high-purity DMSO (newly opened is recommended as hygroscopic DMSO can affect solubility)[1]

• Sterile, conical-bottom polypropylene (B1209903) or glass vials

• Calibrated pipettes

• Vortex mixer

• Ultrasonic bath (optional)

Procedure:

• Equilibrate: Allow the vial of (R,S,R)-ML334 powder to come to room temperature before opening to prevent condensation of moisture.

• Weigh: Accurately weigh the desired amount of (R,S,R)-ML334 powder.

• Calculate Solvent Volume: Determine the volume of DMSO required to achieve the desired stock concentration. For example, to prepare a 10 mM stock solution:

  • Volume (mL) = [Mass (mg) / 446.50 ( g/mol )] / 0.010 (mol/L)

• Dissolution: Add the calculated volume of DMSO to the vial containing the (R,S,R)-ML334 powder.

• Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved. If precipitation occurs, gentle warming and/or sonication can be used to aid dissolution.[1]

• Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

Stock Solution Preparation Table (for DMSO):

Desired Concentration	Mass of (R,S,R)-ML334
1 mg	5 mg	10 mg
1 mM	2.2396 mL	11.1982 mL	22.3964 mL
5 mM	0.4479 mL	2.2396 mL	4.4793 mL
10 mM	0.2240 mL	1.1198 mL	2.2396 mL

Protocol 2: Preparation of Aqueous Working Solutions for In Vitro Experiments

For cell-based assays, the DMSO stock solution must be diluted into an appropriate aqueous buffer or cell culture medium. It is critical to ensure that the final concentration of DMSO in the working solution is low (typically ≤0.5%) to avoid solvent-induced cytotoxicity.

Materials:

• (R,S,R)-ML334 stock solution in DMSO

• Sterile phosphate-buffered saline (PBS), cell culture medium, or other appropriate aqueous buffer

• Sterile microcentrifuge tubes or plates

Procedure:

• Thaw Stock Solution: Thaw a single aliquot of the (R,S,R)-ML334 DMSO stock solution at room temperature.

• Serial Dilution (Recommended): To achieve a low final DMSO concentration, perform serial dilutions. For example, to prepare a 10 µM working solution from a 10 mM stock:

  • Intermediate Dilution: Dilute the 10 mM stock 1:100 in cell culture medium to obtain a 100 µM intermediate solution (final DMSO concentration will be 1%).

  • Final Dilution: Dilute the 100 µM intermediate solution 1:10 in cell culture medium to achieve the final 10 µM working concentration (final DMSO concentration will be 0.1%).

• Mixing: Gently mix the solution by pipetting or inverting the tube after each dilution step.

• Immediate Use: Use the freshly prepared aqueous working solution immediately for your experiments. Do not store aqueous solutions of (R,S,R)-ML334.

Visualization of the Keap1-Nrf2 Signaling Pathway

The following diagram illustrates the mechanism of action of the active isomer, ML334, in activating the Nrf2 signaling pathway. (R,S,R)-ML334, as the inactive control, would not be expected to disrupt the Keap1-Nrf2 interaction.

Caption: Keap1-Nrf2 signaling and inhibition by ML334.

Experimental Workflow for Stock Solution Preparation

The following diagram outlines the general workflow for preparing stock and working solutions of (R,S,R)-ML334.

Caption: Workflow for preparing (R,S,R)-ML334 solutions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. glpbio.cn [glpbio.cn]
• 4. medchemexpress.com [medchemexpress.com]
• 5. axonmedchem.com [axonmedchem.com]
• 6. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. ML 334 | Nrf2 | Tocris Bioscience [tocris.com]
• 8. Keap1-Nrf2 Interaction Probe, ML334 | 1432500-66-7 [sigmaaldrich.com]

(R,S,R)-ML334: Application Notes and Protocols for Researchers

(R,S,R)-ML334 is a stereoisomer of ML334, a potent, cell-permeable small molecule that activates the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. It functions by inhibiting the protein-protein interaction between Kelch-like ECH-associated protein 1 (Keap1) and Nrf2. While the (S,R,S) stereoisomer, ML334, is the active form that binds to the Keap1 Kelch domain with a dissociation constant (Kd) of 1 µM, (R,S,R)-ML334 is often utilized as a negative control in experiments to demonstrate the stereospecificity of the Nrf2 activation.[1][2] These application notes provide detailed information on the solubility of (R,S,R)-ML334 and protocols for its use in cell-based assays.

Data Presentation: Solubility of (R,S,R)-ML334

The solubility of (R,S,R)-ML334 is a critical factor for the design of both in vitro and in vivo experiments. Dimethyl sulfoxide (B87167) (DMSO) is the recommended primary solvent for creating high-concentration stock solutions. For aqueous-based assays, it is crucial to ensure that the final concentration of DMSO is not detrimental to the experimental system, typically below 0.5%.

Solvent	Solubility	Approximate Molar Equivalent (MW: 446.5 g/mol )	Notes
DMSO	≥ 100 mg/mL	≥ 224 mM	Recommended for preparing high-concentration stock solutions. Ultrasonic treatment may be required to achieve complete dissolution.
10% DMSO in 90% Corn Oil	≥ 5 mg/mL	≥ 11.2 mM	A suitable vehicle for in vivo studies. Prepare by adding a DMSO stock solution to corn oil.[2]
10% DMSO in 90% Saline with 20% SBE-β-CD *	≥ 5 mg/mL	≥ 11.2 mM	An alternative vehicle for in vivo administration, potentially improving bioavailability.[2]

*SBE-β-CD: Sulfobutylether-β-cyclodextrin

Signaling Pathway

The Keap1-Nrf2 pathway is a primary regulator of cellular defense against oxidative and electrophilic stress.[1] Under basal conditions, Keap1 targets Nrf2 for ubiquitination and subsequent degradation by the proteasome. The active isomer, ML334, binds to Keap1, preventing Nrf2 degradation. This allows Nrf2 to accumulate and translocate to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of target genes, inducing the transcription of a suite of cytoprotective proteins.[1][3]

Figure 1: The Keap1-Nrf2 signaling pathway and the inhibitory action of ML334.

Experimental Protocols

Protocol 1: Preparation of (R,S,R)-ML334 Stock Solution

This protocol details the preparation of a 100 mM stock solution of (R,S,R)-ML334 in DMSO.

Materials:

• (R,S,R)-ML334 powder

• Anhydrous, cell culture-grade DMSO

• Sterile microcentrifuge tubes

• Vortex mixer

• Ultrasonic bath (optional)

Procedure:

• Weighing: Accurately weigh the desired amount of (R,S,R)-ML334 powder. For 1 mL of a 100 mM stock solution, weigh 44.65 mg.

• Dissolution: Add the appropriate volume of DMSO to the microcentrifuge tube containing the powder.

• Mixing: Tightly cap the tube and vortex at maximum speed for 1-2 minutes.

• Sonication (if necessary): If the compound does not fully dissolve, place the tube in an ultrasonic water bath for 5-10 minutes, or until the solution is clear.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[2]

Protocol 2: Antioxidant Response Element (ARE) Luciferase Reporter Assay

This assay is a robust method to quantify the activation of the Nrf2 pathway in a cell-based system.[4][5] It utilizes a cell line stably or transiently transfected with a reporter plasmid containing the firefly luciferase gene under the control of an ARE promoter.

Materials:

• HEK293 or HepG2 cells stably expressing an ARE-luciferase reporter construct

• Complete growth medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• (R,S,R)-ML334 stock solution (from Protocol 1)

• Positive control (e.g., active ML334 isomer or other known Nrf2 activator)

• Vehicle control (DMSO)

• 96-well white, clear-bottom tissue culture plates

• Luciferase assay reagent (e.g., ONE-Glo™ or similar)

• Luminometer

Procedure:

Figure 2: General workflow for an ARE luciferase reporter assay.

• Cell Seeding (Day 1):

  • Trypsinize and count the ARE-reporter cells.

  • Seed the cells into a 96-well white, clear-bottom plate at a density of 20,000-40,000 cells per well in 100 µL of complete growth medium.

  • Incubate overnight at 37°C in a humidified 5% CO₂ incubator.

• Compound Preparation and Treatment (Day 2):

  • Prepare serial dilutions of (R,S,R)-ML334, the positive control, and a vehicle control (DMSO) in complete growth medium. The final DMSO concentration in the wells should be kept constant and ideally ≤0.5%.

  • Carefully remove the medium from the cells and replace it with 100 µL of the medium containing the test compounds.

  • Incubate the plate for 16-24 hours at 37°C. Typical concentrations for the active ML334 isomer range from 10 µM to 100 µM.[3]

• Luminescence Measurement (Day 3):

  • Equilibrate the plate and the luciferase assay reagent to room temperature.

  • Add the luciferase reagent to each well according to the manufacturer's instructions (e.g., 100 µL per well).

  • Incubate for 5-10 minutes at room temperature to ensure complete cell lysis and signal stabilization.

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Subtract the background luminescence (from wells with no cells).

  • Normalize the signal of each well to the average of the vehicle control wells.

  • Calculate the fold activation for each concentration of the test compounds. (R,S,R)-ML334 is expected to show minimal to no activation compared to the vehicle control, while the active isomer should produce a dose-dependent increase in luminescence.[1]

References

• 1. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. bpsbioscience.com [bpsbioscience.com]

Application Notes and Protocols for the In Vitro Use of (R,S,R)-ML334

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive guide for the in vitro use of (R,S,R)-ML334. This compound is the inactive stereoisomer of the potent NRF2 activator, (S,R,S)-ML334. In experimental settings, (R,S,R)-ML334 serves as a crucial negative control to distinguish the specific effects of NRF2 pathway activation by (S,R,S)-ML334 from any off-target or non-specific cellular responses. The primary mechanism of action of the active isomer, (S,R,S)-ML334, is the inhibition of the protein-protein interaction between Keap1 and NRF2.[1][2] This disruption allows NRF2 to translocate to the nucleus and initiate the transcription of antioxidant response element (ARE)-dependent genes, which are critical for cellular protection against oxidative stress.

The following sections detail the signaling pathway, quantitative data for the active isomer (S,R,S)-ML334, and detailed protocols for key in vitro applications, including the use of (R,S,R)-ML334 as a negative control.

Keap1-Nrf2 Signaling Pathway

Under basal conditions, the transcription factor NRF2 is sequestered in the cytoplasm by its inhibitor, Keap1, which facilitates its ubiquitination and subsequent degradation by the proteasome. The active ML334 isomer, (S,R,S)-ML334, binds to the Kelch domain of Keap1, preventing its interaction with NRF2. This leads to the stabilization and nuclear translocation of NRF2, where it heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter region of target genes. This binding initiates the transcription of a battery of cytoprotective genes, including NAD(P)H:quinone oxidoreductase 1 (NQO1) and Heme Oxygenase 1 (HO-1).

Figure 1: Keap1-Nrf2 signaling pathway and the action of ML334 isomers.

Quantitative Data for (S,R,S)-ML334

The following table summarizes the key quantitative metrics for the active isomer, (S,R,S)-ML334, which should be used to determine appropriate experimental concentrations. (R,S,R)-ML334 is expected to be inactive or significantly less potent in these assays.

Parameter	Value	Assay	Reference
Binding Affinity (Kd)	1 µM	Surface Plasmon Resonance (SPR)	[1][3]
IC50	1.6 µM	Fluorescence Polarization (FP) Assay	[3]
EC50 (Nrf2 Nuclear Translocation)	13 µM	Beta-galactosidase Fragment Complementation	[3]
EC50 (ARE Reporter Activity)	18 µM	Beta-lactamase Reporter Gene Assay	[3]

Application 1: Antioxidant Response Element (ARE) Reporter Gene Assay

This assay quantifies the activation of the NRF2 pathway by measuring the expression of a reporter gene (e.g., beta-lactamase or luciferase) under the control of an ARE promoter.

Experimental Workflow

Figure 2: Workflow for the ARE Reporter Gene Assay.

Detailed Protocol: ARE-bla HepG2 Reporter Assay

Materials:

• ARE-bla HepG2 cells

• Assay Medium: DMEM, 1% dialyzed FBS, 0.1 mM NEAA, 25 mM HEPES, 100 U/mL Penicillin, 100 µg/mL Streptomycin

• (S,R,S)-ML334 stock solution (e.g., 10 mM in DMSO)

• (R,S,R)-ML334 stock solution (e.g., 10 mM in DMSO)

• Vehicle control: DMSO

• Positive control: tert-Butylhydroquinone (tBHQ)

• 96-well, clear-bottom, black-walled tissue culture plates

• LiveBLAzer™-FRET B/G Substrate Kit

• Fluorescence plate reader

Procedure:

• Cell Seeding:

  • Culture ARE-bla HepG2 cells according to the supplier's instructions.

  • On the day of the assay, harvest and resuspend cells in Assay Medium to a final concentration of approximately 3.75 x 10^5 cells/mL.

  • Dispense 32 µL of the cell suspension (approximately 12,000 cells) into each well of the 96-well plate.

  • Incubate the plate for 16-24 hours at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment:

  • Prepare serial dilutions of (S,R,S)-ML334 and (R,S,R)-ML334 in Assay Medium. A typical concentration range would be from 0.1 µM to 100 µM.

  • Prepare vehicle control wells containing the same final concentration of DMSO as the compound-treated wells.

  • Prepare positive control wells with a known NRF2 activator like tBHQ.

  • Add 8 µL of the diluted compounds, vehicle, or positive control to the respective wells. The final volume in each well should be 40 µL.

• Incubation:

  • Incubate the plate for 16-24 hours at 37°C in a humidified 5% CO2 incubator.

• Substrate Addition and Signal Detection:

  • Prepare the LiveBLAzer™-FRET B/G Substrate according to the manufacturer's protocol.

  • Add 8 µL of the substrate solution to each well.

  • Incubate the plate for 2 hours at room temperature, protected from light.

  • Measure the fluorescence emission at 460 nm (blue) and 530 nm (green) using a fluorescence plate reader.

• Data Analysis:

  • Calculate the blue/green emission ratio for each well.

  • Normalize the data to the vehicle control.

  • Plot the normalized response versus the log of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value for (S,R,S)-ML334.

  • (R,S,R)-ML334 should show no significant activity at the concentrations tested.

Application 2: NRF2 Nuclear Translocation Assay

This assay measures the movement of NRF2 from the cytoplasm to the nucleus upon treatment with an activator. The PathHunter® U2OS Keap1-Nrf2 functional assay is a common method that utilizes beta-galactosidase-based enzyme fragment complementation.

Experimental Workflow

Figure 3: Workflow for the NRF2 Nuclear Translocation Assay.

Detailed Protocol: PathHunter® U2OS Keap1-Nrf2 Assay

Materials:

• PathHunter® U2OS Keap1-Nrf2 cells

• Assay Medium: MEM, 10% FBS, 1X Penicillin/Streptomycin/Glutamine

• (S,R,S)-ML334 stock solution (e.g., 10 mM in DMSO)

• (R,S,R)-ML334 stock solution (e.g., 10 mM in DMSO)

• Vehicle control: DMSO

• 384-well, white, solid-bottom tissue culture plates

• PathHunter® Detection Kit (chemiluminescent substrate)

• Luminometer

Procedure:

• Cell Seeding:

  • Culture PathHunter® U2OS Keap1-Nrf2 cells as recommended by the supplier.

  • Harvest and resuspend cells in Assay Medium to a concentration of 5 x 10^5 cells/mL.

  • Dispense 20 µL of the cell suspension (10,000 cells) into each well of the 384-well plate.

  • Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment:

  • Prepare serial dilutions of (S,R,S)-ML334 and (R,S,R)-ML334 in Assay Medium.

  • Add 5 µL of the diluted compounds or vehicle control to the appropriate wells.

• Incubation:

  • Incubate the plate for 15 hours at 37°C in a humidified 5% CO2 incubator.

• Signal Detection:

  • Equilibrate the plate and the PathHunter® Detection Reagents to room temperature.

  • Prepare the detection reagent mixture according to the manufacturer's instructions.

  • Add 12.5 µL of the detection reagent mixture to each well.

  • Incubate for 60 minutes at room temperature.

• Data Analysis:

  • Measure the chemiluminescent signal using a luminometer.

  • Calculate the fold induction over the vehicle control.

  • Plot the fold induction versus the log of the compound concentration and determine the EC50 for (S,R,S)-ML334.

  • Confirm the lack of activity for (R,S,R)-ML334.

Application 3: Analysis of NRF2 Target Gene and Protein Expression

Following the confirmation of NRF2 activation using reporter and translocation assays, the functional consequence can be assessed by measuring the expression of NRF2 target genes (e.g., NQO1, HMOX1) and their corresponding proteins.

Detailed Protocol: Quantitative PCR (qPCR)

Materials:

• HEK293 or HepG2 cells

• (S,R,S)-ML334 and (R,S,R)-ML334

• 6-well tissue culture plates

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for target genes (NQO1, HMOX1) and a housekeeping gene (e.g., GAPDH)

• qPCR instrument

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with (S,R,S)-ML334 (e.g., 50-100 µM), (R,S,R)-ML334 (same concentration), and vehicle control for 6-16 hours.

• RNA Extraction and cDNA Synthesis:

  • Extract total RNA from the cells using a commercial kit.

  • Synthesize cDNA from the extracted RNA.

• qPCR:

  • Perform qPCR using primers for NQO1, HMOX1, and GAPDH.

  • Analyze the data using the ΔΔCt method to determine the fold change in gene expression relative to the vehicle control.

Detailed Protocol: Western Blot

Materials:

• Treated cell pellets from the qPCR experiment

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (anti-NRF2, anti-NQO1, anti-HO-1, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction and Quantification:

  • Lyse the cell pellets in RIPA buffer.

  • Quantify the protein concentration using a BCA assay.

• SDS-PAGE and Transfer:

  • Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Add the chemiluminescent substrate and capture the signal using an imaging system.

  • Perform densitometry analysis to quantify the protein levels, normalizing to a loading control like β-actin.

Conclusion

(R,S,R)-ML334 is an indispensable tool for validating the on-target effects of its active stereoisomer, (S,R,S)-ML334, in the study of the Keap1-Nrf2 signaling pathway. By following the detailed protocols provided in these application notes, researchers can robustly assess the activation of the NRF2 pathway and its downstream consequences, ensuring the specificity of their findings. The provided quantitative data and workflows serve as a valuable resource for designing and executing in vitro experiments in the fields of oxidative stress, drug discovery, and cellular defense mechanisms.

References

• 1. Cell Lysis and Protein Extraction for Western Blotting [sigmaaldrich.com]
• 2. Cell lysis, protein quantification, and western blotting [bio-protocol.org]
• 3. bio-rad-antibodies.com [bio-rad-antibodies.com]

Application Note: Experimental Design Using ML334 and its Inactive Stereoisomer for Studying Nrf2 Signaling

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Keap1-Nrf2 signaling pathway is a critical regulator of cellular defense against oxidative and electrophilic stress.[1] Under basal conditions, the Kelch-like ECH-associated protein 1 (Keap1) targets the transcription factor Nrf2 (nuclear factor erythroid 2-related factor 2) for ubiquitination and subsequent proteasomal degradation.[1] Upon exposure to stressors, this interaction is disrupted, leading to the stabilization and nuclear translocation of Nrf2. In the nucleus, Nrf2 activates the transcription of a suite of cytoprotective genes via the Antioxidant Response Element (ARE).[1][2]

ML334 is a potent, cell-permeable, and non-covalent small molecule inhibitor of the Keap1-Nrf2 protein-protein interaction.[3][4] It directly binds to the Kelch domain of Keap1, preventing Nrf2 sequestration and thereby activating the Nrf2 signaling cascade.[1] A crucial aspect of utilizing chemical probes like ML334 is the rigorous use of controls to ensure that observed biological effects are due to the intended target engagement and not off-target activities. ML334 was identified as a single active stereoisomer from a pool of eight, with its enantiomer being over 100 times less active and other diastereomers being inactive.[1] This provides a powerful experimental tool: an inactive isomer that can be used as a high-fidelity negative control. This application note provides detailed protocols and experimental design principles for using ML334 and its inactive isomer to robustly investigate the Keap1-Nrf2 pathway.

Mechanism of Action of ML334

ML334 acts as a direct competitive inhibitor, occupying the Nrf2 binding pocket on the Keap1 Kelch domain. This prevents Keap1 from binding to the 'ETGE' motif of Nrf2.[3] The key steps are:

• Disruption of Interaction: ML334 binds to Keap1, blocking the Keap1-Nrf2 protein-protein interaction.[4]

• Nrf2 Stabilization: The disruption prevents the Keap1-mediated ubiquitination of Nrf2, leading to its stabilization and accumulation in the cytoplasm.[1]

• Nuclear Translocation: Stabilized Nrf2 translocates into the nucleus.[4]

• ARE Gene Transcription: In the nucleus, Nrf2 binds to the ARE and drives the expression of target genes such as NAD(P)H:quinone oxidoreductase 1 (NQO1), Heme oxygenase 1 (HO-1), and Thioredoxin reductase 1 (TRX1).[4][5]

Caption: The Keap1-Nrf2 signaling pathway and the mechanism of action of ML334.

The Critical Role of the Inactive Isomer Control

To validate that a biological outcome is a direct result of inhibiting the Keap1-Nrf2 interaction, it is essential to use a negative control that is structurally similar to the active compound but does not engage the target. The inactive stereoisomer of ML334 is the ideal control.

Experimental Logic:

• Vehicle Control (e.g., DMSO): Establishes the baseline response of the system.

• ML334 (Active Isomer): Should produce the expected biological effect (e.g., increased ARE reporter activity).

• Inactive Isomer: Should show no or significantly diminished activity compared to ML334, with a response similar to the vehicle control.

A positive result is only considered validated if the effect is observed with ML334 but not with the inactive isomer. This approach rules out confounding effects from the chemical scaffold itself, such as off-target binding or general cellular stress.

Caption: Logical workflow for using active and inactive isomers in experiments.

Quantitative Data Summary

The following tables summarize the key potency and efficacy values for ML334 from published studies.

Table 1: Biochemical and Cellular Potency of ML334

Parameter	Assay Type	Value	Reference(s)
Binding Affinity (Kd)	Surface Plasmon Resonance (SPR)	1.0 µM	[3][4][6]
IC₅₀	Fluorescence Polarization (FP)	1.6 - 2.3 µM	[5]
EC₅₀ (Nrf2 Translocation)	Cell-Based Reporter Assay	12 - 13 µM	[3][6]
EC₅₀ (ARE Activation)	ARE Reporter Gene Assay	18 µM	[6]

Table 2: Downstream Gene Regulation by ML334 in HEK293 Cells

Target Gene	Treatment	Time (hours)	Fold Increase in mRNA	Reference(s)
NQO1	50-100 µM ML334	6 and 16	2 to 3-fold	[4]
TRX1	50-100 µM ML334	6 and 16	2 to 3-fold	[4]
HO-1	50-100 µM ML334	6	4 to 7-fold	[4]

Experimental Workflow and Protocols

A generalized workflow for testing ML334 and its inactive isomer involves cell culture, treatment, and subsequent analysis using various assays to probe different stages of the Nrf2 pathway.

Caption: General experimental workflow for assessing Nrf2 pathway activation.

Protocol 1: Cellular Nrf2 Activation - ARE Reporter Assay

Principle: This assay measures the transcriptional activity of Nrf2. Cells are transfected with a plasmid containing a reporter gene (e.g., Firefly Luciferase) under the control of a promoter with multiple ARE copies. Nrf2 activation leads to the expression of the reporter, which can be quantified.[7][8][9]

Materials:

• HEK293 or HepG2 cells

• ARE-Luciferase reporter plasmid (e.g., from Promega, Qiagen)

• Control plasmid with a constitutively expressed reporter (e.g., Renilla Luciferase) for normalization

• Transfection reagent (e.g., Lipofectamine)

• ML334, inactive isomer, and DMSO (vehicle)

• Luciferase assay reagent (e.g., Dual-Luciferase® Reporter Assay System)

• Luminometer-capable plate reader

Procedure:

• Seeding: Seed cells in a 96-well white, clear-bottom plate at a density that will result in 70-80% confluency at the time of assay.

• Transfection: Co-transfect cells with the ARE-Luciferase reporter plasmid and the control Renilla plasmid according to the manufacturer's protocol for the transfection reagent.

• Incubation: Allow cells to recover and express the plasmids for 24 hours post-transfection.

• Treatment: Prepare serial dilutions of ML334 and its inactive isomer in culture medium. A typical concentration range is 0.1 µM to 50 µM. Include a vehicle-only control (e.g., 0.1% DMSO).

• Exposure: Replace the medium with the compound-containing medium and incubate for 12-24 hours.

• Lysis & Reading: Lyse the cells and measure both Firefly and Renilla luciferase activity using a luminometer according to the assay kit's instructions.

Data Analysis:

• Normalize the Firefly luciferase signal to the Renilla luciferase signal for each well to control for transfection efficiency and cell number.

• Calculate the fold induction by dividing the normalized signal of treated wells by the average normalized signal of the vehicle control wells.

• Plot the fold induction against the compound concentration and fit a dose-response curve to determine the EC₅₀ for ML334. The inactive isomer should show a flat or significantly right-shifted curve.

Protocol 2: Nrf2 Target Gene Expression Analysis (qRT-PCR)

Principle: This protocol quantifies the mRNA levels of Nrf2 target genes (e.g., NQO1, HMOX1) to confirm downstream pathway activation.

Materials:

• Cells (e.g., HEK293, U2OS)

• ML334, inactive isomer, and DMSO

• RNA extraction kit (e.g., RNeasy Kit, Qiagen)

• cDNA synthesis kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad)

• qPCR master mix (e.g., SYBR Green)

• Primers for target genes (NQO1, HMOX1) and a housekeeping gene (GAPDH, ACTB)

• qPCR instrument

Procedure:

• Seeding & Treatment: Seed cells in a 6-well or 12-well plate. Once they reach ~80% confluency, treat with the vehicle, a fixed concentration of ML334 (e.g., 10-20 µM), and the same concentration of the inactive isomer for 6-16 hours.[4]

• RNA Extraction: Harvest cells and extract total RNA using a commercial kit. Ensure RNA quality and quantity using a spectrophotometer (e.g., NanoDrop).

• cDNA Synthesis: Reverse transcribe 1 µg of total RNA into cDNA using a synthesis kit.

• qPCR: Set up the qPCR reaction with primers for your target and housekeeping genes. A typical program includes an initial denaturation step followed by 40 cycles of denaturation and annealing/extension.[10]

• Melt Curve Analysis: Perform a melt curve analysis at the end of the run to ensure primer specificity.

Data Analysis:

• Calculate the ΔCt for each sample (Cttarget - Cthousekeeping).

• Calculate the ΔΔCt (ΔCttreated - ΔCtvehicle).

• Determine the fold change in gene expression using the 2-ΔΔCt method.

• Compare the fold change induced by ML334 to that of the inactive isomer. A significant increase should be observed only for the active compound.

Protocol 3: Nrf2 Nuclear Translocation (Immunofluorescence)

Principle: This imaging-based assay directly visualizes the movement of Nrf2 from the cytoplasm to the nucleus upon pathway activation.[11][12]

Materials:

• Cells plated on glass coverslips or in imaging-grade multi-well plates

• ML334, inactive isomer, and DMSO

• 4% Paraformaldehyde (PFA) for fixation

• 0.1% Triton X-100 in PBS for permeabilization

• Blocking buffer (e.g., 5% Bovine Serum Albumin in PBS)

• Primary antibody against Nrf2

• Fluorophore-conjugated secondary antibody (e.g., Alexa Fluor 488)

• Nuclear counterstain (e.g., DAPI)

• Fluorescence microscope (confocal is recommended for best results)

Procedure:

• Seeding & Treatment: Seed cells on coverslips. The next day, treat with the vehicle, ML334 (e.g., 20 µM), and the inactive isomer for 2-4 hours.

• Fixation: Gently wash cells with PBS, then fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash with PBS, then permeabilize with 0.1% Triton X-100 for 10 minutes.

• Blocking: Wash with PBS and block with blocking buffer for 1 hour at room temperature.

• Antibody Incubation: Incubate with the primary anti-Nrf2 antibody (diluted in blocking buffer) overnight at 4°C.

• Secondary Antibody: Wash three times with PBS. Incubate with the fluorophore-conjugated secondary antibody for 1 hour at room temperature, protected from light.

• Staining & Mounting: Wash three times with PBS. Stain with DAPI for 5 minutes. Wash again and mount the coverslips onto microscope slides with mounting medium.

• Imaging: Acquire images using a fluorescence microscope. Capture both the Nrf2 and DAPI channels.

Data Analysis:

• Qualitative: Visually inspect the images. In vehicle and inactive isomer-treated cells, Nrf2 staining should be diffuse and primarily cytoplasmic. In ML334-treated cells, Nrf2 staining should be bright and concentrated in the nucleus (co-localizing with DAPI).

• Quantitative: Use image analysis software (e.g., ImageJ/Fiji) to measure the fluorescence intensity of Nrf2 in the nucleus (defined by the DAPI mask) versus the cytoplasm. Calculate the nuclear-to-cytoplasmic intensity ratio for multiple cells per condition. This ratio should significantly increase upon treatment with ML334 but not the inactive isomer.[13][14]

References

• 1. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Clinical Research Progress of Small Molecule Compounds Targeting Nrf2 for Treating Inflammation-Related Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. axonmedchem.com [axonmedchem.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. rsc.org [rsc.org]
• 8. promega.com [promega.com]
• 9. Luciferase Reporter Assay System for Deciphering GPCR Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Examining the Endogenous Antioxidant Response Through Immunofluorescent Analysis of Nrf2 in Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Technical Notes & Optimization

(R,S,R)-ML334 solubility problems and solutions

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals encountering solubility challenges with (R,S,R)-ML334. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to ensure successful preparation and application of this compound in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of (R,S,R)-ML334?

A1: The recommended solvent for preparing a stock solution of (R,S,R)-ML334 is high-purity, anhydrous Dimethyl Sulfoxide (DMSO).[1] (R,S,R)-ML334 is soluble in DMSO up to 100 mg/mL (223.96 mM).[1] For optimal stability, it is crucial to use newly opened or properly stored anhydrous DMSO, as it is hygroscopic and absorbed water can affect the compound's solubility and stability.[1][2]

Q2: I observed precipitation when diluting my (R,S,R)-ML334 DMSO stock solution in an aqueous medium for my in vitro assay. What should I do?

A2: This is a common issue known as "precipitation upon dilution" that occurs with hydrophobic compounds. Here are several steps to address this:

• Lower the Final Concentration: The most straightforward solution is to decrease the final concentration of (R,S,R)-ML334 in your assay to a level below its aqueous solubility limit.

• Optimize DMSO Concentration: While minimizing DMSO in cell-based assays is important, a final concentration of up to 0.5% is often tolerated and can help maintain the compound's solubility.[3] Always include a vehicle control with the same final DMSO concentration in your experiment to account for any solvent effects.[2][3]

• Use a Serial Dilution Approach: Instead of diluting the highly concentrated DMSO stock directly into your aqueous buffer, perform intermediate serial dilutions in DMSO first. Then, add the final, more diluted DMSO stock to your aqueous medium.[2]

• Consider Solubilizing Excipients: For persistent solubility issues, incorporating detergents like Tween-20 or Triton X-100 at low concentrations (e.g., 0.01-0.05%) in your assay buffer can help, particularly for cell-free assays.[4]

Q3: How should I store my (R,S,R)-ML334 stock solution?

A3: Once dissolved in DMSO, aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[1] Store these aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1 month).[1][5]

Q4: Are there established formulations to improve the solubility of (R,S,R)-ML334 for in vivo studies?

A4: Yes, several co-solvent and complexation formulations have been developed to enhance the solubility and bioavailability of compounds like ML334 for in vivo administration. These typically involve a combination of DMSO with other agents such as SBE-β-CD (Sulfobutyl ether beta-cyclodextrin), corn oil, PEG300, and Tween-80.[1][5] Detailed protocols for these formulations are provided in the "Experimental Protocols" section below.

Troubleshooting Guides

Issue 1: (R,S,R)-ML334 powder does not fully dissolve in DMSO.

• Possible Cause 1: Insufficient Solvent Volume.

  • Solution: Ensure you are using a sufficient volume of DMSO to achieve a concentration within the known solubility limits.

• Possible Cause 2: Non-anhydrous or old DMSO.

  • Solution: Use a fresh, unopened bottle of anhydrous, high-purity DMSO.[1][2] DMSO readily absorbs moisture from the air, which can reduce its solvating power for hydrophobic compounds.

• Possible Cause 3: Insufficient mixing.

  • Solution: Vortex the solution vigorously. If the compound still does not dissolve, gentle warming in a water bath (not exceeding 40°C) or sonication for short periods can aid dissolution.[1][6]

Issue 2: The prepared (R,S,R)-ML334 solution appears cloudy or contains visible precipitate.

• Possible Cause 1: Supersaturation.

  • Solution: The concentration may be too high for the solvent system. Try preparing a more dilute solution.

• Possible Cause 2: Temperature Fluctuation.

  • Solution: Solubility can be temperature-dependent. Ensure the solution is maintained at a consistent temperature during preparation and use. If the solution was refrigerated, allow it to come to room temperature and vortex before use.

• Possible Cause 3: Contamination.

  • Solution: Ensure all vials, pipette tips, and solvents are clean and free of contaminants that could act as nucleation sites for precipitation.

Below is a logical workflow for troubleshooting solubility issues with (R,S,R)-ML334.

Caption: Troubleshooting workflow for (R,S,R)-ML334 solubility.

Data Presentation

The following tables summarize the solubility data for (R,S,R)-ML334 and its active isomer, ML334.

Compound	Solvent	Maximum Concentration	Molar Concentration	Reference
(R,S,R)-ML334	DMSO	100 mg/mL	223.96 mM	[1]
ML334	DMSO	44.65 mg/mL	100 mM	[7]
ML334	PBS (pH 7.4)	> 100 µM	> 0.04465 mg/mL	[8][9]

Formulation for in vivo use	Achieved Solubility	Reference
10% DMSO in 90% (20% SBE-β-CD in Saline)	≥ 5 mg/mL (11.20 mM)	[1]
10% DMSO in 90% Corn Oil	≥ 5 mg/mL (11.20 mM)	[1]
10% DMSO, 40% PEG300, 5% Tween-80 in Saline	≥ 5 mg/mL (11.20 mM)	[5]

Experimental Protocols

Protocol 1: Preparation of a 100 mM (R,S,R)-ML334 Stock Solution in DMSO

• Preparation: Before opening the vial of (R,S,R)-ML334, bring it to room temperature.

• Weighing: Accurately weigh the desired amount of (R,S,R)-ML334 powder using a calibrated analytical balance.

• Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the powder to achieve a 100 mM concentration (e.g., for 1 mg of powder with a molecular weight of 446.5 g/mol , add 22.4 µL of DMSO).

• Dissolution: Vortex the vial for 1-2 minutes until the solid is completely dissolved. If necessary, use an ultrasonic bath for 5-10 minutes to aid dissolution. A brief warming to 37°C can also be applied.

• Storage: Aliquot the stock solution into single-use, sterile vials and store at -80°C.

Protocol 2: Formulation with SBE-β-CD for in vivo Administration

This protocol yields a clear solution of ≥ 5 mg/mL.[1]

• Prepare a 50 mg/mL (R,S,R)-ML334 stock in DMSO following Protocol 1.

• Prepare a 20% SBE-β-CD solution in saline: Dissolve 200 mg of SBE-β-CD in every 1 mL of sterile saline.

• Mixing: To prepare a 1 mL final solution, add 100 µL of the 50 mg/mL (R,S,R)-ML334 DMSO stock to 900 µL of the 20% SBE-β-CD in saline solution.

• Homogenize: Mix the solution thoroughly by vortexing or gentle inversion until it is a clear, homogenous solution.

Protocol 3: Co-Solvent Formulation for in vivo Administration

This protocol yields a clear solution of ≥ 5 mg/mL.[5]

• Prepare a 50 mg/mL (R,S,R)-ML334 stock in DMSO following Protocol 1.

• Sequential Addition: For a 1 mL final solution, perform the following steps in order, mixing thoroughly after each addition: a. Start with 100 µL of the 50 mg/mL (R,S,R)-ML334 DMSO stock. b. Add 400 µL of PEG300 and mix until the solution is clear. c. Add 50 µL of Tween-80 and mix thoroughly. d. Add 450 µL of sterile saline to bring the final volume to 1 mL and mix to ensure homogeneity.

Signaling Pathway

(R,S,R)-ML334 is an isomer of ML334 and is used as an experimental control. ML334 is a potent activator of the NRF2 signaling pathway. It functions by inhibiting the protein-protein interaction between Keap1 and NRF2.[1] Under basal conditions, Keap1 targets NRF2 for ubiquitination and subsequent proteasomal degradation, keeping its levels low. ML334 binds to the Kelch domain of Keap1, preventing it from binding to NRF2.[1] This allows newly synthesized NRF2 to accumulate, translocate to the nucleus, and activate the transcription of antioxidant response element (ARE)-dependent genes, leading to a cytoprotective response.[8][10][11][12]

Caption: ML334 inhibits the Keap1-NRF2 interaction, leading to NRF2 activation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. file.selleckchem.com [file.selleckchem.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. The Molecular Mechanisms Regulating the KEAP1-NRF2 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. The Keap1-Nrf2 pathway: Mechanisms of activation and dysregulation in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Structural basis of Keap1 interactions with Nrf2 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. NRF2 signalling pathway: New insights and progress in the field of wound healing - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing (R,S,R)-ML334 Concentration for Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use and optimization of (R,S,R)-ML334 and its active stereoisomer, ML334, in experimental settings. Here you will find detailed troubleshooting guides, frequently asked questions (FAQs), and standardized experimental protocols to ensure the successful application of this compound in your research.

Understanding (R,S,R)-ML334 and its Active Isomer

(R,S,R)-ML334 serves as an experimental control for its active stereoisomer, ML334.[1][2] ML334 is a potent, cell-permeable small molecule that activates the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. It functions as a direct, non-covalent inhibitor of the Kelch-like ECH-associated protein 1 (Keap1)-Nrf2 protein-protein interaction.[3][4][5][6] By binding to the Kelch domain of Keap1 with a dissociation constant (Kd) of approximately 1 µM, ML334 prevents the ubiquitination and subsequent proteasomal degradation of Nrf2.[3][4][5][6] This leads to the accumulation of Nrf2, its translocation to the nucleus, and the subsequent transcription of antioxidant response element (ARE)-dependent cytoprotective genes.[3][4][5][6]

Frequently Asked Questions (FAQs)

Q1: What is the difference between (R,S,R)-ML334 and ML334?

A1: (R,S,R)-ML334 is an inactive isomer of ML334 and is intended for use as a negative control in experiments to ensure that the observed effects are specific to the Nrf2 activation by ML334.[1][2]

Q2: What is the mechanism of action of ML334?

A2: ML334 is a non-covalent inhibitor of the Keap1-Nrf2 protein-protein interaction.[3][4][5][6] It binds to the Kelch domain of Keap1, preventing it from targeting Nrf2 for degradation. This leads to the stabilization and nuclear translocation of Nrf2, and the activation of Nrf2-dependent gene expression.[3][4][5][6]

Q3: How should I dissolve and store (R,S,R)-ML334 and ML334?

A3: Both compounds are soluble in DMSO up to 100 mM.[7][8] For cell culture experiments, it is recommended to prepare a concentrated stock solution in DMSO and then dilute it to the final working concentration in the cell culture medium. Stock solutions can be stored at -20°C for up to one month or at -80°C for up to six months.[1] Avoid repeated freeze-thaw cycles.

Q4: What is a typical starting concentration for ML334 in cell-based assays?

A4: Based on published data, a good starting point for ML334 concentration is in the range of 10-20 µM. The half-maximal effective concentration (EC50) for Nrf2 nuclear translocation has been reported to be around 13 µM, and for ARE-luciferase reporter activity, it is approximately 18 µM.[5] However, the optimal concentration is cell-type and assay-dependent, so a dose-response experiment is highly recommended.

Q5: Is ML334 cytotoxic?

A5: ML334 has been shown to have low cytotoxicity in several cell lines, including HEK293 and HepG2, at concentrations up to 26 µM for 48 hours.[5] However, it is always advisable to perform a cytotoxicity assay in your specific cell line to determine the non-toxic concentration range.

Data Presentation

Table 1: In Vitro Efficacy and Binding Affinity of ML334

Parameter	Value	Assay	Cell Line/System	Reference
Binding Affinity (Kd)	~1 µM	Keap1 Kelch Domain Binding	Biochemical Assay	[3][4][5][6]
EC50 (Nrf2 Nuclear Translocation)	~13 µM	Beta-galactosidase fragment complementation	U2OS	[5]
EC50 (ARE Reporter Activity)	~18 µM	ARE-bla reporter assay	HepG2	[5]
Effective Concentration (mRNA induction)	50-100 µM	qRT-PCR (NQO1, HO-1, TRX1)	HEK293	[6]
Effective Concentration (Protein induction)	50-100 µM	Western Blot (HO-1, TRX1)	HEK293	[6]

Mandatory Visualization

Caption: Keap1-Nrf2 signaling pathway and the mechanism of ML334.

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of ML334 (Dose-Response Experiment)

This protocol outlines the steps to determine the optimal, non-toxic concentration of ML334 for activating the Nrf2 pathway in your cell line of interest.

Materials:

• ML334 and (R,S,R)-ML334 (as a negative control)

• DMSO (for stock solution preparation)

• Your cell line of interest

• Appropriate cell culture medium and supplements

• 96-well plates

• Reagents for your chosen endpoint assay (e.g., cytotoxicity assay, reporter gene assay, qRT-PCR, Western blot)

Procedure:

• Stock Solution Preparation:

  • Prepare a 10 mM stock solution of both ML334 and (R,S,R)-ML334 in sterile DMSO.

  • Aliquot the stock solutions into smaller volumes to avoid repeated freeze-thaw cycles and store at -80°C.

• Cell Seeding:

  • Seed your cells in a 96-well plate at a density that will ensure they are in the exponential growth phase and will not become over-confluent during the experiment. Cell density can influence drug efficacy.[1][3][9]

  • Incubate the cells overnight to allow for attachment.

• Compound Treatment:

  • Prepare serial dilutions of ML334 and (R,S,R)-ML334 in your cell culture medium. A suggested starting range is from 0.1 µM to 100 µM (e.g., 0.1, 0.5, 1, 5, 10, 25, 50, 100 µM).

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest compound concentration).

  • Carefully remove the old medium from the cells and replace it with the medium containing the different concentrations of the compounds.

• Incubation:

  • Incubate the cells for a duration appropriate for your endpoint. For Nrf2 activation, a 6 to 24-hour incubation is typically sufficient.[6]

• Endpoint Analysis:

  • Cytotoxicity Assay: Perform a cell viability assay (e.g., MTT, MTS, or CellTiter-Glo) to determine the concentration range that is not toxic to the cells.

  • Nrf2 Activation Assay: Measure Nrf2 activation using one of the following methods:

    • Reporter Gene Assay: If using a cell line with an ARE-luciferase or other reporter, measure the reporter activity.

    • qRT-PCR: Analyze the mRNA expression of Nrf2 target genes (e.g., NQO1, HMOX1, GCLC).

    • Western Blot: Analyze the protein levels of Nrf2 and its downstream targets.

• Data Analysis:

  • Plot the dose-response curves for both ML334 and (R,S,R)-ML334.

  • Determine the EC50 value for ML334 for your chosen readout.

  • Confirm that (R,S,R)-ML334 does not induce a significant response.

  • Select the optimal concentration of ML334 that gives a robust activation of Nrf2 with minimal cytotoxicity for your future experiments.

Caption: General workflow for optimizing ML334 concentration.

Protocol 2: Western Blot Analysis of Nrf2 and Downstream Targets

Materials:

• Cells treated with the optimal concentration of ML334, (R,S,R)-ML334, and vehicle control.

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

• BCA protein assay kit.

• SDS-PAGE gels and running buffer.

• Transfer buffer and PVDF or nitrocellulose membranes.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies (anti-Nrf2, anti-NQO1, anti-HO-1, and a loading control like anti-β-actin or anti-GAPDH).

• HRP-conjugated secondary antibodies.

• ECL substrate.

Procedure:

• Cell Lysis:

  • After treatment, wash the cells with ice-cold PBS and lyse them with lysis buffer.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins on an SDS-PAGE gel.

  • Transfer the proteins to a membrane.

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Apply the ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

  • Quantify the band intensities and normalize to the loading control.

Protocol 3: qRT-PCR Analysis of Nrf2 Target Genes

Materials:

• Cells treated with the optimal concentration of ML334, (R,S,R)-ML334, and vehicle control.

• RNA extraction kit.

• DNase I.

• cDNA synthesis kit.

• qPCR master mix.

• Primers for Nrf2 target genes (NQO1, HMOX1, GCLC) and a housekeeping gene (ACTB, GAPDH).

Procedure:

• RNA Extraction:

  • Extract total RNA from the treated cells using a commercial kit.

  • Treat the RNA with DNase I to remove any genomic DNA contamination.

• cDNA Synthesis:

  • Synthesize cDNA from the RNA using a reverse transcription kit.

• qPCR:

  • Perform qPCR using the synthesized cDNA, qPCR master mix, and specific primers.

  • Run the reaction in a real-time PCR system.

• Data Analysis:

  • Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of the target genes to the housekeeping gene.

  • Compare the fold change in gene expression in ML334-treated cells to the vehicle and (R,S,R)-ML334-treated controls.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No or low Nrf2 activation	- Suboptimal compound concentration: The concentration of ML334 may be too low. - Short incubation time: The incubation time may not be sufficient for Nrf2 accumulation and target gene expression. - Cell type-specific response: Your cell line may be less responsive to Nrf2 activation. - Poor antibody performance (for Western blot): The Nrf2 antibody may not be specific or sensitive enough.	- Perform a dose-response experiment to determine the optimal concentration. - Perform a time-course experiment (e.g., 4, 8, 16, 24 hours). - Try a different cell line known to be responsive to Nrf2 activators. - Use a well-validated Nrf2 antibody. Note that Nrf2 often runs higher than its predicted molecular weight (~95-110 kDa) on SDS-PAGE.[10] Include a positive control, such as cells treated with a known Nrf2 activator like sulforaphane (B1684495) or tBHQ.
High background in assays	- High basal Nrf2 activity: The cell line may have a high basal level of Nrf2 activity. - Reagent contamination: Reagents may be contaminated.	- Use a cell line with lower basal Nrf2 activity. - Ensure all reagents are fresh and sterile.
Unexpected cytotoxicity	- Compound concentration is too high: The concentration of ML334 may be in the toxic range for your specific cell line. - Off-target effects: At higher concentrations, off-target effects may lead to cytotoxicity.	- Perform a thorough cytotoxicity assay to determine the non-toxic concentration range. - Use the lowest effective concentration of ML334. - Ensure the use of the (R,S,R)-ML334 negative control to rule out non-specific toxicity.
High variability between replicates	- Inconsistent cell seeding: Uneven cell numbers across wells. - Pipetting errors: Inaccurate pipetting of compounds or reagents.	- Ensure a homogenous cell suspension and careful seeding. - Use calibrated pipettes and be precise during all pipetting steps.
Difficulty detecting Nrf2 by Western blot	- Low Nrf2 levels: Under basal conditions, Nrf2 is rapidly degraded.	- To confirm antibody performance, you can treat cells with a proteasome inhibitor (e.g., MG132) to artificially increase Nrf2 levels.[11]

References

• 1. Proteomics reveals that cell density could affect the efficacy of drug treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Measuring single-cell density with high throughput enables dynamic profiling of immune cell and drug response from patient samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. rndsystems.com [rndsystems.com]
• 8. Targeting NRF2 to Treat Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Proteomics reveals that cell density could affect the efficacy of drug treatment [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Why am I not getting a signal for NRF2 in my experiment? | Cell Signaling Technology [cellsignal.com]

troubleshooting unexpected results with (R,S,R)-ML334

Welcome to the technical support center for (R,S,R)-ML334. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on the proper use of (R,S,R)-ML334 and to troubleshoot unexpected experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary difference between ML334 and (R,S,R)-ML334?

A1: The critical difference lies in their activity. ML334 is the potent, active stereoisomer that inhibits the Keap1-Nrf2 protein-protein interaction, leading to the activation of the Nrf2 signaling pathway.[1][2] (R,S,R)-ML334 is an inactive stereoisomer and should be used as a negative experimental control to demonstrate that the observed biological effects are specific to the active ML334 isomer.[3][4] The active ML334 isomer is over 100 times more potent than the other stereoisomers.[1]

Q2: How should I prepare and store stock solutions of (R,S,R)-ML334?

A2: Proper handling is crucial for reliable results. For long-term storage, stock solutions should be stored at -80°C (for up to 6 months) or -20°C (for up to 1 month).[4] It is recommended to prepare high-concentration stock solutions in 100% DMSO.[5] To avoid degradation from repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes. When preparing working solutions, ensure the final DMSO concentration in your cell culture medium is low (typically <0.5%, ideally ≤0.1%) to prevent solvent-induced toxicity or off-target effects.

Q3: Is (R,S,R)-ML334 expected to show any biological activity?

A3: No, (R,S,R)-ML334 is designed to be an inactive control.[3][4] It should not significantly induce Nrf2 nuclear translocation or the expression of Antioxidant Response Element (ARE) dependent genes. Its purpose is to help you confirm that the effects you see with the active ML334 are due to specific inhibition of the Keap1-Nrf2 interaction and not due to some other property of the chemical scaffold.

Q4: What is the solubility of the active ML334 compound?

A4: The active isomer, ML334, is soluble up to 100 mM in DMSO.[5] While its solubility in aqueous buffers like PBS is lower, it has been determined to be >100 µM.[6] If you observe precipitation when diluting into aqueous buffers, gentle warming or sonication may help.[4]

Data Presentation

Compound Properties: Active (ML334) vs. Inactive Control ((R,S,R)-ML334)

Property	ML334 (Active Isomer)	(R,S,R)-ML334 (Inactive Isomer)	Reference
Primary Function	Nrf2 Activator (Keap1-Nrf2 Inhibitor)	Negative Experimental Control	[2][3]
Binding Affinity (Kd) to Keap1	1 µM	Inactive	[2][4]
FP Assay (IC50) vs. Nrf2 peptide	1.6 µM	Inactive	[6][7]
Nrf2 Nuclear Translocation (EC50)	13 µM	Not Applicable	[6]
ARE Reporter Gene Activation (EC50)	18 µM	Not Applicable	[6]
Observed Cytotoxicity	None detected up to 26 µM	Not Applicable	[6]

Visualized Signaling Pathway and Workflows

Caption: Keap1-Nrf2 signaling pathway and the inhibitory action of active ML334.

Caption: General experimental workflow for testing ML334 and its inactive control.

Troubleshooting Guide

This guide addresses unexpected results in a question-and-answer format.

Problem 1: I am observing significant Nrf2 activation (e.g., high reporter signal) with the (R,S,R)-ML334 negative control.

• Possible Cause 1: Compound Identity Error. You may have inadvertently used the active ML334 isomer instead of the (R,S,R)-ML334 control.

  • Solution: Double-check the vial label, catalog number, and any associated documentation (e.g., Certificate of Analysis) to confirm you are using the correct inactive isomer for your negative control wells.

• Possible Cause 2: Cross-Contamination. The (R,S,R)-ML334 stock solution or the specific well in your experiment may have been contaminated with the active ML334 compound.

  • Solution: Prepare fresh dilutions from a new, unopened aliquot of (R,S,R)-ML334. Use fresh pipette tips for every solution to avoid cross-contamination. If the problem persists, consider acquiring a new vial of the control compound.

• Possible Cause 3: High Compound Concentration. At very high, non-physiological concentrations, some compounds can exhibit off-target effects or cause cellular stress that might indirectly activate the Nrf2 pathway.

  • Solution: Verify your dilution calculations. Ensure you are using (R,S,R)-ML334 at the same concentration as the active ML334. Run a full dose-response curve for both compounds to observe their activity profiles. The inactive control should remain flat, while the active compound should produce a sigmoidal curve.

Problem 2: I am not observing any activity with the active ML334 compound, making my (R,S,R)-ML334 control seem irrelevant.

• Possible Cause 1: Compound Degradation. The active ML334 may have degraded due to improper storage or excessive freeze-thaw cycles.

  • Solution: Use a fresh aliquot of ML334 that has been stored correctly at -80°C. Avoid leaving stock solutions at room temperature for extended periods.

• Possible Cause 2: Solubility Issues. The compound may have precipitated out of your final working solution, especially if the final DMSO concentration is too low in an aqueous buffer.

  • Solution: Visually inspect your diluted solutions for any signs of precipitation. When diluting from a DMSO stock, add the stock to the medium with vigorous vortexing or mixing. Ensure the final DMSO concentration is sufficient to maintain solubility but non-toxic to your cells.

• Possible Cause 3: Assay System Insufficiency. The cell line used may not have a responsive Keap1-Nrf2 pathway, or the assay endpoint (e.g., reporter construct, antibody) may not be optimal.

  • Solution: Include a well-established Nrf2 activator (e.g., sulforaphane) as a positive control for the assay itself. If the positive control works but ML334 does not, the issue is likely with the ML334 compound. If the positive control also fails, you must troubleshoot the assay system (e.g., check cell line integrity, reporter vector, reagent viability).

Caption: A troubleshooting decision tree for unexpected experimental results.

Experimental Protocols

Protocol 1: ARE-Luciferase Reporter Gene Assay

This assay quantifies the activation of the Nrf2 pathway by measuring the expression of a luciferase reporter gene under the control of an ARE promoter.

• Cell Seeding: Seed HepG2 cells stably expressing an ARE-luciferase reporter into a 96-well white, clear-bottom plate at a density of 25,000 cells/well. Allow cells to adhere for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Preparation: Prepare 2x concentrated serial dilutions of ML334, (R,S,R)-ML334, and a vehicle control (DMSO) in cell culture medium. The final DMSO concentration should not exceed 0.5%.

• Cell Treatment: Carefully remove the old medium from the cells and add 100 µL of the compound dilutions to the appropriate wells.

• Incubation: Incubate the plate for 16-24 hours at 37°C and 5% CO₂.

• Luciferase Assay: Remove the plate from the incubator and allow it to equilibrate to room temperature. Add 100 µL of a luciferase assay reagent (e.g., ONE-Glo™) to each well.

• Data Acquisition: Incubate for 10 minutes at room temperature, protected from light. Measure luminescence using a plate-reading luminometer.

• Data Analysis: Normalize the relative light units (RLU) of treated wells to the average RLU of the vehicle control wells to determine the fold induction.

Protocol 2: Western Blot for Nrf2 Nuclear Translocation

This protocol assesses Nrf2 activation by measuring the accumulation of Nrf2 protein in the nuclear fraction of the cell.

• Cell Culture and Treatment: Plate cells (e.g., HEK293) in a 6-well plate and grow to ~80% confluency. Treat cells with the vehicle, (R,S,R)-ML334, and ML334 at the desired concentration for 4-6 hours.

• Cell Lysis and Fractionation: Wash cells with ice-cold PBS. Perform nuclear and cytoplasmic fractionation using a commercial kit according to the manufacturer's instructions to isolate the nuclear protein fraction.

• Protein Quantification: Determine the protein concentration of the nuclear extracts using a BCA assay.

• SDS-PAGE and Transfer: Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer. Separate proteins on a 10% SDS-PAGE gel and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against Nrf2 (e.g., 1:1000 dilution) overnight at 4°C.

  • Wash the membrane 3x with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane 3x with TBST.

• Detection: Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager.

• Analysis: Compare the intensity of the Nrf2 band in the nuclear fractions of treated samples. Use a nuclear loading control, such as Lamin B1, to ensure equal protein loading. An increase in nuclear Nrf2 with ML334 treatment, but not with (R,S,R)-ML334, indicates successful on-target activity.

References

• 1. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. glpbio.cn [glpbio.cn]
• 4. medchemexpress.com [medchemexpress.com]
• 5. ML 334 | Nrf2 | Tocris Bioscience [tocris.com]
• 6. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. axonmedchem.com [axonmedchem.com]

(R,S,R)-ML334 stability and storage best practices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of (R,S,R)-ML334.

Frequently Asked Questions (FAQs)

Q1: What are the recommended short-term and long-term storage conditions for solid (R,S,R)-ML334?

For optimal stability, solid (R,S,R)-ML334 should be stored at -20°C for short-term use and can be stored at this temperature.[1] It is also acceptable to freeze the compound.[2] For long-term storage, it is recommended to store the solid compound at -20°C, protected from light and desiccated.[2]

Q2: How should I prepare and store stock solutions of (R,S,R)-ML334?

(R,S,R)-ML334 is soluble in DMSO, with a solubility of up to 100 mM.[1] Stock solutions prepared in DMSO can be stored at -20°C for up to 3 months.[2] For extended long-term storage of stock solutions, -80°C is recommended for up to 6 months.[3][4] It is advisable to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.

Q3: My (R,S,R)-ML334 solution has precipitated. What should I do?

If you observe precipitation or phase separation in your (R,S,R)-ML334 solution, gentle heating and/or sonication can be used to help redissolve the compound.[3] For in vivo studies, it is crucial to ensure complete dissolution before administration.

Q4: What is the stability of (R,S,R)-ML334 in aqueous solutions and biological fluids?

(R,S,R)-ML334 exhibits good stability in phosphate-buffered saline (PBS) at pH 7.4, with 94% of the compound remaining after 24 hours at 23°C.[5] In human plasma, it is moderately stable, with approximately 75% remaining after a 5-hour incubation period.[5] The compound is stable in the presence of glutathione, with 98% remaining after 48 hours.[5]

Q5: For in vivo experiments, how should I prepare the working solution?

For in vivo experiments, it is strongly recommended to prepare the working solution fresh on the day of use.[3] Common formulations for in vivo administration include a mixture of 10% DMSO and 90% corn oil, or 10% DMSO in a solution of 20% SBE-β-CD in saline.[3]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Compound will not dissolve	- Incorrect solvent- Low temperature- Supersaturation	- Confirm the use of an appropriate solvent such as DMSO.- Gently warm the solution.- Use sonication to aid dissolution.
Precipitation in stock solution after storage	- Exceeded solubility limit- Improper storage	- Warm the solution and sonicate to redissolve.- If precipitation persists, the solution may be supersaturated; consider preparing a fresh, less concentrated stock solution.- Ensure storage at the recommended temperature and protection from light.
Inconsistent experimental results	- Compound degradation- Repeated freeze-thaw cycles	- Prepare fresh stock solutions from solid compound.- Aliquot stock solutions to minimize freeze-thaw cycles.- Ensure proper storage conditions are maintained.
Low activity in cell-based assays	- Poor cell permeability- Compound instability in media	- (R,S,R)-ML334 is reported to be cell-permeable.[4]- Prepare fresh working solutions in cell culture media immediately before use.- Minimize the incubation time of the compound in media before adding to cells.

Data Summary

Storage Conditions

Form	Temperature	Duration	Notes
Solid	-20°C	Short-term	Protect from light, desiccate.[2]
Solid	2-8°C	OK to freeze.[2]
Stock Solution (in DMSO)	-20°C	Up to 3 months	Aliquot to avoid freeze-thaw cycles.[2]
Stock Solution (in DMSO)	-80°C	Up to 6 months	For long-term storage.[3][4]

Solubility

Solvent	Concentration	Notes
DMSO	Up to 100 mM[1]
10% DMSO in 90% (20% SBE-β-CD in Saline)	≥ 5 mg/mL (11.20 mM)[3]	For in vivo use.[3]
10% DMSO in 90% Corn Oil	≥ 5 mg/mL (11.20 mM)[3]	For in vivo use.[3]
Phosphate-Buffered Saline (PBS), pH 7.4	> 100 µM[5]

Experimental Protocols

Protocol 1: Preparation of (R,S,R)-ML334 Stock Solution

• Weigh the desired amount of solid (R,S,R)-ML334 in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g., for a 10 mM stock solution, add the appropriate volume of DMSO to your weighed solid).

• Vortex the solution until the solid is completely dissolved. Gentle warming or sonication can be used if necessary.

• Aliquot the stock solution into single-use, light-protected tubes.

• Store the aliquots at -20°C for up to 3 months or at -80°C for up to 6 months.

Protocol 2: Assessment of (R,S,R)-ML334 Stability in PBS

• Prepare a stock solution of (R,S,R)-ML334 in DMSO.

• Dilute the stock solution with PBS (pH 7.4) to the final desired concentration. Ensure the final DMSO concentration is low (e.g., <0.1%) to minimize its effect.

• Incubate the solution at a controlled temperature (e.g., 23°C or 37°C).

• At various time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot of the solution.

• Analyze the concentration of (R,S,R)-ML334 in each aliquot using a validated analytical method, such as HPLC-UV.

• Calculate the percentage of (R,S,R)-ML334 remaining at each time point relative to the 0-hour time point.

Visualizations

References

• 1. ML 334 | Nrf2 Activators: R&D Systems [rndsystems.com]
• 2. Keap1-Nrf2 Interaction Probe, ML334 | 1432500-66-7 [sigmaaldrich.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]

avoiding experimental artifacts with (R,S,R)-ML334

Welcome to the technical support center for (R,S,R)-ML334. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of (R,S,R)-ML334 and to help avoid common experimental artifacts.

Frequently Asked Questions (FAQs)

Q1: What is (R,S,R)-ML334 and what is its primary application?

(R,S,R)-ML334 is a stereoisomer of the potent NRF2 activator, ML334 (also known as (S,R,S)-ML334 or LH601A).[1][2][3] Its primary and intended use in research is as an experimental negative control alongside the active ML334 compound.[1][3][4] The active isomer, ML334, is a cell-permeable molecule that activates the NRF2 pathway by inhibiting the Keap1-NRF2 protein-protein interaction.[2][5] In contrast, (R,S,R)-ML334 is significantly less active, with at least a 100-fold lower potency than the (S,R,S) isomer.[2]

Q2: How does the active isomer, ML334, work?

ML334 functions as a direct and reversible inhibitor of the Keap1-Nrf2 protein-protein interaction.[2][6] It binds to the Kelch domain of Keap1, which prevents Keap1 from targeting the transcription factor Nrf2 for ubiquitination and subsequent degradation.[2][5] This allows Nrf2 to accumulate, translocate to the nucleus, and activate the Antioxidant Response Element (ARE), leading to the transcription of cytoprotective genes like NQO1, TRX1, and HO-1.[2][5]

Q3: Why is it critical to use (R,S,R)-ML334 as a control?

Using (R,S,R)-ML334 as a negative control is crucial for demonstrating the specificity of the effects observed with the active ML334 isomer. By showing that the biological effects of interest are induced by ML334 but not by the same concentration of the inactive (R,S,R)-ML334, researchers can more confidently attribute their findings to the specific inhibition of the Keap1-Nrf2 interaction and rule out potential off-target effects of the chemical scaffold.

Q4: What are the recommended storage and handling conditions for (R,S,R)-ML334?

For long-term storage, it is recommended to store (R,S,R)-ML334 as a solid at -20°C. Stock solutions can be prepared in DMSO. For in vivo experiments, it is advisable to prepare fresh working solutions on the day of use.[5]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Unexpected activity observed with (R,S,R)-ML334.	1. Contamination with the active (S,R,S)-ML334 isomer.2. Non-specific effects of the compound at high concentrations.	1. Verify the purity and isomeric identity of your (R,S,R)-ML334 sample via analytical techniques like chiral chromatography.2. Perform a dose-response experiment with both (R,S,R)-ML334 and ML334 to ensure the observed effects with the active compound are within the expected potency range and that the inactive isomer only shows effects at much higher, likely non-specific, concentrations.
No difference in effect between ML334 and (R,S,R)-ML334.	1. The experimental system is not responsive to Nrf2 activation.2. The chosen readout is not sensitive enough to detect a difference.3. The concentration of the compounds used is too high, leading to off-target effects for both.	1. Confirm that your cell line or model system expresses Keap1 and Nrf2 and is known to respond to Nrf2 activators. You can use a known Nrf2 activator as a positive control.2. Use a more sensitive assay, such as a quantitative PCR for Nrf2 target genes (e.g., NQO1, HO-1) or an ARE-luciferase reporter assay.3. Lower the concentration of both compounds to a level where ML334 shows a clear effect, but (R,S,R)-ML334 does not.
Inconsistent results between experiments.	1. Degradation of the compound.2. Variability in cell culture conditions.	1. Prepare fresh stock solutions of (R,S,R)-ML334 and ML334. Avoid repeated freeze-thaw cycles.2. Standardize cell passage number, seeding density, and treatment duration.

Quantitative Data Summary for Active ML334

The following table summarizes key quantitative data for the active isomer, ML334, to provide a reference for expected potency.

Parameter	Value	Assay	Reference
Binding Affinity (Kd)	1.0 µM	Competitive Surface Plasmon Resonance (SPR) with Keap1	[6]
IC50	1.6 µM	Fluorescence Polarization (FP) assay competing with an Nrf2 peptide	[6]
Cellular EC50	13 µM	Nrf2 nuclear translocation assay	[6]
Cellular EC50	18 µM	ARE reporter gene assay	[6]

Experimental Protocols and Visualizations

Keap1-Nrf2 Signaling Pathway

Under basal conditions, Keap1 targets Nrf2 for degradation. The active ML334 compound inhibits this interaction, leading to Nrf2 activation. (R,S,R)-ML334 is largely unable to inhibit this interaction.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. glpbio.cn [glpbio.cn]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: (R,S,R)-ML334 Control Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using (R,S,R)-ML334 as a negative control in NRF2 pathway activation experiments.

Frequently Asked Questions (FAQs)

Q1: What is (R,S,R)-ML334 and why is it used as a control?

(R,S,R)-ML334 is an inactive stereoisomer of ML334.[1][2] ML334 is a potent, cell-permeable activator of the Nuclear factor erythroid 2-related factor 2 (NRF2) signaling pathway. It functions by inhibiting the protein-protein interaction between Kelch-like ECH-associated protein 1 (Keap1) and NRF2.[1][2][3][4][5] Due to its structural similarity to the active compound, (R,S,R)-ML334 serves as an ideal negative control to ensure that the observed effects are specific to the NRF2 activation by ML334 and not due to off-target effects of the chemical scaffold.

Q2: What is the mechanism of action of the active compound, ML334?

Under basal conditions, Keap1 targets NRF2 for ubiquitination and subsequent proteasomal degradation, keeping its levels low. ML334 binds to the Kelch domain of Keap1, disrupting the Keap1-NRF2 interaction.[1][5] This prevents NRF2 degradation, leading to its accumulation, nuclear translocation, and subsequent activation of Antioxidant Response Element (ARE)-dependent gene expression. This pathway is a key regulator of cellular defense against oxidative stress.

Q3: What are the expected results when using (R,S,R)-ML334 in a control experiment?

In a well-conducted experiment, (R,S,R)-ML334 should not elicit any significant activation of the NRF2 pathway. This means you should observe:

• No significant increase in ARE-reporter activity: In luciferase or other reporter gene assays, the signal from cells treated with (R,S,R)-ML334 should be comparable to the vehicle control.

• No significant NRF2 nuclear translocation: In immunofluorescence or cell fractionation followed by western blotting, NRF2 should remain predominantly in the cytoplasm in the presence of (R,S,R)-ML334, similar to untreated or vehicle-treated cells.

• No significant upregulation of NRF2 target genes: The expression levels of genes like NQO1 and HO-1 should not be significantly increased by (R,S,R)-ML334 treatment.

In contrast, the active compound, ML334, should produce a robust and dose-dependent increase in all the readouts mentioned above.

Data Presentation

The following tables summarize the quantitative data for the active compound ML334. As a negative control, (R,S,R)-ML334 is expected to have no significant activity in these assays.

Table 1: In Vitro Binding and Cellular Activity of ML334

Parameter	Value	Assay Type	Reference
Kd for Keap1	1 µM	Competitive Surface Plasmon Resonance (SPR)	[3]
IC50 vs Nrf2 peptide	1.6 µM	Fluorescence Polarization (FP) Assay	[3]
EC50 for Nrf2 Nuclear Translocation	13 µM	Beta-galactosidase Fragment Complementation	[3]
EC50 for ARE Transactivation	18 µM	Beta-lactamase Reporter Assay	[3]

Table 2: Cellular Effects of ML334 on NRF2 Target Gene Expression in HEK293 Cells

Treatment	Target Gene	Fold Increase (mRNA)	Time Point	Reference
50-100 µM ML334	NQO1	2-3 fold	6 and 16 hours	[1]
50-100 µM ML334	TRX1	2-3 fold	6 and 16 hours	[1]
50-100 µM ML334	HO-1	4-7 fold	6 hours	[1]

Signaling Pathway and Experimental Workflows

Keap1-NRF2 Signaling Pathway

Caption: The Keap1-NRF2 signaling pathway and the inhibitory action of ML334.

Experimental Workflow: ARE Reporter Assay

Caption: A typical workflow for an Antioxidant Response Element (ARE) reporter assay.

Experimental Workflow: NRF2 Nuclear Translocation Assay (Immunofluorescence)

Caption: Workflow for visualizing NRF2 nuclear translocation via immunofluorescence.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
High background signal in ARE reporter assay with (R,S,R)-ML334	- Cell line has high basal NRF2 activity.- Reagent contamination.- (R,S,R)-ML334 is impure or degraded.	- Use a cell line with lower basal NRF2 activity.- Use fresh, sterile reagents.- Verify the purity of (R,S,R)-ML334 by HPLC. Store stock solutions at -20°C or -80°C as recommended.
No or low induction of ARE reporter with ML334	- ML334 concentration is too low.- Ineffective NRF2 activator.- Poor transfection efficiency.- Insufficient incubation time.	- Perform a dose-response curve to determine the optimal concentration.- Include a known NRF2 activator (e.g., tBHQ) as a positive control.- Optimize the transfection protocol.- Ensure an adequate incubation period (e.g., 16-24 hours).
NRF2 is already in the nucleus in the vehicle control	- Cells are stressed (e.g., high confluency, nutrient deprivation).- Basal NRF2 activity is high in the chosen cell line.	- Ensure proper cell culture maintenance and seed cells at an appropriate density.- Choose a different cell line if high basal nuclear NRF2 is a known characteristic.
Inconsistent results between experiments	- Variability in cell passage number.- Inconsistent reagent preparation.- Differences in incubation times.	- Use cells within a consistent and low passage number range.- Prepare fresh reagents for each experiment.- Standardize all incubation times precisely.
(R,S,R)-ML334 shows some activity	- The compound may have slight, residual activity at very high concentrations.- Potential off-target effects unrelated to Keap1-NRF2.- The assay is overly sensitive.	- Ensure you are using the compound at an appropriate concentration range where it is expected to be inactive.- Investigate other potential targets if the effect is reproducible and significant.- Validate the findings with a secondary assay (e.g., qPCR for target genes).

Experimental Protocols

Antioxidant Response Element (ARE) Luciferase Reporter Assay

Materials:

• HEK293T or other suitable cell line

• ARE-luciferase reporter plasmid and a constitutively active Renilla luciferase plasmid (for normalization)

• Transfection reagent

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• ML334 and (R,S,R)-ML334 stock solutions (in DMSO)

• Dual-luciferase reporter assay system

• White, clear-bottom 96-well plates

• Luminometer

Protocol:

• Cell Seeding: Seed 20,000 cells per well in a 96-well plate and incubate for 24 hours.

• Transfection: Co-transfect the cells with the ARE-luciferase reporter plasmid and the Renilla luciferase normalization plasmid using a suitable transfection reagent according to the manufacturer's instructions. Incubate for 24 hours.

• Treatment: Prepare serial dilutions of ML334 and (R,S,R)-ML334 in culture medium. The final DMSO concentration should be kept below 0.1%. Replace the medium in each well with the compound dilutions or vehicle control.

• Incubation: Incubate the plate for 16-24 hours at 37°C in a 5% CO2 incubator.

• Luciferase Assay: Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Calculate the fold induction relative to the vehicle control.

NRF2 Nuclear Translocation by Immunofluorescence

Materials:

• A549 or other suitable cell line

• Glass coverslips in a 24-well plate

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• ML334 and (R,S,R)-ML334 stock solutions (in DMSO)

• 4% Paraformaldehyde (PFA) in PBS

• 0.25% Triton X-100 in PBS

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody: anti-NRF2

• Fluorescently-labeled secondary antibody

• DAPI stain

• Fluorescence microscope

Protocol:

• Cell Seeding: Seed cells on glass coverslips in a 24-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with ML334, (R,S,R)-ML334, or vehicle control at the desired concentrations and for the desired time (e.g., 4-6 hours).

• Fixation and Permeabilization: Wash the cells with PBS, fix with 4% PFA for 15 minutes, and then permeabilize with 0.25% Triton X-100 for 10 minutes.

• Blocking: Wash with PBS and block with blocking buffer for 1 hour at room temperature.

• Antibody Staining: Incubate with the primary anti-NRF2 antibody overnight at 4°C. The next day, wash with PBS and incubate with the fluorescently-labeled secondary antibody and DAPI for 1 hour at room temperature in the dark.

• Mounting and Imaging: Wash the coverslips with PBS and mount them on microscope slides.

• Analysis: Acquire images using a fluorescence microscope and analyze the subcellular localization of NRF2. In ML334-treated cells, NRF2 staining should be predominantly nuclear, while in (R,S,R)-ML334 and vehicle-treated cells, it should be primarily cytoplasmic.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. rndsystems.com [rndsystems.com]
• 5. bpsbioscience.com [bpsbioscience.com]

Technical Support Center: (R,S,R)-ML334 and Nrf2 Assays

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers using (R,S,R)-ML334 in Nrf2 pathway assays. Our goal is to help you ensure the expected inactivity of this stereoisomer and troubleshoot any unexpected results.

Frequently Asked Questions (FAQs)

Q1: What is (R,S,R)-ML334 and why is it expected to be inactive in Nrf2 assays?

(R,S,R)-ML334 is a specific stereoisomer of the Nrf2 activator, ML334. The Nrf2-activating compound, ML334, is the (S,R,S) stereoisomer.[1] The biological activity of ML334 is highly stereospecific, with the Keap1-binding activity residing predominantly in the (S,R,S) isomer.[1] The (R,S,R) isomer is considered to be at least 100 times less potent and is therefore used as a negative control in experiments.[1]

Q2: What is the mechanism of action of the active ML334 ((S,R,S) isomer)?

The active ML334 ((S,R,S)-isomer) is a potent, cell-permeable activator of the Nrf2 pathway.[2] It functions as a direct inhibitor of the Keap1-Nrf2 protein-protein interaction.[1][2] Under basal conditions, Keap1 targets Nrf2 for ubiquitination and subsequent proteasomal degradation.[3][4] By binding to the Kelch domain of Keap1, active ML334 prevents the ubiquitination of Nrf2, leading to its stabilization, nuclear translocation, and the subsequent transcription of antioxidant response element (ARE)-regulated genes.[1][5][6]

Q3: I am observing some activity with (R,S,R)-ML334 in my Nrf2 reporter assay. What could be the reason?

If you observe unexpected activity with (R,S,R)-ML334, consider the following possibilities:

• Purity of the compound: The (R,S,R)-ML334 sample may be contaminated with the active (S,R,S) stereoisomer. It is crucial to source high-purity isomers.

• High concentration: At very high concentrations, even the inactive isomer might show some minimal, off-target effects. It is recommended to use the lowest effective concentration for the active isomer as a reference.

• Assay artifacts: The observed signal might not be due to specific Nrf2 activation but could be an artifact of the assay system. Refer to the troubleshooting guide for your specific assay.

Q4: What are the recommended storage conditions for (R,S,R)-ML334?

For long-term storage, (R,S,R)-ML334 should be stored as a solid at -20°C or -80°C.[2][7] Stock solutions in solvents like DMSO can be stored at -20°C for up to one month or at -80°C for up to six months.[2][7] Avoid repeated freeze-thaw cycles.[8]

Troubleshooting Guides

Issue 1: Unexpected Nrf2 Activation with (R,S,R)-ML334 in a Luciferase Reporter Assay

Symptoms:

• Increased luciferase activity in cells treated with (R,S,R)-ML334 compared to the vehicle control.

• The activity is lower than the positive control (e.g., active ML334 or tBHQ) but still significant.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Contamination with Active Isomer	- Verify the purity of your (R,S,R)-ML334 sample with the supplier. - If possible, perform chiral chromatography to confirm stereoisomeric purity. - Purchase from a reputable supplier with clear specifications.
High Compound Concentration	- Perform a dose-response curve to determine if the effect is concentration-dependent. - Use a concentration of (R,S,R)-ML334 equivalent to the EC50 of the active ML334 isomer.
High Background Signal	- Choose a cell line with lower basal Nrf2 activity.[9] - Include a negative control reporter vector (without the ARE sequence) to determine pathway-specific effects.[9] - Use fresh, sterile reagents to avoid contamination.[9]
Poor Transfection Efficiency	- Optimize your transfection protocol. - Use a co-transfected reporter (e.g., Renilla luciferase) to normalize for transfection efficiency.[9]
Compound Instability/Precipitation	- Ensure the final DMSO concentration in the cell culture medium is low (typically ≤ 0.5%) to avoid precipitation.[10] - Visually inspect the media for any signs of compound precipitation after addition. - For long-term experiments, consider replenishing the medium with a freshly diluted compound.[10]

Issue 2: Inconsistent Results Between Replicates with (R,S,R)-ML334

Symptoms:

• High variability in the readouts (e.g., luminescence, fluorescence) across replicate wells treated with (R,S,R)-ML334.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Inconsistent Cell Seeding Density	- Ensure a uniform number of cells are seeded in each well. Variations in cell density can affect the assay's sensitivity.[9]
Pipetting Errors	- Be meticulous with pipetting, especially when adding reagents and cell suspensions.[9] - Use calibrated pipettes.
Edge Effects in Multi-well Plates	- Avoid using the outer wells of the plate, as they are more prone to evaporation. - Fill the outer wells with sterile PBS or media to maintain humidity.

Quantitative Data Summary

The following table summarizes the activity of ML334 stereoisomers from a key study.

Stereoisomer	Assay Type	EC50	Reference
(S,R,S)-5 (ML334)	ARE-bla Gene Reporter Assay	18 µM	[1]
(R,S,R)-5	ARE-bla Gene Reporter Assay	>100 µM	[1]
(S,R,S)-5 (ML334)	Nrf2 Nuclear Translocation Assay	12 µM	[1]

Experimental Protocols

ARE-Luciferase Reporter Gene Assay

This protocol is designed to quantitatively measure the ability of a compound to induce the transcriptional activity of Nrf2.

Materials:

• ARE-Luciferase Reporter cell line (e.g., HepG2)

• 96-well white, clear-bottom plates

• Growth medium

• (R,S,R)-ML334, active ML334 (positive control), and vehicle control (DMSO)

• Luciferase assay reagent

Procedure:

• Cell Seeding: Seed the ARE-Luciferase Reporter cells in a 96-well plate at a density of 20,000-40,000 cells per well in 100 µL of growth medium.[11]

• Incubation: Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.[11]

• Compound Treatment: Prepare serial dilutions of (R,S,R)-ML334 and the positive control in growth medium. The final DMSO concentration should not exceed 0.5%.[11]

• Carefully remove the old medium from the wells and add 100 µL of the medium containing the vehicle control, positive control, or different concentrations of the test compound.[11]

• Incubation: Incubate the plate for another 18-24 hours at 37°C and 5% CO₂.[11]

• Luciferase Assay:

  • Equilibrate the plate and the luciferase assay reagent to room temperature.[11]

  • Add the luciferase reagent to each well according to the manufacturer's instructions (e.g., 100 µL per well).[11]

  • Incubate for 10-30 minutes at room temperature, protected from light, to ensure complete cell lysis and signal stabilization.[11]

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle control to determine the fold induction.

Visualizations

Caption: The Keap1-Nrf2 signaling pathway and the inhibitory action of active ML334.

References

• 1. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Activators and Inhibitors of NRF2: A Review of Their Potential for Clinical Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. indigobiosciences.com [indigobiosciences.com]
• 5. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. goldbio.com [goldbio.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: ML334 and its Isomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals working with the Nrf2 activator ML334 and its isomers.

Frequently Asked Questions (FAQs)

Q1: What is ML334 and what is its primary mechanism of action?

ML334 is a potent, cell-permeable small molecule that activates the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1][2] It functions as a direct, non-covalent inhibitor of the protein-protein interaction between Kelch-like ECH-associated protein 1 (Keap1) and Nrf2.[3][4][5] By binding to the Kelch domain of Keap1, ML334 prevents the Keap1-mediated ubiquitination and subsequent proteasomal degradation of Nrf2.[3][4] This leads to the stabilization and nuclear translocation of Nrf2, where it binds to the Antioxidant Response Element (ARE) and initiates the transcription of a wide range of cytoprotective genes.[1][2]

Q2: What are the different isomers of ML334 and how do they differ in activity?

ML334 has three chiral centers, resulting in eight possible stereoisomers. The most active stereoisomer, and the one typically referred to as ML334, is (SRS)-5. This isomer is significantly more potent in inhibiting the Keap1-Nrf2 interaction than the other stereoisomers.[3] Another commercially available isomer is (R,S,R)-ML334, which is often used as a negative control in experiments due to its lack of significant activity. The stereospecificity of ML334's activity provides strong evidence for a direct and specific interaction with its target, Keap1.

Q3: Is there any publicly available data on the off-target effects of ML334 or its isomers?

Currently, there is a lack of comprehensive, publicly available data from broad off-target screening panels (e.g., kinase or safety pharmacology panels) for ML334 and its isomers. While ML334 is described as a "direct" and "non-reactive" inhibitor of the Keap1-Nrf2 interaction, this primarily distinguishes it from electrophilic Nrf2 activators that covalently modify cysteine residues in Keap1 and may have a higher propensity for off-target reactivity.[5][6][7] The absence of public off-target data does not imply a complete lack of off-target effects. Researchers should exercise caution and are encouraged to perform their own selectivity profiling to thoroughly characterize the activity of ML334 in their experimental systems.

Q4: What are the potential advantages of using a non-covalent inhibitor like ML334 compared to electrophilic Nrf2 activators?

Electrophilic Nrf2 activators, such as sulforaphane, function by covalently modifying reactive cysteine residues on Keap1.[6] While effective, this mechanism can lead to off-target effects due to the potential for reaction with other cysteine-containing proteins.[4][5] Non-covalent inhibitors like ML334 are designed to have a more specific, reversible interaction with the Keap1 protein, which may translate to a more favorable safety profile with fewer off-target liabilities.[5][7]

Q5: What are some general considerations when working with Nrf2 activators?

The Nrf2 pathway has a dual role in disease contexts, particularly in cancer. While transient activation of Nrf2 is generally considered protective against carcinogenesis, constitutive activation of the pathway in established tumors can promote cancer cell survival and resistance to therapy.[8] Therefore, the cellular and disease context is a critical consideration when interpreting experimental results with Nrf2 activators like ML334.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Inconsistent or no induction of Nrf2 target genes (e.g., HO-1, NQO1).	1. Compound inactivity: The specific isomer used may be inactive. 2. Suboptimal concentration: The concentration of ML334 may be too low. 3. Cellular context: The cell line used may have a dysfunctional Nrf2 pathway. 4. Compound degradation: Improper storage or handling of ML334.	1. Verify the isomer: Ensure you are using the active (SRS)-5 isomer of ML334. Consider using the (R,S,R)-ML334 isomer as a negative control. 2. Perform a dose-response experiment: Titrate ML334 to determine the optimal effective concentration in your cell line. 3. Confirm pathway integrity: Use a known Nrf2 activator (e.g., sulforaphane) as a positive control. 4. Proper handling: Store ML334 stock solutions at -20°C or -80°C as recommended by the supplier and avoid repeated freeze-thaw cycles.
Unexpected cellular phenotype observed upon ML334 treatment.	1. Off-target effects: ML334 may be interacting with other proteins in the cell. 2. Nrf2-mediated effects in a specific context: The observed phenotype may be a downstream consequence of Nrf2 activation in your particular experimental model.	1. Confirm on-target engagement: Use a Cellular Thermal Shift Assay (CETSA) to verify that ML334 is binding to Keap1 in your cells. 2. Use the inactive isomer: Treat cells with the (R,S,R)-ML334 isomer at the same concentration. If the phenotype is not observed, it is more likely to be an on-target effect. 3. Rescue experiment: If possible, use siRNA or CRISPR to knock down Nrf2 and see if the phenotype is reversed in the presence of ML334. 4. Consider off-target screening: If the phenotype persists with the inactive isomer or in Nrf2 knockdown cells, consider performing a broad panel screening to identify potential off-targets.
High cellular toxicity at expected effective concentrations.	1. Potent off-target effect: ML334 may be hitting a critical cellular target other than Keap1. 2. Cell line sensitivity: The cell line being used may be particularly sensitive to Nrf2 activation or potential off-target effects. 3. Solvent toxicity: High concentrations of the solvent (e.g., DMSO) may be causing toxicity.	1. Perform a viability assay: Determine the EC50 for Nrf2 activation and the CC50 for cytotoxicity to establish a therapeutic window. 2. Test in multiple cell lines: Compare the cytotoxic effects across different cell lines to assess specificity. 3. Control for solvent effects: Ensure that the final concentration of the solvent is consistent across all experimental conditions and is below the toxic threshold for your cells.

On-Target Activity of ML334 and its Isomer

Compound	Target	Assay	Activity	Reference
ML334 ((SRS)-5)	Keap1	Fluorescence Polarization (FP)	IC50 = 1.6 µM	[3]
Keap1	Surface Plasmon Resonance (SPR)	Kd = 1.0 µM	[3]
Nrf2 Nuclear Translocation	Enzyme Fragment Complementation	EC50 = 13 µM	[3]
ARE Reporter Gene Assay	Beta-lactamase Reporter	EC50 = 18 µM	[3]
(R,S,R)-ML334	Keap1	Not specified	Inactive	Commercially available as a negative control.

Note: The lack of comprehensive, publicly available off-target screening data for ML334 and its isomers is a current knowledge gap. Researchers should perform their own selectivity profiling to fully characterize these compounds in their systems.

Experimental Protocols

Fluorescence Polarization (FP) Assay for Keap1-Nrf2 Interaction

This protocol is a general guideline for a competitive FP assay to measure the inhibition of the Keap1-Nrf2 interaction by ML334.

Materials:

• Purified recombinant Keap1 Kelch domain protein

• Fluorescently labeled Nrf2 peptide (e.g., FITC-labeled 9-mer Nrf2 peptide)

• Assay Buffer (e.g., 20 mM HEPES, pH 7.4, 5 mM DTT)

• ML334 and its isomers dissolved in DMSO

• 384-well, low-volume, black, non-binding surface microplates

• A microplate reader capable of measuring fluorescence polarization

Procedure:

• Prepare serial dilutions of ML334 and its isomers in assay buffer containing a constant final concentration of DMSO.

• In a 384-well plate, add the assay buffer.

• Add the fluorescently labeled Nrf2 peptide to all wells at a final concentration optimized for the assay.

• Add the purified Keap1 protein to all wells except for the "no protein" control wells.

• Add the serially diluted compounds or DMSO vehicle to the appropriate wells.

• Incubate the plate at room temperature for a predetermined time (e.g., 30 minutes) to reach binding equilibrium.

• Measure the fluorescence polarization of each well using the microplate reader.

• Calculate the percent inhibition for each compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol provides a general workflow for performing a CETSA to confirm that ML334 engages with Keap1 in a cellular context.

Materials:

• Cells of interest cultured to confluency

• ML334 dissolved in DMSO

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., PBS with protease inhibitors)

• PCR tubes or a 96-well PCR plate

• Thermocycler

• Apparatus for protein quantification (e.g., Western blot equipment)

• Anti-Keap1 antibody

Procedure:

• Cell Treatment: Treat cultured cells with ML334 at the desired concentration or with DMSO as a vehicle control for a specified time (e.g., 1-2 hours) at 37°C.

• Harvesting: Harvest the cells, wash with PBS, and resuspend in PBS containing protease inhibitors.

• Heating: Aliquot the cell suspension into PCR tubes or a PCR plate. Heat the samples to a range of temperatures (e.g., 40-70°C) for a set time (e.g., 3 minutes) in a thermocycler, followed by cooling to room temperature.

• Lysis: Lyse the cells by freeze-thaw cycles or by adding a lysis buffer.

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated proteins.

• Analysis: Carefully collect the supernatant containing the soluble protein fraction. Analyze the amount of soluble Keap1 protein at each temperature by Western blotting using an anti-Keap1 antibody.

• Data Interpretation: A positive thermal shift (i.e., more soluble Keap1 at higher temperatures) in the ML334-treated samples compared to the vehicle control indicates target engagement.

Visualizations

Caption: Keap1-Nrf2 Signaling Pathway and the Mechanism of Action of ML334.

Caption: Experimental Workflow for Validating ML334 On-Target Activity.

Caption: Troubleshooting Logic for Unexpected Results with ML334.

References

• 1. Rapid Evaluation of Small Molecule Cellular Target Engagement with a Luminescent Thermal Shift Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. KEAP1‐NRF2 protein–protein interaction inhibitors: Design, pharmacological properties and therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Small molecules inhibiting Keap1–Nrf2 protein–protein interactions: a novel approach to activate Nrf2 function - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Activators and Inhibitors of NRF2: A Review of Their Potential for Clinical Development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Small molecules inhibiting Keap1–Nrf2 protein–protein interactions: a novel approach to activate Nrf2 function - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 8. mygenefood.com [mygenefood.com]

Quality Control for (R,S,R)-ML334: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the quality control of (R,S,R)-ML334 in the laboratory.

(R,S,R)-ML334 is a specific stereoisomer of ML334, a potent, cell-permeable activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. It functions by inhibiting the protein-protein interaction between Kelch-like ECH-associated protein 1 (Keap1) and Nrf2.[1][2] (R,S,R)-ML334 is often used as an experimental control in studies involving the active ML334 compound.[1][2] Ensuring the quality and purity of this stereoisomer is critical for the validity and reproducibility of experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the essential quality control parameters for (R,S,R)-ML334?

A1: The primary quality control parameters for (R,S,R)-ML334 include purity, identity, and stereochemical integrity. These are typically assessed using a combination of analytical techniques.

Parameter	Recommended Technique(s)	Acceptance Criteria
Purity	High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC)	≥98%[3][4]
Identity	Proton (¹H) and Carbon-¹³ (¹³C) Nuclear Magnetic Resonance (NMR) Spectroscopy, High-Resolution Mass Spectrometry (HRMS)	Data consistent with the proposed structure of (R,S,R)-ML334.
Stereochemical Integrity	Chiral Chromatography	>95% isomeric purity.[5]

Q2: What is the expected molecular weight of (R,S,R)-ML334?

A2: The molecular formula for (R,S,R)-ML334 is C₂₆H₂₆N₂O₅, and its corresponding molecular weight is 446.5 g/mol .[3][4][6]

Q3: In what solvent is (R,S,R)-ML334 soluble?

A3: (R,S,R)-ML334 is soluble in dimethyl sulfoxide (B87167) (DMSO).[3]

Q4: How should (R,S,R)-ML334 be stored?

A4: For long-term stability, (R,S,R)-ML334 should be stored at -20°C.[3] Stock solutions in DMSO should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1][7]

Experimental Protocols & Troubleshooting

Detailed methodologies for key quality control experiments are provided below, along with troubleshooting guides to address common issues.

High-Performance Liquid Chromatography (HPLC) for Purity Analysis

A robust HPLC method is crucial for determining the purity of (R,S,R)-ML334 and detecting any impurities.

Experimental Protocol:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a small amount of (R,S,R)-ML334 in DMSO to a final concentration of 1 mg/mL.

Troubleshooting Guide: HPLC Analysis

Issue	Potential Cause(s)	Recommended Solution(s)
No peaks or very small peaks	- Incorrect injection volume.- Sample concentration too low.- Detector issue.	- Verify the injection volume and ensure the sample loop is completely filled.[8]- Increase the sample concentration.[9]- Check the detector lamp and wavelength settings.
Broad peaks	- Column overload.- Mobile phase flow rate too low.- Incompatibility between injection solvent and mobile phase.	- Reduce the amount of sample injected.[10]- Adjust the flow rate.[9]- Dissolve the sample in the mobile phase whenever possible.
Peak tailing	- Interaction with active silanols on the column.- Insufficient buffer in the mobile phase.	- Use a high-purity silica-based column.- Add a basic mobile phase additive like triethylamine (B128534) (TEA) if not using a high-purity column.[10]
Split peaks	- Clogged inlet frit.- Column void.	- Replace the inlet frit or the column.[8]- Use a guard column to protect the analytical column.[11]
Variable retention times	- Inconsistent mobile phase preparation.- Fluctuations in column temperature.- Pump malfunction.	- Ensure the mobile phase is prepared consistently and degassed properly.[9]- Use a column oven to maintain a constant temperature.[9]- Check the pump for leaks and ensure a stable flow rate.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR spectroscopy is a powerful tool for confirming the chemical structure of (R,S,R)-ML334.

Experimental Protocol:

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆).

• Instrument: 400 MHz or higher NMR spectrometer.

• Experiments: ¹H NMR, ¹³C NMR.

• Sample Preparation: Dissolve 5-10 mg of (R,S,R)-ML334 in approximately 0.7 mL of DMSO-d₆.

Troubleshooting Guide: NMR Analysis

Issue	Potential Cause(s)	Recommended Solution(s)
Poor signal-to-noise ratio	- Insufficient sample concentration.- Low number of scans.	- Increase the sample concentration.[12]- Increase the number of scans to improve signal averaging.
Broad peaks	- Presence of paramagnetic impurities.- Sample aggregation.	- Filter the sample.- Dilute the sample or acquire the spectrum at a higher temperature.
Presence of water peak	- Use of non-anhydrous deuterated solvent.	- Use high-quality, anhydrous DMSO-d₆.- Lyophilize the sample before dissolving in the deuterated solvent.
Inconsistent chemical shifts	- Variation in sample temperature or concentration.	- Maintain consistent experimental conditions for all samples.

High-Resolution Mass Spectrometry (HRMS) for Identity Confirmation

HRMS provides a highly accurate mass measurement, which is crucial for confirming the elemental composition of (R,S,R)-ML334.

Experimental Protocol:

• Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode.

• Mass Analyzer: Time-of-Flight (TOF) or Orbitrap.

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a low concentration (e.g., 10 µg/mL) and infuse directly into the mass spectrometer.

Troubleshooting Guide: Mass Spectrometry Analysis

Issue	Potential Cause(s)	Recommended Solution(s)
Poor signal intensity	- Low sample concentration.- Inefficient ionization.	- Increase the sample concentration.[13]- Optimize ionization source parameters (e.g., spray voltage, gas flow).[13]
Inaccurate mass measurement	- Instrument not calibrated correctly.	- Perform regular mass calibration using appropriate standards.[13]
Peak splitting or broadening	- Contaminants in the sample or solvent.	- Use high-purity solvents and ensure proper sample cleanup.[13]
High background noise	- Contamination from sample residues or mobile phase impurities.	- Clean the ion source and use high-purity solvents and reagents.[14]

Visualizations

Keap1-Nrf2 Signaling Pathway

The following diagram illustrates the Keap1-Nrf2 signaling pathway, which is the target of ML334. Under normal conditions, Keap1 targets Nrf2 for ubiquitination and subsequent degradation.[15] ML334 inhibits the Keap1-Nrf2 interaction, leading to the accumulation and nuclear translocation of Nrf2, which then activates the transcription of antioxidant response element (ARE)-dependent genes.[16][17]

Caption: The Keap1-Nrf2 signaling pathway and the inhibitory action of active ML334.

Quality Control Experimental Workflow

This diagram outlines the logical workflow for the quality control of a new batch of (R,S,R)-ML334.

Caption: A typical workflow for the quality control analysis of (R,S,R)-ML334.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. glpbio.cn [glpbio.cn]
• 3. rndsystems.com [rndsystems.com]
• 4. caymanchem.com [caymanchem.com]
• 5. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. axonmedchem.com [axonmedchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. ijsdr.org [ijsdr.org]
• 9. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 10. hplc.eu [hplc.eu]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. azooptics.com [azooptics.com]
• 13. gmi-inc.com [gmi-inc.com]
• 14. zefsci.com [zefsci.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Keap1-Nrf2 pathway: a key mechanism in the occurrence and development of cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving Reproducibility with (R,S,R)-ML334

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals using (R,S,R)-ML334 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is (R,S,R)-ML334 and its intended use in research?

(R,S,R)-ML334 is a stereoisomer of ML334 and is primarily utilized as an experimental control.[1][2][3] While ML334 is a potent activator of the NRF2 pathway, (R,S,R)-ML334 is designed to be its inactive counterpart, making it an essential negative control to validate the specificity of the effects observed with ML334.

Q2: What is the mechanism of action of the active isomer, ML334?

ML334 is a potent, cell-permeable activator of Nuclear factor erythroid 2-related factor 2 (Nrf2).[4][5][6] It functions by inhibiting the protein-protein interaction between Keap1 and Nrf2.[1][4] ML334 binds to the Kelch domain of Keap1 with a dissociation constant (Kd) of 1 µM.[1][4][5][6] This disruption prevents the ubiquitination and subsequent proteasomal degradation of Nrf2, leading to its accumulation and translocation to the nucleus.[7] In the nucleus, Nrf2 binds to Antioxidant Response Elements (AREs) and initiates the transcription of cytoprotective genes.[4][7]

Q3: How should I dissolve and store (R,S,R)-ML334?

(R,S,R)-ML334 is soluble in DMSO.[5][6] It is recommended to prepare a concentrated stock solution (e.g., 10 mM) in DMSO. For storage, stock solutions are stable for up to one month at -20°C or up to six months at -80°C.[1] To maintain compound integrity, it is best to create single-use aliquots to avoid repeated freeze-thaw cycles.

Q4: What is the expected outcome when using (R,S,R)-ML334 in a cell-based assay?

When used as a negative control, (R,S,R)-ML334 should not elicit significant activation of the Nrf2 pathway. Therefore, you should expect to see no substantial increase in Nrf2 nuclear translocation, ARE reporter activity, or expression of Nrf2 target genes (such as NQO1 and HO-1) as compared to the vehicle control.

Troubleshooting Guides

Problem: Unexpected activity is observed with the (R,S,R)-ML334 control.

• Possible Cause: Compound Contamination or Degradation.

  • Troubleshooting Steps:

    • Confirm the purity of your (R,S,R)-ML334, as it may be contaminated with the active ML334 isomer.

    • Ensure the compound has been stored correctly and has not degraded.

    • If possible, validate the compound's identity and purity using analytical methods like HPLC or mass spectrometry.

    • Consider purchasing a new batch of the compound from a certified supplier.

• Possible Cause: Off-Target Effects at High Concentrations.

  • Troubleshooting Steps:

    • Conduct a dose-response experiment to see if the observed effect is concentration-dependent.

    • Use the lowest effective concentration for the active ML334 and a corresponding concentration for the (R,S,R)-ML334 control.

Problem: The compound precipitates in the cell culture medium.

• Possible Cause: Limited Aqueous Solubility.

  • Troubleshooting Steps:

    • Maintain a low final concentration of the DMSO solvent in your culture medium (typically ≤0.5%).

    • When preparing the working solution, add the DMSO stock to the medium while gently vortexing to facilitate mixing.

    • For in vivo experiments, specialized formulations containing agents like SBE-β-CD or Corn Oil may be necessary to improve solubility.[1]

Quantitative Data Summary

Parameter	ML334 (Active Isomer)	(R,S,R)-ML334 (Control Isomer)
Binding Affinity (Kd) to Keap1	1 µM[1][4][5][6]	Expected to be significantly higher / inactive
Nrf2 Nuclear Translocation (EC50)	13 µM[8]	Expected to be inactive
ARE Reporter Gene Activation (EC50)	18 µM[8]	Expected to be inactive
Cytotoxicity	No significant cytotoxicity observed up to 26 µM in HEK293 and HepG2 cells[8]	Expected to have a similar or lower toxicity profile

Experimental Protocols

Preparation of Stock and Working Solutions

• Stock Solution (10 mM):

  • Bring the solid (R,S,R)-ML334 to room temperature.

  • Add the calculated volume of high-purity DMSO to achieve a 10 mM concentration.

  • Vortex until fully dissolved.

  • Distribute into single-use aliquots and store at -20°C or -80°C.

• Working Solution:

  • Thaw a stock solution aliquot.

  • Dilute the stock solution in pre-warmed cell culture medium to the final desired concentration.

  • Ensure the final DMSO concentration is consistent across all treatments and is non-toxic to the cells.

ARE-Luciferase Reporter Assay

• Cell Culture:

  • Plate cells engineered with an ARE-luciferase reporter construct in a multi-well plate.

  • Incubate until cells reach 70-80% confluency.

• Treatment:

  • Prepare media with the final concentrations of ML334 (positive control), (R,S,R)-ML334 (negative control), and a vehicle control (DMSO).

  • Replace the existing media with the treatment media.

  • Incubate for a predetermined duration (e.g., 16 hours).

• Analysis:

  • Lyse the cells and measure luciferase activity according to the manufacturer's protocol.

  • Normalize luciferase activity to a measure of cell viability (e.g., a concurrent CellTiter-Glo® assay or total protein concentration).

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. glpbio.cn [glpbio.cn]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. rndsystems.com [rndsystems.com]
• 6. ML 334 | Nrf2 | Tocris Bioscience [tocris.com]
• 7. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Comparison of (S,R,S)-ML334 and (R,S,R)-ML334 in Nrf2 Activation

A comprehensive analysis of the stereoisomers of the Keap1-Nrf2 protein-protein interaction inhibitor, ML334, reveals a stark contrast in biological activity. Experimental data conclusively demonstrates that the Nrf2-activating capability resides almost exclusively within the (S,R,S) stereoisomer, while the (R,S,R) isomer is largely inactive and serves as a valuable negative control for research applications.

ML334 is a potent, cell-permeable small molecule that activates the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. It achieves this by inhibiting the interaction between Nrf2 and its primary negative regulator, Kelch-like ECH-associated protein 1 (Keap1). This inhibition prevents the ubiquitination and subsequent proteasomal degradation of Nrf2, allowing it to translocate to the nucleus and initiate the transcription of a suite of antioxidant and cytoprotective genes. The discovery of ML334 provided a significant tool for studying the therapeutic potential of Nrf2 activation in various disease models. However, ML334 possesses three chiral centers, giving rise to eight possible stereoisomers. Extensive investigation has revealed that the biological activity is highly dependent on a specific stereochemical configuration.

This guide provides a detailed comparison of the active (S,R,S)-ML334 isomer and the inactive (R,S,R)-ML334 isomer, supported by quantitative data from biochemical and cellular assays.

Quantitative Comparison of Biological Activity

The following table summarizes the key quantitative data comparing the activity of the active ML334 stereoisomer and its inactive counterpart. The active isomer, often referred to simply as ML334, is the (S,R,S) configuration, while (R,S,R)-ML334 is one of the inactive stereoisomers.

Parameter	(S,R,S)-ML334 (Active Isomer)	(R,S,R)-ML334 (Inactive Isomer)	Assay Description
Keap1 Binding Affinity (Kd)	1 µM[1][2]	Not reported, expected to be significantly higher	Surface Plasmon Resonance (SPR) measuring direct binding to the Keap1 Kelch domain.
Keap1-Nrf2 Interaction Inhibition (IC50)	1.6 µM[1]	>100 µM (implied)[3][4]	Fluorescence Polarization (FP) assay measuring the displacement of a fluorescently labeled Nrf2 peptide from the Keap1 Kelch domain.
Nrf2 Nuclear Translocation (EC50)	13 µM[1]	Inactive[3][4]	Cell-based reporter assay detecting the translocation of Nrf2 to the nucleus.
Antioxidant Response Element (ARE) Activation (EC50)	18 µM[1]	> 100 µM	Cell-based reporter gene assay measuring the transcriptional activity of Nrf2.

The data clearly indicates that the (S,R,S) stereoisomer of ML334 is a potent inhibitor of the Keap1-Nrf2 interaction, with activity in the low micromolar range. In contrast, studies have shown that the other stereoisomers are at least 100-fold less potent.[3][4] This pronounced stereospecificity underscores the precise nature of the binding interaction between ML334 and the Kelch domain of Keap1. For practical purposes, (R,S,R)-ML334 is considered inactive and is an appropriate negative control for experiments investigating the effects of the active ML334 compound.

Mechanism of Action: The Keap1-Nrf2 Signaling Pathway

The diagram below illustrates the mechanism by which active ML334 modulates the Keap1-Nrf2 signaling pathway. Under basal conditions, Keap1 targets Nrf2 for degradation. (S,R,S)-ML334 disrupts this interaction, leading to Nrf2 stabilization and activation of downstream targets.

Figure 1. Mechanism of (S,R,S)-ML334 in the Keap1-Nrf2 pathway.

Experimental Protocols

Detailed methodologies for the key assays used to characterize ML334 and its isomers are provided below.

Fluorescence Polarization (FP) Assay for Keap1-Nrf2 Interaction

This biochemical assay quantitatively measures the ability of a compound to disrupt the interaction between the Keap1 Kelch domain and a fluorescently labeled peptide derived from the Nrf2 binding motif.

Protocol:

• Reagents: Purified human Keap1 Kelch domain protein, a 9-amino acid Nrf2 peptide (LDEETGEFL) labeled with a fluorophore (e.g., FITC), assay buffer (e.g., 20 mM HEPES, pH 7.4, 5 mM DTT).

• Procedure: a. Prepare a solution of the Keap1 protein and the fluorescently labeled Nrf2 peptide in the assay buffer. b. Add serial dilutions of the test compounds ((S,R,S)-ML334 or (R,S,R)-ML334) to the protein-peptide mixture in a microplate. c. Incubate the plate at room temperature to allow the binding to reach equilibrium. d. Measure the fluorescence polarization of each well using a suitable plate reader.

• Data Analysis: A decrease in fluorescence polarization indicates displacement of the labeled peptide from Keap1. The IC50 value is calculated by fitting the dose-response data to a sigmoidal curve.

Cell-Based Nrf2 Nuclear Translocation Assay

This assay measures the ability of a compound to induce the translocation of Nrf2 from the cytoplasm to the nucleus in living cells.

Protocol:

• Cell Line: U2OS cells stably expressing a reporter system where Nrf2 translocation leads to the expression of a detectable enzyme (e.g., β-lactamase).

• Procedure: a. Plate the reporter cells in a microplate and allow them to adhere overnight. b. Treat the cells with serial dilutions of the test compounds for a specified period (e.g., 16 hours). c. Add the substrate for the reporter enzyme to each well. d. Incubate to allow for the enzymatic reaction to proceed. e. Measure the signal (e.g., fluorescence or luminescence) generated by the reporter enzyme.

• Data Analysis: An increase in the reporter signal indicates Nrf2 nuclear translocation. The EC50 value is determined from the dose-response curve.

Antioxidant Response Element (ARE) Reporter Gene Assay

This assay quantifies the transcriptional activity of Nrf2 by measuring the expression of a reporter gene under the control of an ARE promoter.

Protocol:

• Cell Line: HepG2 cells stably expressing a reporter gene (e.g., β-lactamase) driven by an ARE-containing promoter.

• Procedure: a. Seed the cells in a microplate. b. Expose the cells to various concentrations of the test compounds for a defined incubation time. c. Lyse the cells and measure the activity of the reporter enzyme.

• Data Analysis: An increase in reporter gene expression reflects the activation of the Nrf2 pathway. The EC50 is calculated from the resulting dose-response data.

Conclusion

The comparison between (S,R,S)-ML334 and (R,S,R)-ML334 highlights the critical importance of stereochemistry in drug-target interactions. The (S,R,S) isomer is a potent and specific activator of the Nrf2 pathway, making it an invaluable tool for studying cytoprotective mechanisms. Conversely, the inactivity of the (R,S,R) isomer establishes it as an essential negative control, enabling researchers to confidently attribute observed biological effects to the specific inhibition of the Keap1-Nrf2 interaction by the active compound. For researchers in the fields of pharmacology, toxicology, and drug development, the use of both isomers is crucial for rigorous and well-controlled studies of the Nrf2 signaling cascade.

References

• 1. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Validating the Inactivity of (R,S,R)-ML334 in the Nrf2 Pathway: A Comparative Analysis

For researchers, scientists, and drug development professionals, understanding the specificity and activity of chemical probes is paramount. This guide provides a comparative analysis to validate the inactivity of (R,S,R)-ML334 in the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, contrasting it with its active stereoisomer, ML334.

The Nrf2 pathway is a critical cellular defense mechanism against oxidative and electrophilic stress. Its activation is tightly regulated by the Kelch-like ECH-associated protein 1 (Keap1), which targets Nrf2 for proteasomal degradation under basal conditions. Small molecules that inhibit the Keap1-Nrf2 protein-protein interaction can stabilize Nrf2, leading to its nuclear translocation and the transcription of antioxidant response element (ARE)-dependent genes.

ML334 has been identified as a potent, cell-permeable activator of the Nrf2 pathway by directly inhibiting the Keap1-Nrf2 interaction.[1][2] ML334 is a specific stereoisomer, (1S,2R,S)-2-[[(1S)-1-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-3,4-dihydro-2(1H)-isoquinolinyl]carbonyl]cyclohexanecarboxylic acid. In contrast, (R,S,R)-ML334 is another stereoisomer of ML334 that is proposed to be an inactive control.[3][4] This guide presents the experimental data that substantiates this claim.

Comparative Activity Data

The key to validating the inactivity of (R,S,R)-ML334 lies in direct comparison with its active counterpart, ML334. The primary mechanism of action for ML334 is its binding to the Kelch domain of Keap1. Experimental data demonstrates a significant difference in binding affinity between the stereoisomers.

Compound	Stereochemistry	Target	Assay Type	Quantitative Metric (Kd)	Activity	Reference
ML334	(S,R,S)	Keap1 Kelch Domain	Surface Plasmon Resonance (SPR)	1 µM	Active	[1]
Isomer B	Enantiomer of ML334	Keap1 Kelch Domain	Surface Plasmon Resonance (SPR)	100 µM	~100-fold less active	[1]
Isomers C/D	Diastereomers of ML334	Keap1 Kelch Domain	Surface Plasmon Resonance (SPR)	Inactive	Inactive	[1]
(R,S,R)-ML334	Isomer of ML334	Keap1 Kelch Domain	(Inferred from Isomer C/D data)	Inactive	Inactive	[1][3]

As shown in the table, the Keap1 binding activity resides almost exclusively in the (S,R,S) stereoisomer (ML334).[1] Other stereoisomers, including the enantiomer and diastereomers, are significantly less active or completely inactive.[1] This stereospecificity is crucial for its function and validates the use of other isomers like (R,S,R)-ML334 as inactive controls in experiments.

Further cellular assays confirm the downstream functional consequences of this differential binding.

Compound	Assay Type	Cell Line	Quantitative Metric (EC50)	Nrf2 Pathway Activation	Reference
ML334	ARE Reporter Gene Assay	HepG2	~18 µM	Active	[5][6]
ML334	Nrf2 Nuclear Translocation	U2OS	~12 µM	Active	[1]
(R,S,R)-ML334	(Expected Outcome)	N/A	No activity expected	Inactive	[3]

Signaling Pathways and Experimental Workflows

To visually represent the concepts discussed, the following diagrams illustrate the Nrf2 signaling pathway and a typical experimental workflow for validating compound activity.

Caption: Nrf2 signaling pathway and the inhibitory action of ML334.

References

• 1. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. axonmedchem.com [axonmedchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

A Comparative Guide to Nrf2 Pathway Inhibitors: (R,S,R)-ML334 in Focus

For Researchers, Scientists, and Drug Development Professionals

The Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway is a critical regulator of cellular defense against oxidative and electrophilic stress. Its aberrant activation is implicated in chemoresistance and cancer progression, making Nrf2 an attractive target for therapeutic intervention. This guide provides a detailed comparison of (R,S,R)-ML334 with other notable Nrf2 pathway inhibitors, supported by experimental data to inform research and development decisions.

Introduction to Nrf2 Pathway Modulation

The Nrf2 pathway is primarily regulated by the Kelch-like ECH-associated protein 1 (Keap1), which sequesters Nrf2 in the cytoplasm and facilitates its degradation. Under conditions of oxidative stress, this interaction is disrupted, allowing Nrf2 to translocate to the nucleus and activate the transcription of antioxidant response element (ARE)-dependent genes.[1][2] Inhibitors of this pathway can be broadly categorized into two main classes:

• Direct Inhibitors of Keap1-Nrf2 Protein-Protein Interaction (PPI): These molecules physically block the binding of Nrf2 to Keap1, leading to Nrf2 stabilization and activation of the downstream pathway. ML334 is a prominent example of this class.[3][4]

• Indirect Inhibitors: These compounds modulate Nrf2 activity through various other mechanisms, such as inhibiting protein synthesis or affecting upstream signaling pathways that influence Nrf2 expression and stability. Brusatol (B1667952) and Chrysin are well-studied examples of indirect Nrf2 inhibitors.[4][5]

(R,S,R)-ML334: A Stereoisomer for Controlled Experiments

ML334 is a potent, cell-permeable activator of Nrf2 signaling that functions by directly inhibiting the Keap1-Nrf2 protein-protein interaction.[6][7] It is important to note that the biological activity of ML334 resides predominantly in its (S,R,S) stereoisomer. The (R,S,R)-ML334 isomer serves as a crucial experimental control, as it is reported to be significantly less potent in its ability to disrupt the Keap1-Nrf2 interaction.[8] This allows researchers to distinguish between specific effects of Nrf2 activation and potential off-target effects of the chemical scaffold.

Quantitative Comparison of Nrf2 Pathway Inhibitors

The following tables summarize the quantitative data for (R,S,R)-ML334 and other selected Nrf2 pathway inhibitors. Direct comparison of potency across different mechanisms of action should be interpreted with caution.

Table 1: Direct Keap1-Nrf2 Protein-Protein Interaction Inhibitors

Compound	Target	Assay Type	Potency (IC50/K_d_)	Cellular Activity (EC50)	Reference
(S,R,S)-ML334	Keap1-Nrf2 PPI	Fluorescence Polarization (FP)	1.6 µM (IC50)	12-13 µM (Nrf2 Nuclear Translocation)	[9]
Surface Plasmon Resonance (SPR)	1.0 µM (K_d_)	18 µM (ARE Reporter Assay)	[9]
(R,S,R)-ML334	Keap1-Nrf2 PPI	-	Significantly less active than (S,R,S)-ML334	-	[8]
Compound 7	Keap1-Nrf2 PPI	Fluorescence Polarization (FP)	0.47 µM (K_d_)	-	[10]
Surface Plasmon Resonance (SPR)	0.47 µM (K_d_)	-	[10]
Compound 8	Keap1-Nrf2 PPI	Fluorescence Polarization (FP)	1-13 nM (K_i_)	-	[10]
Surface Plasmon Resonance (SPR)	1.4-26 nM (K_d_)	-	[10]

Table 2: Indirect Nrf2 Pathway Inhibitors

Compound	Primary Mechanism	Assay Type	Potency	Reference
Brusatol	Protein Synthesis Inhibition	Cell Viability (CT-26 cells)	0.27 ± 0.01 µg/mL (IC50)	[11]
Nrf2 Protein Reduction	-	40 nM (EC50)	[4]
Chrysin	Downregulation of Nrf2 Expression	-	Potent inhibitor (specific IC50/EC50 not consistently reported)	[5][12]

Signaling Pathways and Experimental Workflows

To visually represent the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: The Nrf2-Keap1 signaling pathway and points of intervention by inhibitors.

Caption: Workflow for a Fluorescence Polarization (FP) competitive binding assay.

Caption: Workflow for an Antioxidant Response Element (ARE) luciferase reporter assay.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Keap1-Nrf2 Fluorescence Polarization (FP) Assay

This assay quantitatively measures the disruption of the Keap1-Nrf2 protein-protein interaction by a test compound.

• Principle: A fluorescently labeled peptide derived from the Nrf2 binding domain is incubated with the Keap1 protein. In the bound state, the larger complex tumbles slowly in solution, resulting in a high fluorescence polarization value. An inhibitor that competes with the peptide for binding to Keap1 will displace the fluorescent peptide, which will then tumble more rapidly, leading to a decrease in fluorescence polarization.

• Materials:

  • Purified recombinant Keap1 Kelch domain protein.

  • Fluorescently labeled Nrf2 peptide (e.g., FITC-labeled).

  • Assay buffer (e.g., 10 mM HEPES, pH 7.4, 150 mM NaCl, 0.005% Tween-20).

  • Test compounds dissolved in DMSO.

  • 384-well black microplates.

• Procedure:

  • Prepare serial dilutions of the test compounds.

  • In the microplate wells, add the assay buffer, Keap1 protein, and the fluorescently labeled Nrf2 peptide.

  • Add the test compounds to the respective wells. Include positive controls (known inhibitor) and negative controls (DMSO vehicle).

  • Incubate the plate at room temperature for a defined period (e.g., 30 minutes) to reach binding equilibrium.

  • Measure the fluorescence polarization using a suitable plate reader with appropriate excitation and emission filters.

  • Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Antioxidant Response Element (ARE) Luciferase Reporter Assay

This cell-based assay measures the transcriptional activity of Nrf2.

• Principle: Cells are transiently or stably transfected with a reporter plasmid containing the firefly luciferase gene under the control of an ARE promoter. Activation of the Nrf2 pathway leads to the binding of Nrf2 to the ARE, driving the expression of luciferase. The amount of light produced upon addition of a luciferase substrate is proportional to the Nrf2 transcriptional activity.

• Materials:

  • A suitable cell line (e.g., HepG2, HEK293).

  • ARE-luciferase reporter vector and a control vector (e.g., Renilla luciferase for normalization).

  • Transfection reagent.

  • Cell culture medium and supplements.

  • Test compounds.

  • Luciferase assay reagent.

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Transfect the cells with the ARE-luciferase reporter vector and the normalization control vector using a suitable transfection reagent.

  • After an appropriate incubation period (e.g., 24 hours), replace the medium with fresh medium containing various concentrations of the test compounds.

  • Incubate the cells with the compounds for a specific duration (e.g., 16-24 hours).

  • Lyse the cells and measure the firefly and Renilla luciferase activities using a luminometer according to the manufacturer's protocol.

  • Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

  • Calculate the fold induction of ARE activity relative to the vehicle control and determine the EC50 value.

Nrf2 Nuclear Translocation Assay

This assay determines the ability of a compound to induce the translocation of Nrf2 from the cytoplasm to the nucleus.

• Principle: This can be assessed through various methods, including immunofluorescence microscopy or a quantitative cell-based assay using enzyme fragment complementation (EFC). In the EFC assay, Nrf2 is tagged with a small enzyme fragment, and a larger, complementing enzyme fragment is localized to the nucleus. Upon Nrf2 translocation to the nucleus, the two fragments combine to form an active enzyme, which generates a detectable signal upon substrate addition.

• Materials (for EFC-based assay):

  • Engineered cell line expressing the Nrf2-enzyme fragment fusion and the nuclear-localized complementing fragment.

  • Cell culture reagents.

  • Test compounds.

  • Detection reagent containing the enzyme substrate.

• Procedure (for EFC-based assay):

  • Plate the engineered cells in a 96-well plate and incubate overnight.

  • Treat the cells with a range of concentrations of the test compounds.

  • Incubate for a specified time to allow for Nrf2 translocation (e.g., 15 hours).

  • Add the detection reagent to the wells.

  • Measure the resulting chemiluminescent signal using a luminometer.

  • Plot the signal against the compound concentration to determine the EC50 for Nrf2 nuclear translocation.

Conclusion

The selection of an appropriate Nrf2 pathway inhibitor is highly dependent on the specific research question and experimental context.

• (S,R,S)-ML334 stands out as a well-characterized, direct inhibitor of the Keap1-Nrf2 PPI, making it an excellent tool for studies focused on the direct consequences of this interaction.

• (R,S,R)-ML334 is an indispensable negative control for experiments utilizing the active (S,R,S) isomer, ensuring that the observed effects are due to specific Nrf2 pathway modulation.

• Brusatol offers a potent, albeit indirect, method of inhibiting Nrf2 by targeting protein synthesis. This makes it a useful tool for studying the effects of rapid Nrf2 depletion, though its lack of specificity for Nrf2 should be considered.

• Chrysin represents a naturally occurring inhibitor that downregulates Nrf2 expression. Further quantitative characterization of its direct inhibitory potential is warranted.

This guide provides a framework for understanding and comparing these different Nrf2 inhibitors. The provided data and protocols should assist researchers in designing and interpreting experiments aimed at elucidating the role of the Nrf2 pathway in health and disease.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The Nrf2 inhibitor brusatol is a potent antitumour agent in an orthotopic mouse model of colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structural investigation of Keap1–Nrf2 protein–protein interaction (PPI) inhibitors for treating myocarditis through molecular simulations - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Brusatol overcomes chemoresistance through inhibition of protein translation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. rndsystems.com [rndsystems.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. medchemexpress.com [medchemexpress.com]
• 12. ijbs.com [ijbs.com]

The Inactive Stereoisomer (R,S,R)-ML334 Confirms the Target Specificity of the Nrf2 Activator ML334

For researchers, scientists, and drug development professionals, establishing the specificity of a chemical probe is paramount. This guide provides a comparative analysis of the active Nrf2 activator, ML334, and its inactive stereoisomer, (R,S,R)-ML334, to underscore the stereospecificity of ML334's interaction with its target, Keap1. The data presented herein demonstrates that the biological activity of ML334 is confined to a single stereoisomer, validating its use as a specific probe for the Keap1-Nrf2 pathway.

The transcription factor Nrf2 is a master regulator of the cellular antioxidant response. Under basal conditions, Nrf2 is sequestered in the cytoplasm by its negative regulator, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation. Small molecules that disrupt the Keap1-Nrf2 protein-protein interaction can stabilize Nrf2, leading to its nuclear translocation and the activation of antioxidant response element (ARE)-dependent gene expression. ML334 has been identified as a potent, cell-permeable activator of the Nrf2 pathway that functions by directly inhibiting the Keap1-Nrf2 interaction.[1][2][3]

Stereospecificity of ML334

ML334 possesses three chiral centers, giving rise to eight possible stereoisomers. Extensive structure-activity relationship studies have revealed that the biological activity is almost exclusively found in the (1S,2R)-2-[[(1S)-1-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-3,4-dihydro-2(1H)-isoquinolinyl]carbonyl]cyclohexanecarboxylic acid stereoisomer, also referred to as (SRS)-5 or LH601A.[3][4] To confirm that the observed biological effects of ML334 are due to specific binding to Keap1 and not off-target effects, its inactive stereoisomer, (R,S,R)-ML334, is utilized as a negative control in experiments.[1][5]

Comparative Biological Activity

Experimental data demonstrates a stark difference in the biological activity between ML334 and its stereoisomers. The primary mechanism of action for ML334 is its direct binding to the Kelch domain of Keap1. This interaction is highly dependent on the specific three-dimensional conformation of the molecule.

Compound	Target	Assay Type	Result	Potency Difference
ML334 ((SRS)-5)	Keap1	Fluorescence Polarization (FP)	IC50 = 1.6 µM	>100-fold more potent
Inactive Stereoisomers	Keap1	Fluorescence Polarization (FP)	Inactive
ML334 ((SRS)-5)	Keap1	Surface Plasmon Resonance (SPR)	Kd = 1.0 µM	100-fold more potent
Enantiomer of ML334	Keap1	Surface Plasmon Resonance (SPR)	Kd = 100 µM
Other Diastereomers	Keap1	Surface Plasmon Resonance (SPR)	Inactive
ML334 ((SRS)-5)	Nrf2 Nuclear Translocation	Cell-based Reporter Assay	EC50 = 12 µM	Active
ML334 ((SRS)-5)	ARE Reporter Gene Activation	Cell-based Reporter Assay	EC50 = 18 µM	Active

Table 1: Comparative in vitro and cell-based activity of ML334 and its inactive stereoisomers. Data sourced from the probe report for ML334 and related publications.[2][3][6]

The significant drop in binding affinity and cellular activity for the other stereoisomers, including the commercially available negative control (R,S,R)-ML334, confirms that the Nrf2-activating properties of ML334 are a direct result of its specific, stereoselective interaction with the Keap1 protein.

Experimental Protocols

To differentiate the activity of ML334 from its inactive isomers, several key experiments are employed:

Fluorescence Polarization (FP) Assay for Keap1-Nrf2 Interaction

This biochemical assay directly measures the binding affinity of compounds to the Keap1 Kelch domain.

• Principle: A fluorescently labeled peptide derived from Nrf2 is incubated with the Keap1 Kelch domain. In the bound state, the larger complex tumbles slowly in solution, resulting in a high fluorescence polarization signal. Unbound, the small peptide tumbles rapidly, leading to a low polarization signal. Compounds that inhibit the Keap1-Nrf2 interaction will displace the fluorescent peptide, causing a decrease in the polarization signal.

• Protocol:

  • Recombinant human Keap1 Kelch domain protein is incubated with a fluorescein-labeled 9-mer Nrf2 peptide (LDEETGEFL).

  • Serial dilutions of ML334 or (R,S,R)-ML334 are added to the mixture.

  • The reaction is incubated at room temperature to reach binding equilibrium.

  • Fluorescence polarization is measured using a plate reader with appropriate excitation and emission filters (e.g., 485 nm excitation and 535 nm emission for fluorescein).

  • The IC50 value is calculated from the dose-response curve.[2]

Nrf2 Nuclear Translocation Assay

This cell-based assay quantifies the ability of a compound to induce the translocation of Nrf2 from the cytoplasm to the nucleus.

• Principle: A common method utilizes an enzyme fragment complementation (EFC) system. Nrf2 is tagged with a small enzyme fragment (ProLink™), and a larger, complementing enzyme fragment (Enzyme Acceptor) is localized to the nucleus. When Nrf2 translocates to the nucleus, the two enzyme fragments combine to form an active β-galactosidase enzyme, which generates a chemiluminescent signal upon addition of its substrate.

• Protocol:

  • U2OS cells stably expressing the PathHunter® Keap1-Nrf2 nuclear translocation system are seeded in microplates.

  • Cells are treated with various concentrations of ML334 or (R,S,R)-ML334.

  • The plates are incubated for a set period (e.g., 6-18 hours) to allow for Nrf2 translocation and enzyme complementation.

  • A detection reagent containing the β-galactosidase substrate is added.

  • Chemiluminescence is measured using a luminometer.

  • The EC50 value is determined from the resulting dose-response curve.[6][7]

Antioxidant Response Element (ARE) Reporter Gene Assay

This cell-based assay measures the transcriptional activity of Nrf2.

• Principle: Cells are engineered to express a reporter gene (e.g., luciferase or β-lactamase) under the control of an ARE promoter. Activation of Nrf2 leads to the expression of the reporter gene, and its activity can be quantified.

• Protocol:

  • HepG2 or U2OS cells are stably transfected with an ARE-luciferase or ARE-β-lactamase reporter construct.

  • Cells are treated with a range of concentrations of ML334 or (R,S,R)-ML334.

  • Following an incubation period (e.g., 16-24 hours), the cells are lysed.

  • The appropriate substrate for the reporter enzyme (e.g., luciferin (B1168401) for luciferase, or a fluorescent substrate for β-lactamase) is added to the cell lysate.

  • The resulting light output or fluorescence is measured using a luminometer or fluorometer.

  • The EC50 value is calculated based on the dose-dependent increase in reporter gene activity.[2]

Visualizing the Mechanism and Workflow

To further clarify the concepts discussed, the following diagrams illustrate the Keap1-Nrf2 signaling pathway and the experimental workflows used to assess ML334's specificity.

Keap1-Nrf2 Signaling Pathway and the Specific Action of ML334.

Workflow of Key Experiments to Confirm ML334 Specificity.

References

• 1. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. AID 651833 - Nrf2 PathHunter Nuclear Translocation assay in U2OS cells Measured in Cell-Based System Using Plate Reader - 2119-04_Inhibitor_Dose_DryPowder_Activity - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. PathHunter® U2OS Keap1-NRF2 Nuclear Translocation Cell Line [discoverx.com]

Comparative Analysis of ML334 Stereoisomers: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the stereoisomers of ML334, a potent, non-covalent inhibitor of the Kelch-like ECH-associated protein 1 (Keap1)-Nuclear factor erythroid 2-related factor 2 (Nrf2) protein-protein interaction. ML334 is a valuable chemical probe for studying the Nrf2 signaling pathway, a critical regulator of cellular defense against oxidative and electrophilic stress. Understanding the stereochemical requirements for Keap1 binding is crucial for the development of novel therapeutics targeting this pathway.

Introduction to ML334 and the Keap1-Nrf2 Pathway

The Keap1-Nrf2 pathway is a primary regulator of cytoprotective gene expression. Under basal conditions, Keap1, a substrate adaptor protein for a Cullin-3-based E3 ubiquitin ligase, targets Nrf2 for ubiquitination and subsequent proteasomal degradation. In response to oxidative or electrophilic stress, reactive cysteines in Keap1 are modified, leading to a conformational change that disrupts Nrf2 binding. This stabilizes Nrf2, allowing it to translocate to the nucleus and activate the transcription of a wide array of antioxidant and detoxification genes through the Antioxidant Response Element (ARE).

ML334 was identified through a high-throughput screening campaign as a small molecule that directly inhibits the Keap1-Nrf2 interaction, thereby activating the Nrf2 pathway.[1][2] The initial hit compound possessed three chiral centers, leading to the possibility of eight stereoisomers. Subsequent stereoselective synthesis and biological evaluation revealed that the inhibitory activity resides almost exclusively in a single stereoisomer, designated as ML334.[2]

Comparative Biological Activity of ML334 Stereoisomers

The inhibitory activity of the eight stereoisomers of the parent molecule was assessed using a fluorescence polarization (FP) assay, which measures the disruption of the Keap1-Nrf2 interaction. The results demonstrated a clear stereochemical preference for binding to the Kelch domain of Keap1. ML334, with the (1S, 2R, S) configuration, was identified as the only active stereoisomer, being at least 100-fold more potent than the other seven stereoisomers.[2]

Stereoisomer	Configuration	Keap1-Nrf2 Inhibition (IC50, µM)	Keap1 Binding (Kd, µM)	Potency Relative to ML334
ML334	(1S, 2R, S)	1.6[1]	1.0[1]	1x
Isomer 2	(1R, 2S, R)	> 160 (estimated)	Not Determined	> 100x weaker
Isomer 3	(1S, 2S, S)	> 160 (estimated)	Not Determined	> 100x weaker
Isomer 4	(1R, 2R, R)	> 160 (estimated)	Not Determined	> 100x weaker
Isomer 5	(1S, 2R, R)	> 160 (estimated)	Not Determined	> 100x weaker
Isomer 6	(1R, 2S, S)	> 160 (estimated)	Not Determined	> 100x weaker
Isomer 7	(1S, 2S, R)	> 160 (estimated)	Not Determined	> 100x weaker
Isomer 8	(1R, 2R, S)	> 160 (estimated)	Not Determined	> 100x weaker

Table 1: Comparative Biological Activity of ML334 Stereoisomers. The IC50 value for ML334 was determined by a fluorescence polarization assay.[1] The Kd value for ML334 was determined by competitive surface plasmon resonance experiments.[1] The potencies of the other stereoisomers are estimated based on the finding that they are at least 100-fold less active than ML334.[2]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the Keap1-Nrf2 signaling pathway and the general experimental workflow used to identify and characterize ML334.

References

• 1. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]

Validating ARE Reporter Assay Results: A Comparative Guide to Using (R,S,R)-ML334 and Other Nrf2 Modulators

For Researchers, Scientists, and Drug Development Professionals

The Antioxidant Response Element (ARE) reporter assay is a critical tool for identifying and characterizing compounds that modulate the Nrf2 signaling pathway, a key regulator of cellular defense against oxidative stress. Validating the specificity and accuracy of this assay is paramount for reliable drug discovery and development. This guide provides a comprehensive comparison of methodologies for validating ARE reporter assay results, with a focus on the use of the inactive isomer (R,S,R)-ML334 as a negative control, alongside other activators and inhibitors of the Nrf2 pathway.

Data Presentation: Quantitative Comparison of Nrf2 Modulators

The following table summarizes the potency of the Nrf2 activator ML334 and its inactive stereoisomer, (R,S,R)-ML334, in ARE reporter assays. This direct comparison highlights the importance of using stereoisomers as controls to confirm the specific activity of a lead compound. Additional validation tools, such as the Nrf2 inhibitors Brusatol and ML385, are also included to provide a broader context for assay validation.

Compound	Role in ARE Assay	Mechanism of Action	Cell Line	Assay Type	Effective Concentration (EC50/IC50)
ML334	Activator (Positive Control)	Inhibits Keap1-Nrf2 protein-protein interaction, leading to Nrf2 stabilization and nuclear translocation.[1]	HepG2	ARE-bla reporter assay	18 µM [1][2]
(R,S,R)-ML334	Inactive Isomer (Negative Control)	Does not significantly inhibit the Keap1-Nrf2 interaction due to its stereochemistry.	HepG2	ARE-bla reporter assay	> 100 µM [3]
Sulforaphane	Activator (Alternative Positive Control)	Covalently modifies cysteine residues on Keap1, leading to Nrf2 release.	-	-	Varies by cell type and assay
Brusatol	Inhibitor (Validation Tool)	Inhibits protein synthesis, leading to the rapid degradation of short-lived proteins like Nrf2.	A549	Nrf2 protein level reduction	~40 nM
ML385	Inhibitor (Validation Tool)	Directly interacts with Nrf2, preventing its binding to ARE.	-	Nrf2 inhibition	1.9 µM

Nrf2 Signaling Pathway and Experimental Workflow

To visually conceptualize the validation process, the following diagrams illustrate the Nrf2 signaling pathway and a typical experimental workflow for an ARE reporter assay.

Caption: Nrf2 signaling pathway and points of intervention.

Caption: Experimental workflow for ARE reporter assay validation.

Experimental Protocols

Below are detailed methodologies for performing an ARE reporter assay and validating the results using (R,S,R)-ML334 and other Nrf2 modulators.

ARE Reporter Gene Assay

This protocol is a general guideline and should be optimized for specific cell lines and experimental conditions.

Materials:

• ARE-reporter stable cell line (e.g., HepG2-ARE-Luciferase) or transiently transfected cells.

• Cell culture medium and supplements.

• 96-well white, clear-bottom tissue culture plates.

• Test compounds: ML334 (positive control), (R,S,R)-ML334 (negative control), and experimental compounds.

• Vehicle control (e.g., DMSO).

• Luciferase assay reagent (e.g., ONE-Glo™ Luciferase Assay System).

• Luminometer.

Procedure:

• Cell Seeding: Seed the ARE-reporter cells in a 96-well plate at a density that will result in 80-90% confluency at the time of the assay. Incubate overnight at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of the test compounds, ML334 (e.g., 0.1 to 100 µM), and (R,S,R)-ML334 (e.g., 0.1 to 100 µM) in cell culture medium. The final DMSO concentration should be kept constant across all wells and typically below 0.5%.

• Remove the old medium from the cells and add the medium containing the compounds or vehicle control.

• Incubation: Incubate the plate for 16-24 hours at 37°C in a 5% CO2 incubator.

• Luciferase Assay:

  • Equilibrate the plate and the luciferase assay reagent to room temperature.

  • Add the luciferase reagent to each well according to the manufacturer's instructions.

  • Incubate for the recommended time to allow for cell lysis and signal stabilization.

  • Measure the luminescence using a plate reader.

• Data Analysis: Normalize the luciferase readings to the vehicle control to determine the fold activation. Plot the dose-response curves and calculate the EC50 values.

Validation of ARE Reporter Assay using Nrf2 Inhibitors

To confirm that the observed reporter activity is indeed Nrf2-dependent, co-treatment with an Nrf2 inhibitor can be performed.

Procedure:

• Follow the ARE Reporter Gene Assay protocol as described above.

• In a separate set of wells, co-treat the cells with a fixed, activating concentration of ML334 (e.g., 20 µM) and serial dilutions of an Nrf2 inhibitor (e.g., Brusatol at 10-100 nM or ML385 at 1-20 µM).

• Incubation and Measurement: Follow the same incubation and luciferase measurement steps as in the primary assay.

• Data Analysis: A specific Nrf2 activator should show a dose-dependent decrease in luciferase activity in the presence of the Nrf2 inhibitor, confirming that the reporter activation is mediated through the Nrf2 pathway.

By employing a multi-faceted validation approach that includes inactive isomers like (R,S,R)-ML334 as negative controls and specific Nrf2 inhibitors, researchers can ensure the robustness and reliability of their ARE reporter assay results, leading to more confident identification and characterization of novel Nrf2-modulating compounds.

References

• 1. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

Confirming Nrf2-Dependent Effects: A Comparative Guide to (R,S,R)-ML334 and Other Nrf2 Modulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of (R,S,R)-ML334 and other widely used Nrf2 modulators for confirming Nrf2-dependent effects in preclinical research. We present supporting experimental data, detailed protocols for key assays, and visualizations to clarify signaling pathways and experimental workflows.

Introduction to Nrf2 and the Role of (R,S,R)-ML334

Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master transcriptional regulator of the cellular antioxidant response.[1][2] Under basal conditions, Nrf2 is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation.[1] Upon exposure to oxidative or electrophilic stress, Nrf2 dissociates from Keap1, translocates to the nucleus, and activates the expression of a suite of antioxidant and cytoprotective genes through binding to the Antioxidant Response Element (ARE).[3]

(R,S,R)-ML334 is the inactive stereoisomer of ML334, a potent and cell-permeable activator of Nrf2.[4] ML334 functions by directly inhibiting the Keap1-Nrf2 protein-protein interaction, thereby preventing Nrf2 degradation and promoting its nuclear accumulation and activity.[5] Due to its structural similarity to the active form but lack of Nrf2-activating capability, (R,S,R)-ML334 serves as an ideal negative control in experiments designed to confirm that an observed biological effect is indeed Nrf2-dependent.

Comparative Analysis of Nrf2 Modulators

The selection of an appropriate Nrf2 modulator is critical for robust experimental design. This section compares the properties and performance of (R,S,R)-ML334 with its active isomer ML334 and other commonly used Nrf2 activators, sulforaphane (B1684495) and bardoxolone (B1667749) methyl.

Compound	Mechanism of Action	Potency (Reported Values)	Key Features	Reference
(R,S,R)-ML334	Inactive control; does not significantly inhibit Keap1-Nrf2 interaction.	N/A (inactive isomer)	Ideal negative control for ML334 studies.	[4]
ML334	Direct inhibitor of Keap1-Nrf2 protein-protein interaction.	Kd = 1 µM for Keap1 binding; IC50 = 1.6 - 2.3 µM in fluorescence polarization assay.	High specificity for the Keap1-Nrf2 interaction; cell-permeable.	[5]
Sulforaphane	Covalently modifies cysteine residues on Keap1.	13.5-fold more effective than curcumin (B1669340) and 105-fold more effective than resveratrol (B1683913) in inducing NQO1.	Naturally derived isothiocyanate; potent indirect activator of Nrf2.	[6]
Bardoxolone Methyl	Covalently binds to cysteine residues on Keap1.	Significant increase in estimated glomerular filtration rate (eGFR) in clinical trials.	Synthetic triterpenoid; has been investigated in clinical trials for chronic kidney disease.	[6][7]

Experimental Protocols for Confirming Nrf2-Dependent Effects

To rigorously validate Nrf2-dependent effects, a combination of assays is recommended. Here, we provide detailed protocols for key experiments.

Antioxidant Response Element (ARE) Luciferase Reporter Assay

This assay measures the transcriptional activity of Nrf2 by quantifying the expression of a luciferase reporter gene under the control of an ARE promoter.

Protocol:

• Cell Culture and Transfection:

  • Seed cells (e.g., HepG2) in a 12-well plate and allow them to adhere overnight.

  • Co-transfect cells with a firefly luciferase reporter plasmid containing an ARE promoter and a Renilla luciferase plasmid (for normalization) using a suitable transfection reagent.

• Compound Treatment:

  • 24 hours post-transfection, treat cells with the test compounds: (R,S,R)-ML334 (negative control), ML334 (positive control), and other Nrf2 modulators at desired concentrations.

• Cell Lysis:

  • After 16-24 hours of treatment, wash cells with PBS and lyse them using a passive lysis buffer.

• Luciferase Activity Measurement:

  • Use a dual-luciferase reporter assay system to measure both firefly and Renilla luciferase activities in the cell lysates using a luminometer.[8][9][10][11][12]

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

  • Calculate the fold-change in ARE activity relative to the vehicle-treated control.

Nrf2 Nuclear Translocation by Immunofluorescence

This method visualizes the movement of Nrf2 from the cytoplasm to the nucleus upon activation.

Protocol:

• Cell Culture and Treatment:

  • Grow cells on coverslips in a 24-well plate.

  • Treat cells with the compounds of interest for the desired time (e.g., 6 hours).[13]

• Fixation and Permeabilization:

  • Fix the cells with 4% paraformaldehyde, followed by permeabilization with 0.1% Triton X-100.[13]

• Immunostaining:

  • Block non-specific binding with a blocking solution (e.g., goat serum).

  • Incubate with a primary antibody against Nrf2 overnight at 4°C.[13][14]

  • Wash and incubate with a fluorescently labeled secondary antibody.

• Nuclear Staining and Imaging:

  • Counterstain the nuclei with DAPI.[13][15]

  • Mount the coverslips on microscope slides and visualize using a fluorescence microscope.[16][17]

• Analysis:

  • Quantify the nuclear localization of Nrf2 by analyzing the fluorescence intensity in the nucleus relative to the cytoplasm.

Quantitative Real-Time PCR (qPCR) for Nrf2 Target Genes

qPCR is used to measure the mRNA expression levels of Nrf2 target genes, such as NAD(P)H quinone oxidoreductase 1 (NQO1), Heme Oxygenase 1 (HO-1), and Glutamate-Cysteine Ligase Catalytic Subunit (GCLC).[18][19][20][21]

Protocol:

• Cell Treatment and RNA Extraction:

  • Treat cells with the Nrf2 modulators for a specified duration (e.g., 6-24 hours).

  • Extract total RNA from the cells using a suitable RNA isolation kit.

• cDNA Synthesis:

  • Reverse transcribe the RNA into complementary DNA (cDNA) using a reverse transcriptase enzyme.

• qPCR:

  • Perform qPCR using SYBR Green or TaqMan probes with primers specific for Nrf2 target genes (NQO1, HO-1, GCLC) and a housekeeping gene (e.g., GAPDH, ACTB) for normalization.

• Data Analysis:

  • Calculate the relative gene expression using the ΔΔCt method.

  • Present the data as fold-change compared to the vehicle-treated control.

Western Blotting for Nrf2 and Keap1 Protein Levels

Western blotting is employed to detect changes in the total protein levels of Nrf2 and Keap1.

Protocol:

• Protein Extraction:

  • Lyse treated cells in a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Protein Transfer:

  • Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in TBST).

  • Incubate the membrane with primary antibodies against Nrf2, Keap1, and a loading control (e.g., β-actin, GAPDH) overnight at 4°C.[1][22][23][24]

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis:

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify the band intensities using densitometry software and normalize to the loading control.

Visualizing the Nrf2 Signaling Pathway and Experimental Workflow

The following diagrams, generated using Graphviz (DOT language), illustrate the Nrf2 signaling pathway and a typical experimental workflow for confirming Nrf2-dependent effects.

Caption: The Keap1-Nrf2 signaling pathway and points of intervention by various modulators.

Caption: Experimental workflow for confirming Nrf2-dependent effects using (R,S,R)-ML334.

References

• 1. Different Inhibition of Nrf2 by Two Keap1 Isoforms α and β to Shape Malignant Behaviour of Human Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Expression of the NRF2 Target Gene NQO1 Is Enhanced in Mononuclear Cells in Human Chronic Kidney Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. axonmedchem.com [axonmedchem.com]
• 6. Eat Your Broccoli: Oxidative Stress, NRF2, and Sulforaphane in Chronic Kidney Disease [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. assaygenie.com [assaygenie.com]
• 9. med.emory.edu [med.emory.edu]
• 10. kirschner.med.harvard.edu [kirschner.med.harvard.edu]
• 11. Luciferase reporter assay [bio-protocol.org]
• 12. Luciferase Assay System Protocol [worldwide.promega.com]
• 13. Nrf2–ARE Signaling Acts as Master Pathway for the Cellular Antioxidant Activity of Fisetin - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Examining the Endogenous Antioxidant Response Through Immunofluorescent Analysis of Nrf2 in Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Co-immunofluorescence of MRPL12 and Nrf2 in HK2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. bme.psu.edu [bme.psu.edu]
• 22. Western Blotting for Protein Expression of the Keap1/Nrf2/HO-1 Pathway and NF-κB Pathway [bio-protocol.org]
• 23. Modulation of Keap1/Nrf2/ARE Signaling Pathway by Curcuma- and Garlic-Derived Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]

Cross-Validation of Nrf2 Activation: A Comparative Guide to Inactive Controls

For Researchers, Scientists, and Drug Development Professionals

The nuclear factor erythroid 2-related factor 2 (Nrf2) is a critical transcription factor that orchestrates cellular defense mechanisms against oxidative and electrophilic stress. Its activation is a promising therapeutic strategy for a multitude of diseases. However, robust validation of Nrf2 activators requires rigorous experimental design, including the use of appropriate inactive controls. This guide provides a comprehensive comparison of Nrf2 activation by established activators and their corresponding inactive counterparts, supported by experimental data and detailed protocols.

The Critical Role of Inactive Controls

To ensure that the observed biological effects are specifically due to Nrf2 activation and not off-target effects, it is imperative to use inactive controls. An ideal inactive control is a molecule that is structurally similar to the active compound but lacks the specific chemical moiety required for Nrf2 activation. This allows researchers to distinguish true Nrf2-dependent responses from other cellular effects.

Comparative Analysis of Nrf2 Activators and Inactive Controls

This section provides a comparative analysis of well-characterized Nrf2 activators and their corresponding inactive controls across three key experimental assays: ARE-Luciferase Reporter Assay, qPCR for Nrf2 Target Genes, and Western Blot for Nrf2 Protein Accumulation.

Sulforaphane vs. Glucoraphanin

Sulforaphane is a potent isothiocyanate found in cruciferous vegetables that activates Nrf2. Its precursor, glucoraphanin, is biologically inactive as it lacks the reactive isothiocyanate group necessary to modify Keap1, the primary repressor of Nrf2.[1]

Assay	Compound	Concentration	Fold Induction / Change	Cell Line
ARE-Luciferase Reporter	Sulforaphane	5 µM	~4.5-fold increase	CaCo-2
Glucoraphanin	5 µM	No significant change	CaCo-2
qPCR (NQO1 mRNA)	Sulforaphane	10 µM	Significant increase	HepG2
Glucoraphanin	10 µM	No significant change	HepG2
Western Blot (Nrf2 Nuclear Translocation)	Sulforaphane	15 µM	Significant increase	Human mammospheres
Glucoraphanin	-	Not typically assessed due to inactivity	-

tert-Butylhydroquinone (tBHQ) vs. Hydroquinone

tBHQ is a widely used synthetic Nrf2 activator. Its activity is attributed to its metabolic oxidation to the electrophilic tert-butylbenzoquinone (TBQ). Hydroquinone, lacking the tert-butyl group, is a less potent activator of Nrf2.

Assay	Compound	Concentration	Fold Induction / Change	Cell Line
ARE-Luciferase Reporter	tBHQ	10 µM	Significant increase	HepG2
Hydroquinone	10 µM	Minimal to no increase	HepG2
qPCR (HMOX1 mRNA)	tBHQ	5 µM	~15-fold increase	Jurkat T cells
Hydroquinone	-	Data not readily available	-
Western Blot (Nrf2 Nuclear Translocation)	tBHQ	30 µM	Significant increase	Jurkat T cells
Hydroquinone	-	Data not readily available	-

Chalcones vs. Saturated Analogs

Chalcones are a class of compounds that often act as Michael acceptors due to their α,β-unsaturated ketone moiety, which is crucial for their Nrf2-activating properties. Saturation of the double bond in this moiety abrogates their electrophilicity and, consequently, their ability to activate Nrf2.[2]

Assay	Compound	Concentration	Fold Induction / Change	Cell Line
ARE-Luciferase Reporter	Chalcone (B49325) (active)	10 µM	Significant increase	ARPE-19
Saturated Chalcone Analog	10 µM	No significant change	ARPE-19
qPCR (GCLM mRNA)	Chalcone (active)	10 µM	Significant increase	Human lung epithelial cells
Saturated Chalcone Analog	-	Data not readily available	-
Western Blot (Nrf2 Protein Levels)	Chalcone (active)	10 µM	Significant increase	ARPE-19
Saturated Chalcone Analog	10 µM	No significant change	ARPE-19

Visualizing the Nrf2 Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the underlying mechanisms and experimental procedures, the following diagrams have been generated.

Caption: The Nrf2 signaling pathway, illustrating activation by an active compound and the lack of effect by an inactive control.

Caption: A streamlined experimental workflow for the cross-validation of Nrf2 activators using inactive controls.

Detailed Experimental Protocols

The following are generalized protocols for the key assays used to cross-validate Nrf2 activation. It is crucial to optimize these protocols for specific cell lines and experimental conditions.

ARE-Luciferase Reporter Gene Assay

This assay quantitatively measures the transcriptional activity of Nrf2.

Materials:

• ARE-luciferase reporter cell line (e.g., HepG2-ARE)

• 96-well white, clear-bottom plates

• Cell culture medium

• Test compounds (active and inactive)

• Vehicle control (e.g., DMSO)

• Positive control (e.g., 10 µM tBHQ)

• Luciferase assay reagent (e.g., Promega ONE-Glo™)

• Luminometer

Protocol:

• Cell Seeding: Seed ARE-luciferase reporter cells in a 96-well plate at a density of 2 x 10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the active compound, inactive control, and positive control. The final vehicle concentration should be consistent across all wells (typically ≤ 0.1%).

• Replace the medium with fresh medium containing the vehicle, positive control, active compound, or inactive control.

• Incubation: Incubate the plate for 18-24 hours at 37°C and 5% CO₂.

• Luciferase Assay: Equilibrate the plate and luciferase assay reagent to room temperature. Add the luciferase reagent to each well according to the manufacturer's instructions.

• Incubate for 10-20 minutes at room temperature, protected from light.

• Data Acquisition: Measure luminescence using a plate-reading luminometer.

• Data Analysis: Calculate the fold induction by dividing the relative light units (RLU) of treated wells by the average RLU of the vehicle control wells.

Quantitative Real-Time PCR (qPCR) for Nrf2 Target Genes

This assay measures the mRNA expression levels of Nrf2 target genes, such as HMOX1 and NQO1.

Materials:

• Cell line of interest (e.g., A549, HepG2)

• 6-well plates

• Test compounds (active and inactive)

• Vehicle control

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green)

• Primers for target genes (HMOX1, NQO1) and a housekeeping gene (GAPDH, ACTB)

• Real-time PCR instrument

Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the active compound, inactive control, and vehicle for a predetermined time (e.g., 6-12 hours).

• RNA Extraction: Isolate total RNA from the cells using an RNA extraction kit.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a cDNA synthesis kit.

• qPCR: Set up the qPCR reaction with the cDNA, primers, and master mix.

• Run the qPCR program on a real-time PCR instrument.

• Data Analysis: Calculate the relative mRNA expression using the 2-ΔΔCt method, normalizing the target gene expression to the housekeeping gene and comparing the treated samples to the vehicle control.

Western Blot for Nrf2 Protein Accumulation

This assay detects the accumulation of Nrf2 protein in the nucleus, a hallmark of its activation.

Materials:

• Cell line of interest

• 6-well plates

• Test compounds (active and inactive)

• Vehicle control

• Nuclear and cytoplasmic extraction kit

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (anti-Nrf2, anti-Lamin B1 for nuclear fraction, anti-β-actin for cytoplasmic fraction)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the active compound, inactive control, and vehicle for an appropriate time (e.g., 2-4 hours).

• Protein Extraction: Fractionate the cells into nuclear and cytoplasmic extracts using a suitable kit.

• Protein Quantification: Determine the protein concentration of the extracts using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour.

  • Incubate with the primary anti-Nrf2 antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour.

• Detection: Apply the chemiluminescent substrate and capture the signal using an imaging system.

• Data Analysis: Quantify the band intensities and normalize the Nrf2 signal to the loading control (Lamin B1 for nuclear extracts). Compare the levels in treated samples to the vehicle control.

Conclusion

The cross-validation of Nrf2 activation using structurally similar but inactive controls is a fundamental requirement for accurate and reliable research in this field. By employing the multi-faceted approach outlined in this guide, researchers can confidently ascertain the specificity of their compounds and contribute to the development of robust and effective Nrf2-targeting therapeutics. The provided data tables, signaling pathway and workflow diagrams, and detailed experimental protocols serve as a valuable resource for designing and executing rigorous Nrf2 activation studies.

References

• 1. NRF2 signalling pathway: New insights and progress in the field of wound healing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure based modification of chalcone analogue activates Nrf2 in the human retinal pigment epithelial cell line ARPE-19 - PubMed [pubmed.ncbi.nlm.nih.gov]

Establishing Baseline Nrf2 Activity: A Comparative Guide to (R,S,R)-ML334

For researchers investigating the intricate Nrf2 signaling pathway, establishing a reliable baseline or negative control is as critical as identifying potent activators. (R,S,R)-ML334 serves as an essential tool for this purpose. As an inactive stereoisomer of the potent Nrf2 activator ML334, (R,S,R)-ML334 allows for rigorous assessment of Nrf2 pathway modulation by providing a direct chemical and structural comparison to its active counterpart. This guide offers a comprehensive comparison of (R,S,R)-ML334 with its active isomer and other common Nrf2 modulators, supported by experimental data and detailed protocols.

Mechanism of Nrf2 Activation and the Role of ML334 Stereoisomers

The transcription factor Nrf2 is a master regulator of the cellular antioxidant response. Under basal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor protein, Keap1, which facilitates its ubiquitination and subsequent proteasomal degradation.[1] Nrf2 activators disrupt the Keap1-Nrf2 interaction, allowing Nrf2 to translocate to the nucleus, bind to the Antioxidant Response Element (ARE), and initiate the transcription of a suite of cytoprotective genes.[2]

ML334 is a first-in-class, non-covalent inhibitor of the Keap1-Nrf2 protein-protein interaction.[1][2] It directly binds to the Kelch domain of Keap1, preventing it from binding to Nrf2.[3] However, ML334 is a chiral molecule, and its biological activity is highly dependent on its stereochemistry. The Keap1-binding activity resides predominantly in the (S,R,S)-stereoisomer, which is at least 100 times more potent than the other stereoisomers.[2] (R,S,R)-ML334, being an inactive isomer, is therefore an ideal negative control in experiments designed to probe the Nrf2 pathway.[4]

Figure 1. The Keap1-Nrf2 signaling pathway and the differential effects of ML334 stereoisomers.

Comparative Performance of Nrf2 Modulators

The efficacy of Nrf2 modulators is typically assessed by their ability to induce the expression of Nrf2-dependent genes. This is often quantified using an ARE-luciferase reporter assay, which measures the transcriptional activity of Nrf2. The potency of a compound is expressed as its half-maximal effective concentration (EC50) or its binding affinity (Kd) to Keap1.

Compound	Class	Mechanism of Action	Potency
(R,S,R)-ML334	Negative Control	Does not significantly inhibit Keap1-Nrf2 interaction	Inactive
(S,R,S)-ML334	Non-electrophilic Activator	Direct, non-covalent inhibitor of Keap1-Nrf2 interaction.[2]	Kd: 1 µM[3] IC50: 1.6 µM (FP assay)[5] EC50: 13 µM (Nuclear Translocation)[5] EC50: 18 µM (ARE Reporter Assay)[5]
Sulforaphane	Electrophilic Activator	Covalent modification of Keap1 cysteine residues.[6]	EC50: ~2-5 µM (ARE Reporter Assay)
Dimethyl Fumarate (DMF)	Electrophilic Activator	Covalent modification of Keap1 cysteine residues.[6]	N/A
Brusatol	Inhibitor	Enhances Nrf2 poly-ubiquitination and degradation.	N/A
Luteolin	Inhibitor	Decreases Nrf2 mRNA and protein levels.	N/A

Experimental Protocols

To accurately assess the baseline Nrf2 activity using (R,S,R)-ML334, a multi-pronged approach involving reporter gene assays, qPCR, and western blotting is recommended.

Figure 2. General experimental workflow for assessing Nrf2 activity.

ARE-Luciferase Reporter Gene Assay

This assay quantifies the transcriptional activity of Nrf2.

• Cell Seeding: Plate cells (e.g., HEK293T or HepG2) stably or transiently transfected with an ARE-luciferase reporter construct in a 96-well plate.

• Compound Treatment: Treat cells with varying concentrations of (R,S,R)-ML334, (S,R,S)-ML334 (as a positive control), and other Nrf2 modulators. Include a vehicle-only control (e.g., DMSO).

• Incubation: Incubate the cells for 16-24 hours to allow for Nrf2 activation and luciferase expression.

• Cell Lysis and Luciferase Assay: Lyse the cells and measure luciferase activity using a luminometer according to the manufacturer's protocol.

• Data Analysis: Normalize the firefly luciferase activity to a co-transfected control reporter (e.g., Renilla luciferase) to account for differences in transfection efficiency and cell viability. Express the results as fold induction over the vehicle control.

Quantitative Real-Time PCR (qPCR) for Nrf2 Target Genes

This method measures the mRNA expression levels of Nrf2 target genes.

• Cell Treatment and RNA Extraction: Treat cells with the compounds as described above. After the desired incubation period (e.g., 6-16 hours), lyse the cells and extract total RNA.[3]

• cDNA Synthesis: Reverse transcribe the RNA into cDNA.

• qPCR: Perform qPCR using primers specific for Nrf2 target genes (e.g., NQO1, HMOX1) and a housekeeping gene (e.g., GAPDH, ACTB) for normalization.

• Data Analysis: Calculate the relative mRNA expression using the ΔΔCt method.

Western Blot for Nrf2 Protein Levels

This technique is used to assess the stabilization and nuclear translocation of the Nrf2 protein.

• Cell Treatment and Lysis: Treat cells with the compounds. For nuclear translocation studies, perform subcellular fractionation to separate cytoplasmic and nuclear extracts. Lyse the cells or fractions in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting: Probe the membrane with a primary antibody against Nrf2, followed by an HRP-conjugated secondary antibody. To ensure equal loading, also probe for a loading control protein (e.g., β-actin for whole-cell lysates or Lamin B1 for nuclear fractions).

• Detection and Analysis: Visualize the protein bands using a chemiluminescence detection system. Quantify the band intensities using densitometry software and normalize the Nrf2 signal to the loading control.

By employing (R,S,R)-ML334 as a negative control in these assays, researchers can confidently attribute any observed Nrf2 activation to the specific effects of the test compounds, thereby ensuring the robustness and reliability of their findings.

References

• 1. Nrf2 and NF-κB Signaling Pathways Contribute to Porphyra-334-Mediated Inhibition of UVA-Induced Inflammation in Skin Fibroblasts [mdpi.com]
• 2. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Activators and Inhibitors of NRF2: A Review of Their Potential for Clinical Development - PMC [pmc.ncbi.nlm.nih.gov]

Differential Effects of ML334 Enantiomers in Cellular Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of ML334 and its stereoisomers in cellular models, supported by available experimental data. ML334 is a potent, cell-permeable small molecule that activates the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway by inhibiting its interaction with the Kelch-like ECH-associated protein 1 (Keap1).[1][2] This guide summarizes the differential effects of ML334 enantiomers, presents the available quantitative data, details the experimental protocols for key assays, and provides visualizations of the relevant biological pathways and experimental workflows.

Data Presentation

The biological activity of ML334 is highly dependent on its stereochemistry. The molecule has three chiral centers, resulting in eight possible stereoisomers. The primary active enantiomer, designated as ML334, has the (1S,2R,S) configuration. Experimental data demonstrates that this specific isomer is at least 100-fold more potent than the other seven stereoisomers.[1][2]

Table 1: Comparison of In Vitro Activity of ML334 Stereoisomers

Compound	Stereochemistry	Keap1 Binding (Kd)	Keap1-Nrf2 PPI Inhibition (IC50)	Nrf2 Nuclear Translocation (EC50)	ARE Reporter Gene Activation (EC50)
ML334	(1S,2R,S)	1 µM[2]	1.6 µM[2]	13 µM[2]	18 µM[2]
(R,S,R)-ML334	(1R,2S,R)	Not Reported	Not Reported	Not Reported	> 100 µM
Other 6 Stereoisomers	Mixed	Not Reported	> 160 µM (estimated)	Not Reported	Not Reported

Note: The activity for the "Other 6 Stereoisomers" is estimated based on the statement that ML334 is at least 100-fold more potent.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the Keap1-Nrf2 signaling pathway and a general experimental workflow for evaluating ML334 enantiomers.

Caption: Keap1-Nrf2 signaling pathway and the mechanism of action of ML334.

Caption: General experimental workflow for comparing ML334 enantiomers.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Fluorescence Polarization (FP) Assay for Keap1-Nrf2 Interaction

This assay quantitatively measures the inhibition of the Keap1-Nrf2 protein-protein interaction in a biochemical setting.

• Principle: A fluorescently labeled peptide derived from the Nrf2 binding motif is incubated with the Keap1 Kelch domain. In the bound state, the larger complex tumbles slowly in solution, resulting in a high fluorescence polarization signal. When an inhibitor like ML334 displaces the labeled peptide, the free peptide tumbles more rapidly, leading to a decrease in the polarization signal.

• Materials:

  • Recombinant human Keap1 Kelch domain protein.

  • Fluorescein-labeled Nrf2 peptide (e.g., 9-mer or 16-mer containing the ETGE motif).

  • Assay Buffer: Phosphate-buffered saline (PBS), pH 7.4, containing a non-ionic detergent (e.g., 0.01% Tween-20) to prevent aggregation.

  • Test compounds (ML334 enantiomers) dissolved in DMSO.

  • Black, low-volume 384-well microplates.

• Procedure:

  • Prepare serial dilutions of the ML334 enantiomers in DMSO and then dilute further in Assay Buffer. The final DMSO concentration in the assay should be kept below 1%.

  • In the microplate wells, add the diluted test compounds.

  • Add a pre-mixed solution of the Keap1 protein and the fluorescently labeled Nrf2 peptide to each well.

  • Incubate the plate at room temperature for a specified period (e.g., 1-2 hours) to allow the binding reaction to reach equilibrium.

  • Measure the fluorescence polarization using a plate reader with appropriate excitation and emission filters (e.g., 485 nm excitation and 530 nm emission for fluorescein).

  • The IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation.

Nrf2 Nuclear Translocation Assay

This cell-based assay determines the ability of a compound to induce the translocation of Nrf2 from the cytoplasm to the nucleus.

• Principle: An enzyme fragment complementation (EFC) technology can be used. In this system, Nrf2 is fused to a small fragment of β-galactosidase (β-gal), and a larger, complementing fragment of β-gal is localized in the nucleus. When Nrf2 translocates to the nucleus upon its release from Keap1, the two β-gal fragments combine to form an active enzyme, which can be measured using a chemiluminescent substrate.

• Cell Line: A suitable cell line, such as U2OS or HEK293, engineered to express the Nrf2-β-gal fusion proteins.

• Procedure:

  • Seed the engineered cells into 384-well white assay plates and incubate overnight.

  • Treat the cells with various concentrations of the ML334 enantiomers for a specified duration (e.g., 15 hours).

  • Add a detection reagent containing the chemiluminescent substrate for β-galactosidase.

  • Incubate at room temperature to allow the enzymatic reaction to proceed.

  • Measure the luminescence signal using a plate reader.

  • The EC50 values are determined from the dose-response curves.

Antioxidant Response Element (ARE) Reporter Gene Assay

This assay measures the transcriptional activity of Nrf2 by quantifying the expression of a reporter gene under the control of an ARE promoter.

• Principle: A reporter gene, such as luciferase, is placed under the control of a promoter containing multiple copies of the ARE. When Nrf2 is activated and translocates to the nucleus, it binds to the ARE and drives the expression of the luciferase gene. The amount of light produced upon addition of the luciferase substrate is proportional to the Nrf2 transcriptional activity.

• Cell Line: A cell line, such as HepG2, stably or transiently transfected with an ARE-luciferase reporter construct.

• Procedure:

  • Plate the ARE-reporter cells in a 96-well or 384-well plate and allow them to attach overnight.

  • Expose the cells to different concentrations of the ML334 enantiomers for a defined period (e.g., 16-24 hours).

  • Lyse the cells to release the luciferase enzyme.

  • Add the luciferase substrate to the cell lysate.

  • Measure the resulting luminescence using a luminometer.

  • Calculate the EC50 values from the dose-response data.

Conclusion

The available data conclusively demonstrates that the biological activity of ML334 as a Keap1-Nrf2 protein-protein interaction inhibitor is highly stereospecific. The (1S,2R,S)-enantiomer, ML334, is the potent activator of the Nrf2 pathway, while its other stereoisomers, including the (1R,2S,R) enantiomer, are significantly less active or inactive. This highlights the critical importance of stereochemistry in the design and development of targeted therapeutics. Further studies are warranted to fully characterize the activity profile of all eight stereoisomers and to further optimize the potency and drug-like properties of this important class of Nrf2 activators.

References

• 1. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Nrf2 Activator Specificity: Spotlight on (R,S,R)-ML334

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the specificity of various Nrf2 activators, with a particular focus on (R,S,R)-ML334. The goal is to equip researchers with the necessary data and methodologies to make informed decisions when selecting compounds for studying the Nrf2 signaling pathway. We will delve into the distinct mechanisms of action of different Nrf2 activators, present comparative quantitative data, and provide detailed experimental protocols for assessing their activity and specificity.

Understanding Nrf2 Activation: Two Major Mechanisms

The transcription factor Nrf2 (Nuclear factor erythroid 2-related factor 2) is a master regulator of the cellular antioxidant response. Its activity is primarily controlled by Keap1 (Kelch-like ECH-associated protein 1), which targets Nrf2 for proteasomal degradation under basal conditions. Nrf2 activators function by disrupting this Keap1-mediated repression, leading to Nrf2 stabilization, nuclear translocation, and the subsequent transcription of antioxidant response element (ARE)-dependent genes.

Nrf2 activators can be broadly classified into two categories based on their mechanism of action:

• Electrophilic (Indirect) Activators: These compounds, such as Sulforaphane (B1684495) and Dimethyl Fumarate (DMF) , possess reactive electrophilic moieties. They covalently modify specific cysteine residues on Keap1, inducing a conformational change that impairs its ability to target Nrf2 for degradation. While effective, this reactive nature can lead to off-target effects, as these molecules can potentially interact with other cellular proteins.

• Non-Electrophilic (Direct) Activators: This class of activators, which includes ML334 , directly inhibits the protein-protein interaction (PPI) between Keap1 and Nrf2. These molecules are designed to bind to the Nrf2-binding pocket on the Kelch domain of Keap1, preventing the sequestration and subsequent degradation of Nrf2. This direct and non-covalent mechanism is generally considered to be more specific and is associated with a potentially better safety profile.

The Role of (R,S,R)-ML334 as a Control Compound

ML334 is a potent, cell-permeable, non-electrophilic Nrf2 activator. It exists as multiple stereoisomers, with the (S,R,S)-ML334 isomer being the active form that potently inhibits the Keap1-Nrf2 interaction.[1] In contrast, (R,S,R)-ML334 is an isomer of ML334 that is often used as a negative experimental control.[2] As the data in the following section will demonstrate, (R,S,R)-ML334 exhibits significantly lower to no activity in Nrf2 activation assays, making it an ideal tool to ensure that the observed effects of the active isomer are specific to its intended target.

Quantitative Comparison of Nrf2 Activators

The potency of Nrf2 activators is typically determined by their half-maximal effective concentration (EC50) in cell-based assays that measure Nrf2 activation, such as the Antioxidant Response Element (ARE) luciferase reporter assay or Nrf2 nuclear translocation assays. The following table summarizes the EC50 values for (R,S,R)-ML334 and other commonly used Nrf2 activators.

Compound	Class	Mechanism of Action	Assay	Cell Line	EC50 (µM)	Reference
(R,S,R)-ML334	Non-Electrophilic	Keap1-Nrf2 PPI Inhibitor (inactive isomer)	ARE-bla reporter	HepG2	> 100	[2]
(S,R,S)-ML334	Non-Electrophilic	Keap1-Nrf2 PPI Inhibitor	Nrf2 Nuclear Translocation	U2OS	12	[3]
ARE-bla reporter	U2OS	18	[3]
Sulforaphane	Electrophilic	Covalent Keap1 Modifier	ARE-luciferase reporter	Not Specified	~2-5
Dimethyl Fumarate (DMF)	Electrophilic	Covalent Keap1 Modifier	ARE-luciferase reporter	Not Specified	~10-20

Specificity and Off-Target Effects

A critical consideration in the use of Nrf2 activators is their specificity. The distinct mechanisms of action of electrophilic and non-electrophilic activators have a significant impact on their selectivity profiles.

Non-Electrophilic Activators (e.g., ML334): By virtue of their direct, non-covalent binding to a specific pocket on Keap1, non-electrophilic activators are generally considered to have higher specificity and a lower potential for off-target effects.[4] Their activity is dependent on a precise molecular fit, which is highlighted by the dramatic difference in potency between the stereoisomers of ML334.

Electrophilic Activators (e.g., Sulforaphane, DMF): The reactive nature of electrophilic compounds means they have the potential to interact with a broader range of cellular proteins beyond Keap1.

• Sulforaphane: Studies have shown that sulforaphane can have off-target effects, including the inhibition of histone deacetylases and the derepression of long terminal repeats.[5][6] Proteomics studies have identified over 500 potential targets for sulforaphane, indicating a complex mode of action.[7][8]

• Dimethyl Fumarate (DMF): Chemical proteomics has revealed that DMF can modify numerous cysteine residues on various proteins within cells, which may contribute to both its therapeutic effects and potential side effects.[9]

The choice of Nrf2 activator should, therefore, be guided by the specific research question. For studies aiming to elucidate the direct consequences of Keap1-Nrf2 pathway activation with minimal confounding variables, a non-electrophilic activator like (S,R,S)-ML334, used in conjunction with its inactive control (R,S,R)-ML334, provides a highly specific toolset.

Experimental Protocols

To aid researchers in assessing Nrf2 activator specificity, detailed protocols for two key experiments are provided below.

Antioxidant Response Element (ARE) Luciferase Reporter Assay

This assay is a widely used method to quantify the transcriptional activity of Nrf2. It utilizes a reporter gene (luciferase) under the control of a promoter containing multiple copies of the ARE sequence.

Principle: Activation of Nrf2 leads to its binding to the ARE sequences in the reporter construct, driving the expression of luciferase. The amount of light produced by the luciferase enzyme is proportional to the level of Nrf2 activation.

Detailed Protocol:

• Cell Culture and Seeding:

  • Culture a suitable cell line (e.g., HepG2, HEK293T) stably or transiently transfected with an ARE-luciferase reporter plasmid and a constitutively active Renilla luciferase plasmid (for normalization).

  • Seed cells into a 96-well white, clear-bottom plate at a density that will result in 80-90% confluency at the time of treatment.

• Compound Preparation and Treatment:

  • Prepare a dilution series of the test compounds (e.g., (R,S,R)-ML334, (S,R,S)-ML334, Sulforaphane, DMF) and vehicle control (e.g., DMSO) in cell culture medium.

  • Remove the old medium from the cells and add the medium containing the test compounds or vehicle control.

• Incubation:

  • Incubate the cells for an appropriate duration (typically 16-24 hours) to allow for Nrf2 activation and luciferase expression.

• Cell Lysis and Luciferase Assay:

  • Lyse the cells using a suitable lysis buffer (e.g., Passive Lysis Buffer).

  • Measure firefly and Renilla luciferase activity using a dual-luciferase reporter assay system and a luminometer according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

  • Calculate the fold induction of ARE activity relative to the vehicle-treated control.

  • Plot the fold induction against the compound concentration and determine the EC50 value using non-linear regression analysis.

Nrf2 Nuclear Translocation Assay (Immunofluorescence)

This assay visualizes and quantifies the movement of Nrf2 from the cytoplasm to the nucleus upon activation.

Principle: In its inactive state, Nrf2 resides in the cytoplasm. Upon activation, it translocates to the nucleus. This translocation can be detected using an antibody specific to Nrf2 and visualized with a fluorescently labeled secondary antibody.

Detailed Protocol:

• Cell Culture and Treatment:

  • Seed cells (e.g., A549, HaCaT) onto glass coverslips in a 24-well plate and allow them to adhere overnight.

  • Treat the cells with the test compounds or vehicle control for a predetermined time (e.g., 1-4 hours).

• Fixation and Permeabilization:

  • Wash the cells with phosphate-buffered saline (PBS).

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking and Antibody Incubation:

  • Wash the cells three times with PBS.

  • Block non-specific antibody binding with a blocking buffer (e.g., 1% bovine serum albumin in PBST) for 1 hour at room temperature.

  • Incubate the cells with a primary antibody against Nrf2 (diluted in blocking buffer) overnight at 4°C.

  • Wash the cells three times with PBST (PBS with 0.1% Tween 20).

  • Incubate the cells with a fluorescently labeled secondary antibody (e.g., Alexa Fluor 488-conjugated anti-rabbit IgG) and a nuclear counterstain (e.g., DAPI) for 1 hour at room temperature in the dark.

• Mounting and Imaging:

  • Wash the cells three times with PBST.

  • Mount the coverslips onto microscope slides using an anti-fade mounting medium.

  • Visualize the cells using a fluorescence microscope.

• Image Analysis:

  • Capture images of multiple fields for each treatment condition.

  • Quantify the nuclear and cytoplasmic fluorescence intensity of Nrf2 using image analysis software (e.g., ImageJ).

  • Calculate the ratio of nuclear to cytoplasmic fluorescence to determine the extent of Nrf2 nuclear translocation.

Visualizing the Pathways and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the Nrf2 signaling pathway, the mechanisms of different activators, and the experimental workflow for assessing Nrf2 activation.

Caption: The Keap1-Nrf2 signaling pathway and mechanisms of activator intervention.

Caption: Experimental workflow for assessing the activity of Nrf2 activators.

Caption: Logical relationship of Nrf2 activator specificity.

Conclusion

The selection of an appropriate Nrf2 activator is paramount for obtaining reliable and interpretable results in research. This guide highlights the critical distinction between electrophilic and non-electrophilic activators, with the latter, such as ML334, offering a more targeted approach to studying the Keap1-Nrf2 pathway. The use of the inactive isomer, (R,S,R)-ML334, as a negative control is essential for validating the specificity of the observed effects. By employing the quantitative data and detailed experimental protocols provided, researchers can confidently assess the specificity of various Nrf2 activators and advance our understanding of the role of this crucial cytoprotective pathway in health and disease.

References

• 1. Discovery of a small-molecule inhibitor and cellular probe of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Empowering drug off-target discovery with metabolic and structural analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Activators and Inhibitors of NRF2: A Review of Their Potential for Clinical Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Off-target effects of sulforaphane include the derepression of long terminal repeats through histone acetylation events - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Off target effects of sulforaphane include the de-repression of long-terminal repeats through histone acetylation events - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Competition-based, quantitative chemical proteomics in breast cancer cells identifies new target profiles for sulforaphane - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of (R,S,R)-ML334: A Guide for Laboratory Professionals

For immediate reference, researchers should treat (R,S,R)-ML334 as a non-hazardous, combustible solid and dispose of it through their institution's chemical waste program. Consultation with your organization's Environmental Health and Safety (EHS) office is mandatory to ensure compliance with local and national regulations.

(R,S,R)-ML334 is a significant compound in drug development, particularly for its role as an isomer and experimental control for ML334, a potent activator of the NRF2 signaling pathway. While a Safety Data Sheet (SDS) for ML334 classifies it as not a hazardous substance or mixture under the Globally Harmonized System (GHS), proper handling and disposal are essential to maintain a safe laboratory environment and ensure regulatory compliance.[1] This guide provides detailed procedures for the safe disposal of (R,S,R)-ML334, tailored for researchers, scientists, and drug development professionals.

Key Safety and Chemical Data

Adherence to safety protocols begins with understanding the chemical properties of (R,S,R)-ML334. The following table summarizes key quantitative data for this compound.

Property	Value	Source
Chemical Name	(1S,2R)-2-[[(1S)-1-[(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-3,4-dihydro-2(1H)-isoquinolinyl]carbonyl]cyclohexanecarboxylic acid	Tocris Bioscience
CAS Number	1432500-66-7	Sigma-Aldrich
Molecular Formula	C₂₆H₂₆N₂O₅	R&D Systems[2]
Molecular Weight	446.5 g/mol	R&D Systems[2]
Form	Powder	Sigma-Aldrich
Color	Cream	Sigma-Aldrich
Purity	≥98% (HPLC)	Tocris Bioscience, R&D Systems[2]
Solubility	DMSO: up to 100 mg/mL	Sigma-Aldrich, R&D Systems[2]
Storage Temperature	-20°C	Sigma-Aldrich, R&D Systems[2]
Storage Class	11 - Combustible Solids	Sigma-Aldrich
Water Hazard Class (WGK) Germany	3 (highly hazardous to water)	Sigma-Aldrich

Experimental Protocols

Currently, there are no specific experimental protocols published for the disposal of (R,S,R)-ML334. The procedures outlined below are based on general best practices for laboratory chemical waste disposal, adapted for the known properties of this compound.

Step-by-Step Disposal Procedures

The disposal of (R,S,R)-ML334 should be managed through a designated chemical waste stream. Under no circumstances should this compound be disposed of in regular trash or down the drain.[1]

Step 1: Personal Protective Equipment (PPE)

Before handling (R,S,R)-ML334 for disposal, ensure you are wearing appropriate PPE, including:

• Safety glasses or goggles

• Chemical-resistant gloves (e.g., nitrile)

• Laboratory coat

Step 2: Waste Segregation and Containerization

• Do Not Mix: Do not mix (R,S,R)-ML334 with other chemical waste.[1] It should be collected in a separate, dedicated waste container.

• Original Container: Whenever possible, leave the chemical in its original container.[1] This ensures it is clearly identified.

• Waste Container: If transferring from the original container is necessary, use a clean, dry, and compatible container. The container should be a wide-mouth jar suitable for solid waste and have a secure screw-top lid.

• Contaminated Materials: Any materials, such as weigh boats, spatulas, or gloves, that are grossly contaminated with (R,S,R)-ML334 should be collected as solid chemical waste.

Step 3: Labeling

Properly label the waste container. The label should include:

• The words "Hazardous Waste" (standard practice for institutional collection, even if not GHS hazardous)

• The full chemical name: (R,S,R)-ML334

• CAS Number: 1432500-66-7

• An indication of the hazards (e.g., "Combustible Solid," "WGK 3")

• The name of the principal investigator and the laboratory location

• The date of accumulation

Step 4: Storage

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory. This area should be:

• Away from heat sources and ignition points.

• Clearly marked as a waste storage area.

• In a location that minimizes the risk of spills.

Step 5: Disposal Request

Once the waste container is ready for disposal, follow your institution's procedures to request a pickup from the Environmental Health and Safety (EHS) department or their designated hazardous waste contractor.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of (R,S,R)-ML334 in a laboratory setting.

Caption: Disposal workflow for (R,S,R)-ML334.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of (R,S,R)-ML334, contributing to a secure and environmentally responsible laboratory environment.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. rndsystems.com [rndsystems.com]

Personal protective equipment for handling (R,S,R)-ML334

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the safe handling, storage, and disposal of (R,S,R)-ML334, a novel Keap1-Nrf2 protein-protein interaction inhibitor.

As a potent research compound with an incompletely characterized toxicological profile, (R,S,R)-ML334 requires stringent adherence to safety protocols to ensure the well-being of laboratory personnel and to prevent environmental contamination. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to foster a secure research environment.

Personal Protective Equipment (PPE)

Given the limited specific toxicity data for (R,S,R)-ML334, it is imperative to treat it as a hazardous substance. The following Personal Protective Equipment (PPE) is mandatory when handling this compound in its solid form or in solution.

PPE Category	Item	Specification	Purpose
Eye Protection	Safety Goggles	ANSI Z87.1 compliant, with side shields	Protects eyes from splashes and airborne particles.
Hand Protection	Nitrile Gloves	Chemical-resistant, disposable	Prevents skin contact. Double-gloving is recommended.
Body Protection	Laboratory Coat	Full-length, buttoned	Protects skin and personal clothing from contamination.
Respiratory Protection	Fume Hood	Certified and properly functioning	Primary engineering control. All handling of solid (R,S,R)-ML334 and preparation of solutions must be performed in a fume hood to prevent inhalation of airborne particles.
N95 Respirator	NIOSH-approved	Recommended as a secondary precaution when weighing the solid compound, even within a fume hood.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the key steps for safely handling (R,S,R)-ML334 from receipt to experimental use.

• Receiving and Storage :

  • Upon receipt, visually inspect the container for any damage or leaks.

  • Store the compound in a clearly labeled, sealed container in a designated, secure location.

  • Recommended storage temperature is -20°C.

  • For solutions in DMSO, it is advisable to aliquot and store at -80°C to minimize freeze-thaw cycles.

• Preparation of Solutions :

  • All weighing and solution preparation must be conducted in a certified chemical fume hood.

  • Wear all required PPE, including double gloves.

  • Use a dedicated set of spatulas and weighing papers.

  • (R,S,R)-ML334 is soluble in DMSO. Prepare solutions by slowly adding the solvent to the solid to avoid splashing.

• Experimental Use :

  • Clearly label all vessels containing (R,S,R)-ML334 with the compound name, concentration, solvent, and date.

  • When transferring solutions, use appropriate pipettes and tips to minimize aerosol generation.

  • Work in a well-ventilated area. For cell culture or other sensitive applications outside a fume hood, ensure that all manipulations of open containers are performed in a biosafety cabinet.

  • Avoid skin contact and inhalation at all times.

• Spill and Emergency Procedures :

  • In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

  • Collect the contaminated absorbent material in a sealed, labeled hazardous waste container.

  • Clean the spill area with an appropriate solvent (e.g., ethanol), and collect the cleaning materials as hazardous waste.

  • For larger spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.

  • In case of skin contact, immediately wash the affected area with soap and water for at least 15 minutes.

  • In case of eye contact, flush with copious amounts of water for at least 15 minutes and seek immediate medical attention.

Disposal Plan

All waste materials contaminated with (R,S,R)-ML334 must be disposed of as hazardous chemical waste.

• Waste Segregation :

  • Maintain separate, clearly labeled hazardous waste containers for:

    • Solid Waste : Contaminated gloves, weighing papers, pipette tips, and any unused solid (R,S,R)-ML334.

    • Liquid Waste : Unused solutions of (R,S,R)-ML334 and any solvent rinses of contaminated glassware.

  • Due to its classification as highly hazardous to water (WGK 3), do not dispose of any (R,S,R)-ML334 waste down the drain.

• Container Management :

  • Use leak-proof, chemically compatible containers with secure lids.

  • Label all waste containers with "Hazardous Waste," the full chemical name "(R,S,R)-ML334," the solvent (if applicable), and the date of accumulation.

• Waste Pickup :

  • Follow your institution's procedures for hazardous waste pickup.

  • Do not allow hazardous waste to accumulate in the laboratory.

Experimental Workflow

The following diagram illustrates the safe handling workflow for (R,S,R)-ML334.